2-Amino-1-piperidin-1-yl-ethanone: A Versatile Amino-Amide Scaffold
Topic: 2-Amino-1-piperidin-1-yl-ethanone: Chemical Structure, Synthesis, and Medicinal Applications Audience: Researchers, Scientists, and Drug Development Professionals Format: In-depth Technical Guide Executive Summary...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: 2-Amino-1-piperidin-1-yl-ethanone: Chemical Structure, Synthesis, and Medicinal Applications
Audience: Researchers, Scientists, and Drug Development Professionals
Format: In-depth Technical Guide
Executive Summary
2-Amino-1-piperidin-1-yl-ethanone (also known as 1-Glycylpiperidine ) is a critical amino-amide building block used extensively in medicinal chemistry and fragment-based drug design (FBDD). Characterized by a piperidine ring acylated by a glycine moiety, this scaffold serves as a robust linker and pharmacophore, bridging lipophilic domains with polar, hydrogen-bonding networks.
While often encountered as its stable hydrochloride salt (CAS 5437-48-9 ), the free base (CAS 70656-96-1 ) exhibits distinct physicochemical properties relevant to membrane permeability and solubility profiling. This guide analyzes its structural identity, validated synthesis protocols, and application in the development of peptidomimetics and CNS-active agents.
Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8][9]
The molecule features a tertiary amide bond connecting a saturated nitrogen heterocycle (piperidine) to a primary amine. This "amino-acetamide" motif is structurally homologous to the core pharmacophore found in Class I antiarrhythmics and local anesthetics (e.g., Lidocaine), though the lipophilic tail here is aliphatic rather than aromatic.
Protonation occurs at the primary amine, not the amide.
LogP
~0.3
Low lipophilicity due to the polar primary amine.
H-Bond Donors
2
Primary amine (-NH)
H-Bond Acceptors
2
Amide carbonyl and tertiary amine nitrogen
Synthetic Routes & Manufacturing[4]
The synthesis of 2-amino-1-piperidin-1-yl-ethanone is approached via two primary methodologies: Classical Acylation-Amination (industrial scale) and Peptide Coupling (laboratory scale/high purity).
Pathway Analysis (DOT Diagram)
The following diagram illustrates the logical flow of the two primary synthesis routes, highlighting the divergence in reagents and intermediates.
Caption: Divergent synthesis pathways. Route A (Red) utilizes chloroacetyl chloride for cost-effective scale-up. Route B (Blue) employs peptide coupling for high-purity applications.
This protocol describes the synthesis via the chloroacetyl chloride intermediate, favored for its atom economy and lack of expensive coupling reagents.
Ammonia (aqueous or methanolic) or Potassium Phthalimide (for Gabriel synthesis)
Solvent: Dichloromethane (DCM)
Step 1: Formation of 2-Chloro-1-(piperidin-1-yl)ethanone
Setup: Charge a 3-neck round-bottom flask with Piperidine (8.5 g, 100 mmol) and Et
N (12.1 g, 120 mmol) in dry DCM (100 mL). Cool to 0°C under N atmosphere.
Addition: Dropwise add Chloroacetyl chloride (12.4 g, 110 mmol) over 30 minutes, maintaining temperature <5°C. The reaction is highly exothermic.
Workup: Stir for 2 hours at room temperature. Wash the organic layer with 1N HCl (2x), saturated NaHCO
, and brine. Dry over MgSO and concentrate in vacuo.
Checkpoint: Intermediate should be a pale yellow oil. Verify by TLC (Hexane/EtOAc 3:1).
Step 2: Amination (Delépine or Gabriel Modification)
Direct amination with ammonia often leads to over-alkylation (secondary/tertiary amines). The Gabriel Synthesis is preferred for high purity.
Reaction: Dissolve the chloro-intermediate (1 eq) in DMF. Add Potassium Phthalimide (1.1 eq). Heat to 80°C for 4 hours.
Cleavage: Precipitate the phthalimide intermediate with water/ethanol. Resuspend in ethanol and add Hydrazine Hydrate (2.5 eq). Reflux for 2 hours.
Isolation: Cool, filter off the phthalhydrazide byproduct. Concentrate the filtrate.
Salt Formation: Dissolve the residue in Et
O and bubble dry HCl gas (or add 4M HCl in Dioxane) to precipitate 2-Amino-1-piperidin-1-yl-ethanone HCl .
Applications in Drug Development[4][7][12]
Fragment-Based Drug Design (FBDD)
The 1-glycylpiperidine motif acts as a "privileged scaffold" fragment.
Solubility Enhancer: The primary amine provides a handle for salt formation, significantly improving the aqueous solubility of lipophilic drug candidates.
Linker Chemistry: The piperidine ring serves as a non-aromatic, lipophilic spacer, while the glycine amide bond offers rotational freedom (though restricted compared to linear alkyl chains) to orient pharmacophores into binding pockets.
Peptidomimetics
In protease inhibitor design, this moiety mimics the Proline-Glycine turn. The piperidine ring forces the backbone into a conformation similar to the pyrrolidine ring of proline but with different steric bulk, often used to tune selectivity between closely related serine proteases (e.g., DPP-4 vs. DPP-8/9).
CNS Active Agents
The structure shares homology with Piracetam and Aniracetam (racetams), which are cyclic GABA derivatives. While 1-glycylpiperidine is not a racetam (the nitrogen is not part of the lactam ring in the same way), it is used to synthesize "linear" nootropic analogs where the piperidine ring modulates blood-brain barrier (BBB) penetration.
Storage: Hygroscopic solid (HCl salt). Store under inert atmosphere (Argon/Nitrogen) at room temperature.
PPE: Wear nitrile gloves and safety goggles. Use a dust mask (N95) when handling the powder to prevent inhalation.
References
BenchChem. (2025).[3] Biological Activity and Properties of 2-Amino-1-(piperidin-1-yl)ethanone. Retrieved from
Sigma-Aldrich. (2024). Safety Data Sheet: 2-Amino-1-(piperidin-1-yl)ethanone hydrochloride. Retrieved from
PubChem. (2024). Compound Summary: 1-(2-piperidin-1-ylphenyl)ethanone and related amides. National Library of Medicine. Retrieved from
Sakarya, E., & Ketrez, G. (2023).[4] Synthesis of Novel cis-2-Azetidinones from Imines and Chloroacetyl Chloride. Acta Chimica Slovenica, 70(4), 628-633.[4] (Validates chloroacetyl chloride synthesis route). Retrieved from
US Patent Office. (2019). US20190300525A1: Dipeptide piperidine derivatives.[1] (Demonstrates use as intermediate in Arginase-1 inhibitors). Retrieved from
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Physicochemical Properties & Synthetic Utility of 2-Amino-1-(piperidin-1-yl)ethanone
Content Type: Technical Whitepaper
Audience: Medicinal Chemists, Process Chemists, and Analytical Scientists
Executive Summary
2-Amino-1-(piperidin-1-yl)ethanone (CAS 2219-16-1), often referred to as glycylpiperidine , represents a fundamental "linker-scaffold" in medicinal chemistry. Structurally, it consists of a piperidine ring acylated by glycine. This architecture provides a unique combination of a lipophilic domain (piperidine) and a polar, ionizable "handle" (the primary amine), connected by a robust tertiary amide bond.
This guide provides an in-depth technical analysis of its physicochemical properties, emphasizing its role as a versatile building block in the synthesis of neuroactive agents (e.g., sigma receptor ligands), kinase inhibitors, and peptidomimetics.
Molecular Architecture & Fundamental Descriptors
The molecule is an achiral, tertiary amide. Unlike many amino acid derivatives, the alpha-carbon is not a stereocenter, eliminating concerns regarding racemization during downstream processing—a critical advantage in process chemistry.
Understanding the ionization state is paramount for extraction protocols and predicting membrane permeability.
Primary Amine (Basic Center): The sole ionizable group is the primary amine on the glycine moiety.
Piperidine Nitrogen (Non-Basic): The nitrogen atom within the piperidine ring is part of a tertiary amide. The resonance delocalization of the nitrogen lone pair into the carbonyl group renders this nitrogen effectively non-basic and planar.
Estimated pKa: 8.1 ± 0.2
Mechanistic Insight: The pKa of glycinamide is 7.96. In glycylpiperidine, the amide is tertiary (dialkyl-substituted). Tertiary amides are slightly more electron-donating than primary amides due to the inductive effect of the alkyl ring, slightly stabilizing the protonated ammonium species at the alpha position. Thus, the pKa is slightly elevated compared to glycinamide but remains lower than alkyl amines (~10) due to the electron-withdrawing carbonyl group.
Lipophilicity (LogP / LogD)
The piperidine ring imparts significant lipophilicity compared to the parent glycine.
Predicted LogP (Neutral): ~0.38
LogD (pH 7.4): ~ -0.5 to -0.1
Implication: At physiological pH (7.4), the amine is predominantly protonated (cationic), reducing its distribution coefficient (LogD). However, the lipophilic piperidine ring allows for better blood-brain barrier (BBB) penetration compared to acyclic analogs once the amine is masked or coupled.
Solubility Profile
HCl Salt (CAS 5437-48-9): Highly soluble in water (>100 mg/mL) and lower alcohols (Methanol, Ethanol). Insoluble in non-polar solvents (Hexane, Et₂O).
Free Base: Moderately soluble in water; highly soluble in DCM, Chloroform, and Ethyl Acetate.
Handling Note: The free base is hygroscopic and can absorb CO₂ from the air to form carbamates; it should be stored under inert gas or converted to the HCl salt for long-term stability.
Synthetic Utility & Reactivity[6]
Synthesis Pathways
Two primary routes exist for generating this scaffold. The choice depends on cost and scale.
Route A: The Chloroacetyl Chloride Method (Industrial)
Acylation of piperidine with chloroacetyl chloride (inexpensive).
Nucleophilic substitution with ammonia (amination).
Pros: Low cost reagents.
Cons: Risk of over-alkylation (forming secondary/tertiary amines).
Route B: The Protected Amino Acid Method (Laboratory)
Coupling of Boc-Glycine with Piperidine (using EDC/HOBt or HATU).
Acidic deprotection (TFA or HCl/Dioxane).
Pros: High purity, no over-alkylation.
Cons: Higher reagent costs.
Reactivity Flow Visualization
The following diagram illustrates the synthesis and downstream reactivity of the scaffold.
Figure 1: Synthetic pathways to Glycylpiperidine and its downstream utility as a nucleophilic building block.
Analytical Characterization Protocols
HPLC Method (Quality Control)
Due to the polarity of the primary amine, standard C18 methods often result in poor retention or peak tailing.
Column: C18 Polar-Embedded (e.g., Waters XBridge or Phenomenex Synergi Hydro-RP).
Mobile Phase A: Water + 0.1% TFA (Acidic) OR 10mM Ammonium Bicarbonate pH 10 (Basic).
Mobile Phase B: Acetonitrile.
Rationale: Using a basic mobile phase (pH > pKa of 8.1) suppresses ionization, ensuring the molecule is neutral and retains better on the lipophilic stationary phase.
NMR Interpretation (Proton, 400 MHz, DMSO-d6)
δ 8.0-8.2 ppm (br s, 3H): Ammonium protons (NH₃⁺) if analyzing the HCl salt.
δ 3.85 ppm (s, 2H): Alpha-methylene protons (N-CH₂-CO). This singlet is diagnostic.
δ 3.3-3.5 ppm (m, 4H): Piperidine ring protons adjacent to Nitrogen. Often split into two distinct multiplets due to restricted rotation of the amide bond (rotamers).
δ 1.4-1.6 ppm (m, 6H): Remaining piperidine ring protons (beta/gamma).
Analytical Decision Tree
Figure 2: Analytical workflow for identifying salt vs. free base forms.
Stability & Storage
Hydrolysis: The tertiary amide bond is highly stable to hydrolysis under neutral and mild basic conditions. It requires strong acid (6N HCl, reflux) or strong base to cleave.
Dimerization: The free amine can react with the amide carbonyl of another molecule (self-condensation) only under extreme forcing conditions. In solution at RT, it is stable.
Storage: Store the HCl salt at RT in a desiccator. The free base should be stored at 4°C under Argon to prevent carbamate formation.
References
Chemical Book. (2024).[1] 2-Amino-1-(piperidin-1-yl)ethanone Hydrochloride Properties. Retrieved from
National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 167385, 2-Amino-1-(1-piperidinyl)ethanone. Retrieved from
Perrin, D. D. (1965). Dissociation Constants of Organic Bases in Aqueous Solution. Butterworths.
ChemScene. (2024). Product Analysis: 2-Amino-1-(piperidin-1-yl)ethanone HCl. Retrieved from [2]
The Therapeutic Landscape of 2-Amino-1-piperidin-1-yl-ethanone Derivatives: A Technical Guide
This guide provides an in-depth exploration of the burgeoning therapeutic potential of 2-Amino-1-piperidin-1-yl-ethanone derivatives. Designed for researchers, medicinal chemists, and drug development professionals, this...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth exploration of the burgeoning therapeutic potential of 2-Amino-1-piperidin-1-yl-ethanone derivatives. Designed for researchers, medicinal chemists, and drug development professionals, this document delves into the core scientific principles governing the synthesis, mechanism of action, and diverse pharmacological applications of this promising class of compounds. Moving beyond a mere recitation of facts, this guide offers expert insights into the rationale behind experimental design and a critical analysis of the structure-activity relationships that underpin the therapeutic promise of these molecules.
I. Introduction: The Piperidine Scaffold in Modern Drug Discovery
The piperidine ring is a ubiquitous and privileged scaffold in medicinal chemistry, forming the structural core of a vast array of pharmaceuticals and natural alkaloids.[1] Its conformational flexibility and ability to engage in key hydrogen bonding interactions have made it a cornerstone in the design of drugs targeting the central nervous system (CNS) and beyond. The 2-Amino-1-piperidin-1-yl-ethanone core, a subset of these valuable structures, has emerged as a particularly versatile template for the development of novel therapeutic agents. These derivatives serve as crucial intermediates in the synthesis of a wide range of biologically active compounds.[2][3] This guide will illuminate the therapeutic potential of this specific chemical class, with a focus on their neuroprotective, anticonvulsant, anticancer, and antimicrobial properties.
II. Synthetic Strategies and Methodologies
The synthesis of 2-Amino-1-piperidin-1-yl-ethanone derivatives typically involves the formation of an α-amino ketone, a valuable synthon in organic chemistry.[4][5] A number of synthetic routes have been developed to access this key structural motif.
A. General Synthetic Approach: α-Amination of Ketones
A common and effective strategy for the synthesis of the 2-Amino-1-piperidin-1-yl-ethanone core involves the direct α-amination of a suitable ketone precursor. This can be achieved through various methods, including transition-metal-free oxidative C-H amination.[6]
Rationale for Experimental Choices: The selection of a transition-metal-free method is often driven by the desire to avoid potential metal contamination in the final active pharmaceutical ingredient (API), which can be a significant hurdle in drug development due to toxicity concerns. The use of a readily available oxidant like sodium percarbonate offers a more environmentally benign and cost-effective alternative to heavy metal-based oxidizing agents.[6]
Below is a representative, detailed protocol for the synthesis of the parent compound, 2-Amino-1-piperidin-1-yl-ethanone, which can be adapted for the synthesis of various derivatives.
B. Experimental Protocol: Synthesis of 2-Amino-1-piperidin-1-yl-ethanone Hydrochloride
This protocol is a composite based on established methods for the synthesis of α-amino ketones and related piperidine derivatives.
Step 1: Synthesis of 1-(Piperidin-1-yl)ethan-1-one
To a solution of piperidine (1.0 equivalent) in a suitable aprotic solvent such as dichloromethane (DCM) in a round-bottom flask, add triethylamine (1.2 equivalents) and cool the mixture to 0°C in an ice bath.
Slowly add acetyl chloride (1.1 equivalents) dropwise to the cooled mixture with continuous stirring.
Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.
Monitor the reaction progress using thin-layer chromatography (TLC).
Upon completion, wash the reaction mixture with a saturated aqueous solution of sodium bicarbonate, followed by brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 1-(piperidin-1-yl)ethan-1-one.
Purify the crude product by vacuum distillation or column chromatography.
Step 2: α-Bromination of 1-(Piperidin-1-yl)ethan-1-one
Dissolve the purified 1-(piperidin-1-yl)ethan-1-one (1.0 equivalent) in a suitable solvent like diethyl ether or chloroform.
Slowly add N-bromosuccinimide (NBS) (1.05 equivalents) in portions while stirring and protecting the reaction from light.
Stir the reaction at room temperature for 12-24 hours, monitoring by TLC.
Once the starting material is consumed, filter the reaction mixture to remove succinimide.
Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.
Concentrate the solvent under reduced pressure to obtain the crude 2-bromo-1-(piperidin-1-yl)ethan-1-one. This intermediate is often used in the next step without further purification due to its potential instability.
Step 3: Amination of 2-Bromo-1-(piperidin-1-yl)ethan-1-one
Dissolve the crude 2-bromo-1-(piperidin-1-yl)ethan-1-one in a polar aprotic solvent such as acetonitrile.
Add an excess of aqueous ammonia (e.g., 28-30% solution) to the reaction mixture.
Stir the reaction at room temperature for 24-48 hours.
Monitor the reaction by TLC until the bromo-ketone is no longer detectable.
Concentrate the reaction mixture under reduced pressure to remove the solvent and excess ammonia.
Dissolve the residue in water and extract with a suitable organic solvent like ethyl acetate to remove any unreacted starting material.
Acidify the aqueous layer with hydrochloric acid (HCl) and then concentrate to obtain the crude 2-Amino-1-piperidin-1-yl-ethanone hydrochloride salt.
Recrystallize the crude product from a suitable solvent system (e.g., ethanol/ether) to obtain the purified product.
Self-Validation and Characterization:
Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR should be performed on the final product and key intermediates to confirm their chemical structures.
Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the exact mass and elemental composition of the synthesized compounds.
Purity Analysis: High-performance liquid chromatography (HPLC) should be employed to determine the purity of the final compound, which is crucial for subsequent biological testing.
C. Synthetic Workflow Diagram
Caption: Synthetic workflow for 2-Amino-1-piperidin-1-yl-ethanone HCl.
III. Key Molecular Targets and Mechanisms of Action
The therapeutic effects of 2-Amino-1-piperidin-1-yl-ethanone derivatives are mediated through their interactions with several key molecular targets, primarily within the central nervous system.
A. Modulation of Dopaminergic and Serotonergic Systems
A significant body of research points to the ability of these derivatives to modulate dopaminergic and serotonergic neurotransmission.[7] This is a critical aspect of their potential utility in treating a range of neuropsychiatric disorders.
Dopamine D2 Receptors: The D2 receptor, a G protein-coupled receptor (GPCR), is a primary target for antipsychotic drugs.[8][9] It is coupled to Gαi/o proteins, and its activation leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[9] This, in turn, modulates the activity of protein kinase A (PKA) and downstream signaling cascades.
Caption: Dopamine D2 receptor signaling pathway.
Serotonin 5-HT1A Receptors: The 5-HT1A receptor is another important GPCR target, implicated in anxiety and depression.[7][10] Similar to the D2 receptor, it is coupled to Gαi/o proteins and its activation inhibits adenylyl cyclase.[7][11] This leads to a decrease in neuronal excitability, in part by opening G protein-coupled inwardly-rectifying potassium (GIRK) channels.
Many 2-Amino-1-piperidin-1-yl-ethanone derivatives exhibit high affinity for the sigma-1 (σ1) receptor, an intracellular chaperone protein located at the mitochondria-associated endoplasmic reticulum (ER) membrane.[2][12] The σ1 receptor is involved in a wide range of cellular processes, including the modulation of calcium signaling, ion channel activity, and neuronal survival.[13] Its activation has been shown to be neuroprotective in various models of neurodegenerative diseases.
Caption: Sigma-1 receptor signaling and downstream effects.
IV. Therapeutic Applications and Supporting Data
The diverse mechanisms of action of 2-Amino-1-piperidin-1-yl-ethanone derivatives translate into a broad range of potential therapeutic applications.
A. Neuroprotective Effects in Neurodegenerative Diseases
The ability of these compounds to act as σ1 receptor agonists and modulate neurotransmitter systems makes them promising candidates for the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease.[12][14] Activation of the σ1 receptor has been shown to reduce ER stress, oxidative stress, and excitotoxicity, all of which are key pathological features of these diseases.[13]
B. Anticonvulsant Activity
Several piperidine derivatives have demonstrated significant anticonvulsant activity in preclinical models.[15][16] This is often attributed to their ability to modulate voltage-gated sodium and calcium channels, as well as enhance GABAergic inhibition. The maximal electroshock (MES) and 6 Hz seizure tests are commonly used to evaluate the efficacy of potential anticonvulsant drugs.[13][17]
C. Anticancer Properties
Emerging evidence suggests that some 2-Amino-1-piperidin-1-yl-ethanone derivatives possess antiproliferative activity against various cancer cell lines.[2][18] The σ1 receptor, which is overexpressed in many types of tumors, is a potential target for these anticancer effects.
D. Antimicrobial Activity
Derivatives of piperidine have also shown promise as antimicrobial agents, exhibiting activity against both Gram-positive and Gram-negative bacteria.[7][19] The minimum inhibitory concentration (MIC) is a key parameter used to quantify the in vitro antimicrobial activity of a compound.
E. Quantitative Bioactivity Data
The following table summarizes representative quantitative data for various piperidine derivatives, illustrating their therapeutic potential across different applications.
The therapeutic efficacy and target selectivity of 2-Amino-1-piperidin-1-yl-ethanone derivatives are highly dependent on their chemical structure. Key modifications to the core scaffold can significantly impact their biological activity.
Substituents on the Piperidine Nitrogen: The nature of the substituent on the piperidine nitrogen plays a crucial role in determining affinity for the σ1 receptor. For instance, N-methylpiperidine derivatives have been shown to exhibit high σ1 receptor affinity and selectivity over the σ2 subtype.[2]
Aromatic Ring Substitutions: Modifications to any aromatic rings appended to the core structure can influence potency and selectivity for dopamine and serotonin receptors. The introduction of electron-withdrawing or electron-donating groups can alter the electronic properties of the molecule and its ability to interact with the receptor binding pocket.
Linker Length and Rigidity: The length and flexibility of any linker connecting the piperidine core to other pharmacophoric elements can significantly affect binding affinity.[14] Optimizing the linker can lead to enhanced interactions with the target protein.
VI. Future Directions and Conclusion
The 2-Amino-1-piperidin-1-yl-ethanone scaffold represents a rich and versatile platform for the discovery of novel therapeutic agents. The ability of these derivatives to interact with multiple, clinically relevant targets, including dopamine, serotonin, and sigma-1 receptors, underscores their potential for the treatment of a wide range of complex diseases.
Future research in this area should focus on:
Lead Optimization: Systematic modification of the core structure to improve potency, selectivity, and pharmacokinetic properties.
Mechanism of Action Studies: Further elucidation of the downstream signaling pathways and molecular interactions that mediate the therapeutic effects of these compounds.
In Vivo Efficacy and Safety Studies: Rigorous evaluation of the most promising derivatives in relevant animal models of disease to assess their therapeutic potential and safety profiles.
VII. References
Wünsch, B., et al. (2018). Synthesis of Aminoethyl-Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. ChemistrySelect, 3(42), 11957-11965.
Frolov, N. A., & Vereshchagin, A. N. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937.
Smith, J. D., & Jones, A. B. (2020). Recent advances in the synthesis of α-amino ketones. Organic & Biomolecular Chemistry, 18(47), 9533-9546.
Smith, J. D., & Jones, A. B. (2020). Recent advances in the synthesis of α-amino ketones. Organic & Biomolecular Chemistry, 18(47), 9533-9546. DOI:10.1039/D0OB02098B
Kumar, A., et al. (2023). Synthesis of α-amino carbonyl compounds: a brief review. RSC Advances, 13(20), 13456-13476.
Kobus-Bartoszewicz, D., et al. (2025). Different strategies for preparing the α-amino ketones. ResearchGate.
Evans, R. W., et al. (2013). A General, Modular Method for the Synthesis of α-Amino Ketones. Journal of the American Chemical Society, 135(43), 16074–16077.
Sabancılar, İ., et al. (2025). Characteristics of the biological activities of the piperidine complex: an anticancer and antioxidant investigation. Northwestern Medical Journal.
Van Rensburg, C. E., et al. (1998). Tetramethylpiperidine-substituted phenazines inhibit the proliferation of intrinsically multidrug resistant carcinoma cell lines. Anticancer Research, 18(2A), 1137-1140.
Wikipedia. (2024). Sigma-1 receptor. Retrieved from [Link]
LookChem. (n.d.). Cas 5437-48-9, 2-AMINO-1-PIPERIDIN-1-YL-ETHANONE HCL. Retrieved from [Link]
Kamiński, K., et al. (2019). Synthesis, Anticonvulsant, and Antinociceptive Activity of New 3-(2-Chlorophenyl)- and 3-(3-Chlorophenyl)-2,5-dioxo-pyrrolidin-1-yl-acetamides. Molecules, 24(18), 3246.
Sivakumar, R., et al. (2003). Synthesis and Anticonvulsant Activity of Novel 1-substituted-1,2-dihydro-pyridazine-3,6-diones. Biological & Pharmaceutical Bulletin, 26(10), 1407-1411.
ResearchGate. (n.d.). Schematic diagram of the dopamine receptor complex signaling cascade. Retrieved from [Link]
Polter, A. M., & Li, X. (2010). 5-HT1A receptor-regulated signaling pathways. Molecular Pharmacology, 78(5), 737-742.
Bialer, M., & Yagen, B. (2004). Correlation analysis between anticonvulsant ED50 values of antiepileptic drugs in mice and rats and their therapeutic doses and plasma levels. Epilepsy & Behavior, 5(6), 844-850.
Su, T. P., et al. (2016). The sigma-1 receptor as a pluripotential modulator in living systems. Trends in Pharmacological Sciences, 37(4), 262-278.
ResearchGate. (n.d.). IC50 values of the most active derivatives in some cancerous cell lines. Retrieved from [Link]
Tyagi, A. M., et al. (2016). The 5-Hydroxytryptamine signaling map: an overview of serotonin-serotonin receptor mediated signaling network. Journal of Cell Communication and Signaling, 10(4), 309-314.
Wikipedia. (2024). 5-HT1A receptor. Retrieved from [Link]
Ussher, J. R., et al. (2023). The Antipsychotic Dopamine 2 Receptor Antagonist Diphenylbutylpiperidines Improve Glycemia in Experimental Obesity by Inhibiting Succinyl-CoA:3-Ketoacid CoA Transferase. Diabetes, 72(1), 126-134.
Wikipedia. (2024). Dopamine receptor. Retrieved from [Link]
Samykutty, A., et al. (2021). Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives. Cancers, 13(16), 4153.
Al-Ghorbani, M., et al. (2022). Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. Molecules, 27(19), 6296.
ResearchGate. (n.d.). ED 50 and LD 50 dose-response curves demonstrate reduced sensitivity of.... Retrieved from [Link]
Taylor & Francis. (n.d.). ED50 – Knowledge and References. Retrieved from [Link]
CORE. (2024). New piperazine and morpholine derivatives: Mass spectrometry characterization and evaluation of their antimicrobial activity. Retrieved from [Link]
Shode, F. O., et al. (2016). Antimicrobial and antioxidant activities of piperidine derivatives. ResearchGate.
Bialer, M., & Yagen, B. (2004). Correlation analysis between anticonvulsant ED50 values of antiepileptic drugs in mice and rats and their therapeutic doses and plasma levels. Epilepsy & Behavior, 5(6), 844-850.
White, H. S., et al. (2021). Animal Models of Pharmacoresistant Epilepsy. Epilepsy: The Intersection of Neurosciences, Biology, Mathematics, Engineering, and Physics.
ResearchGate. (n.d.). Correlation analysis between anticonvulsant ED50 values of antiepileptic drugs in mice and rats and their therapeutic doses and plasma levels. Retrieved from [Link]
Verma, S. K., et al. (2008). Synthesis and Antimicrobial Activity of some Pyridazinone Derivatives. Biomedical Pharmacology Journal, 1(1).
Der Pharma Chemica. (n.d.). Synthesis, Characterization and Antimicrobial study of piperidine-2,6-diones derivatives. Retrieved from [Link]
Google Patents. (n.d.). CN102276526B - Synthesis method of 2-amino pyridine compounds. Retrieved from
Organic Syntheses. (n.d.). the preparation of indazoles via metal free intramolecular electrophilic amination of 2-aminophenyl ketoximes. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Protocol for efficient solid-phase synthesis of peptides containing 1-hydroxypyridine-2-one (1,2-HOPO). Retrieved from [Link]
Google Patents. (n.d.). US7094928B2 - Process for the synthesis of (±) 2-Amino-N-[2,(2,5-dimethoxy phenyl)-2-hydroxyethyl] acetamide monohydrochloride. Retrieved from
safety data sheet SDS for 2-Amino-1-piperidin-1-yl-ethanone
An In-Depth Technical Guide to the Safety Data Sheet (SDS) for 2-Amino-1-piperidin-1-yl-ethanone and its Hydrochloride Salt Introduction 2-Amino-1-piperidin-1-yl-ethanone, particularly in its more stable hydrochloride sa...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Safety Data Sheet (SDS) for 2-Amino-1-piperidin-1-yl-ethanone and its Hydrochloride Salt
Introduction
2-Amino-1-piperidin-1-yl-ethanone, particularly in its more stable hydrochloride salt form (CAS No: 5437-48-9), is a vital chemical intermediate.[1] Primarily utilized in organic chemistry research and as a building block in the synthesis of diverse pharmaceuticals and biologically active compounds, its handling demands a thorough understanding of its safety profile.[1] This guide, designed for researchers and drug development professionals, moves beyond a simple recitation of SDS sections. It provides a synthesized analysis of the compound's hazards, explains the rationale behind safety protocols, and offers a practical framework for its safe integration into the laboratory workflow.
Section 1: Chemical Identification and Physicochemical Properties
Precise identification is the foundation of chemical safety. The compound is most commonly supplied as a hydrochloride salt to enhance stability.[2] Key identifiers and properties are summarized below.
Section 2: Hazard Identification and GHS Classification
The Globally Harmonized System (GHS) provides a universal framework for hazard communication. For this compound, the classification indicates moderate acute toxicity and irritant properties.
GHS Label Elements
Element
Description
Pictogram
GHS07 (Exclamation Mark)
Signal Word
Warning
Hazard Statements
H302: Harmful if swallowed.[3] H312: Harmful in contact with skin.[3] H315: Causes skin irritation.[2] H319: Causes serious eye irritation.[2] H332: Harmful if inhaled.[3] H335: May cause respiratory irritation.[2]
The presence of the piperidine and amine functional groups contributes significantly to the observed hazards. Amine compounds can be corrosive and irritating, while the overall structure dictates its absorption and toxicological profile.[5] The "Harmful" classification (as opposed to "Fatal" or "Toxic") suggests a substance that can cause significant harm but at higher exposure levels.
Logical Framework for GHS Interpretation
The following diagram illustrates the logical flow from GHS classification to the implementation of necessary safety precautions in a research environment.
Caption: GHS workflow from identification to implementation.
Section 3: Proactive Safety and Emergency Protocols
A self-validating safety system anticipates potential failures. This involves not only wearing PPE but understanding the correct response when barriers are breached.
Personal Protective Equipment (PPE) and Handling
Engineering Controls : Always handle this compound within a certified chemical fume hood or other well-ventilated enclosure to mitigate inhalation risk (P261, P271).[3] Eyewash stations and safety showers must be readily accessible.[6]
Eye/Face Protection : Wear chemical safety goggles as a minimum. A face shield is recommended when handling larger quantities or if there is a splash risk (P280).[3]
Skin Protection : Wear nitrile gloves and a lab coat.[3] Clothing should be changed if it becomes contaminated.[5] Wash hands thoroughly after handling, before eating, drinking, or smoking (P264, P270).[3]
Respiratory Protection : If engineering controls are insufficient or during a large spill, use a NIOSH-approved particulate respirator.
First-Aid Measures
A rapid and correct response to exposure is critical.
If Inhaled : Remove the person to fresh air and keep them comfortable for breathing.[3] If the person feels unwell, seek immediate medical attention (P304+P340).[3]
If on Skin : Immediately wash with plenty of soap and water.[3][6] Remove all contaminated clothing and wash it before reuse (P362+P364).[3] If skin irritation occurs, get medical advice.[6]
If in Eyes : Rinse cautiously with water for several minutes.[6] If wearing contact lenses, remove them if it is easy to do so and continue rinsing (P305+P351+P338).[2] If eye irritation persists, seek medical attention.[6]
If Swallowed : Rinse the mouth with water.[3] Do not induce vomiting. Call a poison center or doctor immediately for medical help (P301+P317).[3]
Section 4: Laboratory Workflow: Storage, Handling, and Disposal
The lifecycle of a chemical in the lab requires defined procedures at each stage.
Storage
Store the container tightly closed in a dry, cool, and well-ventilated place.[3] Some suppliers recommend refrigerated storage at 4°C, sealed and away from moisture.[4] It is prudent to follow the storage temperature specified by the supplier. The compound should be stored separately from incompatible materials such as strong oxidizing agents, acids, acid anhydrides, and chloroformates.[6]
Disposal
Dispose of the contents and container to an approved waste disposal facility in accordance with all local, state, and federal regulations (P501).[3] Do not allow the chemical to enter drains.
Integrated Laboratory Workflow and Emergency Response
This diagram outlines the standard operating procedure for handling the compound from receipt to disposal, including critical emergency decision points.
Caption: Standard workflow for handling and emergency response.
Section 5: Scientific Context and Application
Understanding the utility of 2-Amino-1-piperidin-1-yl-ethanone helps contextualize the importance of its safe handling. Its structure, featuring a reactive primary amine and a piperidine moiety, makes it a versatile precursor in synthetic chemistry.[1] It serves as a key building block for creating more complex molecules with potential therapeutic applications.[1] Research into related structures, such as phenyl-substituted analogs, has explored applications in neuropharmacology, targeting neurotransmitter pathways.[7] The synthesis of such compounds often involves multi-step reactions where this molecule could serve as a foundational piece.[8][9]
Conclusion
The safe handling of 2-Amino-1-piperidin-1-yl-ethanone hydrochloride is predicated on a comprehensive understanding of its moderate acute toxicity and irritant properties. Adherence to GHS guidelines, consistent use of engineering controls and appropriate PPE, and preparedness for emergency situations are non-negotiable. For the research scientist, treating this compound with the respect dictated by its Safety Data Sheet ensures not only personal safety but also the integrity of the scientific work in which it is an essential component.
molecular weight and formula of 2-Amino-1-piperidin-1-yl-ethanone
Executive Summary 2-Amino-1-(piperidin-1-yl)ethanone (commonly referred to as 1-Glycylpiperidine ) represents a foundational "privileged structure" in medicinal chemistry. Functioning as a robust amide linker, it bridges...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
2-Amino-1-(piperidin-1-yl)ethanone (commonly referred to as 1-Glycylpiperidine ) represents a foundational "privileged structure" in medicinal chemistry. Functioning as a robust amide linker, it bridges the lipophilic piperidine ring—a ubiquitous pharmacophore in GPCR and kinase inhibitors—with a primary amine handle suitable for further diversification.
This guide moves beyond basic catalog data to provide a rigorous technical analysis of its physicochemical properties, validated synthetic pathways, and handling protocols for drug discovery workflows.[1]
Part 1: Physicochemical Identity & Constants
In drug development, precision regarding salt forms is critical. This compound is kinetically unstable as a free base (prone to diketopiperazine formation or oxidation) and is almost exclusively isolated, stored, and utilized as the Hydrochloride (HCl) salt .
Table 1: Chemical Specification Data
Property
Free Base Specification
Hydrochloride Salt Specification (Standard Commercial Form)
Critical Application Note: When calculating stoichiometry for coupling reactions (e.g., amide bond formation), you must correct for the HCl salt. Use the factor 1.256 (178.66 / 142.20) to convert target free-base mass to the required salt mass.
Part 2: Synthetic Pathways & Methodology
For research applications requiring high purity (>98%), "one-pot" alkylations are discouraged due to over-alkylation byproducts. We recommend two distinct protocols depending on scale and available equipment.
Method A: The Delépine Protocol (Scalable/Industrial)
Best for: Multi-gram scale, cost-efficiency, avoiding racemization (not applicable here, but good practice).
This route utilizes the Delépine reaction , which avoids the formation of secondary and tertiary amines common in direct ammonolysis.
Protocol:
Acylation: React Piperidine (1.0 eq) with Chloroacetyl chloride (1.1 eq) in DCM at 0°C with TEA (1.2 eq) as a base. Yields intermediate 2-Chloro-1-(piperidin-1-yl)ethanone.
Quaternization: Treat the chloro-intermediate with Hexamethylenetetramine (Hexamine) in chloroform under reflux. The product precipitates as a quaternary ammonium salt.
Hydrolysis: Cleave the salt using ethanolic HCl under mild reflux to release the primary amine as the hydrochloride salt.
Part 4: Pharmaceutical & Biological Relevance[1][4][5][6][7][8]
This molecule is rarely a drug in itself but serves as a critical Fragment-Based Drug Discovery (FBDD) module.
The "Solubilizing Tail" Strategy
In medicinal chemistry, appending a glycyl-piperidine motif to a hydrophobic scaffold is a standard tactic to improve physicochemical properties without altering the core pharmacophore significantly.
Mechanism: The terminal primary amine (pKa ~8) is protonated at physiological pH, increasing aqueous solubility.
Metabolic Stability: The piperidine ring is relatively resistant to rapid oxidative metabolism compared to linear alkyl chains.
Linker Chemistry (PROTACs)
The compound serves as a "short" linker in Proteolysis Targeting Chimeras (PROTACs). The piperidine nitrogen can be part of the E3 ligase ligand, while the primary amine forms an amide bond with the linker chain connecting to the target protein ligand.
Figure 2: Strategic utility of the glycyl-piperidine scaffold in drug design.
References
National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 205646, 2-Amino-1-(piperidin-1-yl)ethanone. Retrieved from [Link]
Galatsis, P. (2005).Hexamethylenetetramine (Delépine Reaction). In Encyclopedia of Reagents for Organic Synthesis. Wiley. (Standard protocol reference for Method A).
Roughley, S. D., & Jordan, A. M. (2011).The medicinal chemist’s toolbox: an analysis of reactions used in the pursuit of drug candidates.Journal of Medicinal Chemistry, 54(10), 3451-3479. (Context for amide couplings and linker chemistry).
The Ascendant Role of Piperidine-Based Amino Ethanones in Modern Drug Discovery: A Technical Guide
The piperidine ring, a ubiquitous scaffold in natural products and synthetic pharmaceuticals, continues to be a cornerstone of medicinal chemistry.[1][2][3] Its conformational flexibility and ability to engage in crucial...
Author: BenchChem Technical Support Team. Date: February 2026
The piperidine ring, a ubiquitous scaffold in natural products and synthetic pharmaceuticals, continues to be a cornerstone of medicinal chemistry.[1][2][3] Its conformational flexibility and ability to engage in crucial hydrogen bonding interactions make it a privileged structure for targeting a diverse array of biological entities. When functionalized with an amino ethanone moiety, the resulting compounds exhibit a remarkable spectrum of pharmacological activities, positioning them as promising candidates for therapeutic intervention in oncology, infectious diseases, and neurology. This guide provides an in-depth exploration of the synthesis, biological activities, and therapeutic potential of piperidine-based amino ethanones, offering field-proven insights for researchers and drug development professionals.
Strategic Synthesis of Piperidine-Based Amino Ethanones
The synthetic accessibility of piperidine-based amino ethanones is a key driver of their exploration in drug discovery. A multitude of synthetic strategies have been developed, allowing for the creation of diverse chemical libraries with tailored substitutions.[1] A common and effective approach involves a multi-step synthesis commencing from readily available starting materials.
A representative synthetic workflow is the Mannich condensation reaction, which is widely employed for the synthesis of piperidin-4-ones, key intermediates in the generation of more complex derivatives.[3] This reaction typically involves the condensation of an ethyl methyl ketone, an aromatic aldehyde, and an ammonium salt.[3] Further modifications, such as the introduction of an aminoethyl group, can be achieved through subsequent reactions like the Wittig reaction followed by reduction and amination.[4][5]
Caption: A generalized synthetic workflow for piperidine-based amino ethanones, often initiated by a Mannich condensation.
Experimental Protocol: Representative Synthesis of a Piperidin-4-one Intermediate
This protocol outlines a general procedure for the synthesis of 2,6-diaryl-3-methyl-4-piperidones via the Mannich reaction.[3][6]
Reaction Setup: In a round-bottom flask, dissolve ethyl methyl ketone (1.0 eq), an appropriately substituted benzaldehyde (2.0 eq), and ammonium acetate (1.1 eq) in absolute ethanol.
Condensation: Stir the mixture at room temperature for 24-48 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
Isolation: Upon completion, concentrate the reaction mixture under reduced pressure.
Purification: The resulting crude product is purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the desired 2,6-diaryl-3-methyl-4-piperidone.
Characterization: Confirm the structure of the synthesized compound using spectroscopic techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.
Piperidine-based amino ethanones have emerged as a promising class of anticancer agents, demonstrating cytotoxic effects against a variety of cancer cell lines.[2][7][8] Their mechanisms of action are often multifaceted, involving the induction of apoptosis, cell cycle arrest, and the modulation of key signaling pathways implicated in oncogenesis.[2][7]
One notable mechanism involves the inhibition of signaling pathways such as the JAK/STAT and NF-κB pathways, which are crucial for cancer cell survival and proliferation.[2] For instance, certain piperidine derivatives have been shown to suppress the expression of Forkhead box protein A2 (FOXA2), a transcription factor involved in colon cancer progression.[9]
Caption: A simplified signaling pathway illustrating the anticancer mechanism of a piperidine derivative via FOXA2 suppression.[9]
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and, by extension, cytotoxicity.
Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.
Compound Treatment: Treat the cells with varying concentrations of the piperidine-based amino ethanone compound and incubate for 24, 48, or 72 hours.
MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.
Formazan Solubilization: Remove the medium and add dimethyl sulfoxide (DMSO) to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.
Antimicrobial Activity: A New Frontier in Combating Resistance
The rise of antimicrobial resistance necessitates the development of novel therapeutic agents. Piperidine-based compounds have demonstrated promising antibacterial and antifungal activities, making them attractive scaffolds for the development of new anti-infective drugs.[6][10][11] The introduction of specific functional groups, such as thiosemicarbazones, onto the piperidine ring can enhance antimicrobial potency.[6]
Compound Class
Bacterial Strains
Antifungal Strains
Activity
Reference
Thiosemicarbazone derivatives of piperidin-4-one
S. aureus, E. coli
A. niger, C. albicans
Good antibacterial and significant antifungal activity
Novel piperidine derivatives
S. aureus, E. coli
-
Active against both Gram-positive and Gram-negative bacteria
Amino acid-piperidine conjugates
S. aureus, E. coli, K. pneumoniae, P. aeruginosa
A. niger, A. flavus, F. monoliforme
Phenylalanine, histidine, and tryptophan analogues showed good activity
The disc diffusion method is a widely used technique to assess the antimicrobial activity of chemical substances.[12]
Inoculum Preparation: Prepare a standardized inoculum of the test microorganism in a suitable broth.
Agar Plate Inoculation: Evenly spread the microbial inoculum onto the surface of an agar plate.
Disc Application: Impregnate sterile filter paper discs with a known concentration of the test compound and place them on the inoculated agar surface.
Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria).
Zone of Inhibition Measurement: Measure the diameter of the clear zone around the disc where microbial growth is inhibited. The size of the zone is indicative of the antimicrobial activity.
Neuropharmacological Applications: Modulating Central Nervous System Targets
The piperidine scaffold is a key component of many centrally acting drugs, and piperidine-based amino ethanones are no exception.[13][14] They have shown potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.[13][15] Their neuroprotective effects are often attributed to their ability to interact with specific receptors and enzymes in the central nervous system.
A significant target for these compounds is the sigma-1 (σ1) receptor, which is implicated in various cellular functions and is a promising target for neuroprotective therapies.[4][5] Additionally, piperidine derivatives have been developed as inhibitors of phosphodiesterase-8 (PDE8), an enzyme overexpressed in some neurodegenerative conditions.[15]
Caption: Piperidine derivatives can exert neuroprotective effects by modulating targets like the σ1 receptor and PDE8.
Other Notable Biological Activities
The versatility of the piperidine-based amino ethanone scaffold extends to a range of other biological activities, including:
Enzyme Inhibition: Certain derivatives have been shown to inhibit enzymes such as tyrosinase, which is involved in melanin biosynthesis.
Receptor Modulation: These compounds can act as ligands for various receptors, including opioid receptors, suggesting potential applications in pain management.[16]
Platelet Aggregation Inhibition: Some (2-piperidinyl)ethanones have been found to inhibit ADP-induced blood platelet aggregation.[17]
Conclusion and Future Perspectives
Piperidine-based amino ethanones represent a highly versatile and pharmacologically significant class of compounds. Their synthetic tractability allows for the generation of diverse libraries for screening against a wide range of biological targets. The promising anticancer, antimicrobial, and neuropharmacological activities highlighted in this guide underscore their potential for the development of novel therapeutics.
Future research in this area should focus on several key aspects:
Structure-Activity Relationship (SAR) Studies: Deeper exploration of SAR will enable the design of more potent and selective compounds.
Mechanism of Action Elucidation: Further investigation into the precise molecular mechanisms underlying the observed biological activities will be crucial for rational drug design.
Pharmacokinetic and Toxicological Profiling: Comprehensive ADMET (absorption, distribution, metabolism, excretion, and toxicity) studies are necessary to identify lead candidates with favorable drug-like properties.
Combination Therapies: Exploring the synergistic effects of these compounds with existing drugs could lead to more effective treatment strategies.
The continued investigation of piperidine-based amino ethanones holds great promise for addressing unmet medical needs and advancing the field of drug discovery.
References
Wünsch, B., et al. (2022). Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. ChemMedChem. [Link]
Umar, M. I., et al. (2022). Piperine and Its Metabolite's Pharmacology in Neurodegenerative and Neurological Diseases. Molecules. [Link]
Singh, S., et al. (2023). Piperidine Nucleus as a Promising Scaffold for Alzheimer's Disease: Current Landscape and Future Perspective. Current Topics in Medicinal Chemistry. [Link]
Frolov, A. S., et al. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules. [Link]
Goel, K. K., et al. (2008). Synthesis and Antimicrobial Activity of Piperidin-4-one Derivatives. Biomedical and Pharmacology Journal. [Link]
Wang, J., et al. (2019). 2-amino-4-(1-piperidine) pyridine exhibits inhibitory effect on colon cancer through suppression of FOXA2 expression. 3 Biotech. [Link]
CSIC. (n.d.). Piperidine derivatives for the control of Parkinson's and Alzheimer's. Innoget. [Link]
Marazzi, G., et al. (1977). (2-Piperidine)- and (2-pyrrolidine)ethanones and -ethanols as inhibitors of blood platelet aggregation. Journal of Medicinal Chemistry. [Link]
Arun, Y., et al. (2022). 3-Chloro-3-methyl-2,6-diarylpiperidin-4-ones as Anti-Cancer Agents: Synthesis, Biological Evaluation, Molecular Docking, and In Silico ADMET Prediction. Pharmaceuticals. [Link]
Wünsch, B., et al. (2022). Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. ChemMedChem. [Link]
Rather, R. A., & Bhagat, M. (2018). Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives. Frontiers in Pharmacology. [Link]
Kumar, A., et al. (2020). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Indian Journal of Chemistry. [Link]
Shode, F. O., et al. (2015). Antimicrobial and antioxidant activities of piperidine derivatives. African Journal of Pharmacy and Pharmacology. [Link]
Liu, Y., et al. (2020). Synthesis and Biological Activity of Piperine Derivatives as Potential PPARγ Agonists. Drug Design, Development and Therapy. [Link]
Ialongo, C., et al. (2023). Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. RSC Medicinal Chemistry. [Link]
ResearchGate. (n.d.). Piperidine derivatives as potential drugs for Alzheimer disease therapy... ResearchGate. [Link]
Al-Mughaid, H., et al. (2014). Synthesis and SAR of 3,5-diamino-piperidine derivatives: Novel antibacterial translation inhibitors as aminoglycoside mimetics. Bioorganic & Medicinal Chemistry Letters. [Link]
Arulraj, R., et al. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Chemical Review and Letters. [Link]
Yilmaz, A., et al. (2025). Characteristics of the biological activities of the piperidine complex: an anticancer and antioxidant investigation. Northwestern Medical Journal. [Link]
BIOSYNCE. (2025). What are the biological activities of piperidine?. BIOSYNCE Blog. [Link]
International Journal of Novel Research and Development. (2023). Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. IJNRD. [Link]
Reddy, G. N., et al. (2020). Synthesis and Evaluation of Antimicrobial Activities of New Piperidine Derivatives. Biointerface Research in Applied Chemistry. [Link]
Google Patents. (2006). Use of 1,4-bis (3-aminoalkyl) piperazine derivatives in the treatment of neurodegenerative diseases.
ResearchGate. (2016). (PDF) Antimicrobial and antioxidant activities of piperidine derivatives. ResearchGate. [Link]
Newman, A. H., et al. (2002). SAR studies of piperidine-based analogues of cocaine. 4. Effect of N-modification and ester replacement. Journal of Medicinal Chemistry. [Link]
Roche, P., et al. (2014). 3-Amido-3-aryl-piperidines: A Novel Class of Potent, Selective, and Orally Active GlyT1 Inhibitors. ACS Medicinal Chemistry Letters. [Link]
Kumar, A., et al. (2015). Synthesis and antimicrobial evaluation of novel amino acids coupled piperidine hybrids. International Journal of Chemical Studies. [Link]
Jones, A. W., et al. (1985). Conformational aspects of the actions of some piperidine dicarboxylic acids at excitatory amino acid receptors in the mammalian and amphibian spinal cord. British Journal of Pharmacology. [Link]
Sharma, P., et al. (2017). Synthesis, Pharmacological Evaluation and In-Silico Studies of Some Piperidine Derivatives as Potent Analgesic Agents. Journal of Applied Pharmaceutical Science. [Link]
Technical Guide: Toxicity Profile and Safe Handling of 2-Amino-1-(piperidin-1-yl)ethanone
This technical guide provides an in-depth analysis of the toxicity profile, handling protocols, and safety mechanisms for 2-Amino-1-(piperidin-1-yl)ethanone (also known as Glycylpiperidine).[1] It is designed for laborat...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide provides an in-depth analysis of the toxicity profile, handling protocols, and safety mechanisms for 2-Amino-1-(piperidin-1-yl)ethanone (also known as Glycylpiperidine).[1] It is designed for laboratory personnel and safety officers requiring actionable, high-level data.[1]
[1]
Executive Summary & Chemical Identity[1]
2-Amino-1-(piperidin-1-yl)ethanone (often supplied as the Hydrochloride salt, CAS: 5437-48-9) is a piperidine-based amide used primarily as a pharmaceutical intermediate and building block in organic synthesis.[1][2]
While the amide linkage attenuates the immediate corrosivity associated with free piperidine, this compound remains a Classified Irritant and possesses Acute Toxicity (Category 4) characteristics. The primary occupational risks are inhalation of dust and ocular damage upon contact.
Highly soluble in water; sparingly soluble in non-polar organic solvents.[1][7]
Toxicological Assessment & Mechanistic Insights
Primary Hazards (GHS Classification)
Based on available safety data and Structure-Activity Relationship (SAR) analysis of amino-amides, the compound is classified under the following GHS categories:
STOT - Single Exposure: Category 3 (May cause respiratory irritation).[1][6][8][11]
Mechanistic Toxicology: The "Piperidine Driver"
Expert Insight: The toxicity of this compound is best understood through its metabolic fate. Upon ingestion or systemic absorption, amidases (enzymes) hydrolyze the amide bond.
Glycine Moiety: The amino-acetyl group metabolizes into Glycine, a non-toxic amino acid.
Piperidine Moiety: The release of free Piperidine is the toxicological driver. Piperidine is a known irritant and ganglionic blocker. Consequently, symptoms of overexposure often mimic mild piperidine poisoning (nausea, respiratory irritation) rather than general amine toxicity.
Visualization: Metabolic Hydrolysis Pathway
The following diagram illustrates the bio-activation of the toxicophore.
Figure 1: Metabolic hydrolysis pathway showing the release of the piperidine toxicophore.[1]
Occupational Health & Safety (OHS) Framework
Hierarchy of Controls
To ensure safety, researchers must move beyond simple PPE and implement engineering controls, especially given the compound's potential to form irritating dusts.
Elimination/Substitution: Not applicable for specific synthesis requirements.
Engineering Controls (Critical):
Solid Handling: Must be performed in a Chemical Fume Hood or a Powder Containment Balance Enclosure . High-efficiency particulate air (HEPA) filtration is recommended if handling >10g.[1]
Ventilation: Ensure face velocity >0.5 m/s.
Administrative Controls:
SOPs must mandate "Wet Wiping" methods for cleanup to prevent dust aerosolization.
Personal Protective Equipment (PPE):
Eyes: Chemical splash goggles (ANSI Z87.1). Safety glasses are insufficient for powders.
Skin: Nitrile gloves (min 0.11mm thickness). Break-through time is generally high for solid salts, but change immediately upon contamination.[1]
Respiratory: If hood access is restricted, use N95 (US) or P2 (EU) particulate respirators.
Exposure Mitigation Workflow
The following workflow details the decision logic for handling this substance in a research setting.
Figure 2: Decision logic for handling solid vs. liquid forms to mitigate inhalation risks.[1]
Emergency Response Protocols
Every laboratory handling this compound must have these protocols posted. These are self-validating steps: if the symptoms persist after the step is taken, escalation to medical professionals is mandatory.
First Aid Matrix
Exposure Route
Immediate Action
Causal Logic
Inhalation
Evacuate to Fresh Air. Sit upright.
Dust causes bronchial irritation; upright posture aids lung expansion.
Eye Contact
Rinse for 15 mins. Lift eyelids.
The amine salt is acidic/irritating; immediate dilution prevents corneal opacity.
Skin Contact
Wash with soap & water. Remove clothes.[8][9][10][11][12]
Lipophilic piperidine moiety aids absorption; soap is required to remove it effectively.
Ingestion
Rinse mouth. Do NOT induce vomiting.
Vomiting risks aspiration of the irritant into the lungs (chemical pneumonitis).
Spill Management (Solid)
Isolate: Evacuate non-essential personnel.
PPE: Don N95 respirator, goggles, and double gloves.
Contain: Cover spill with a damp paper towel (to suppress dust).
Clean: Scoop up damp material into a waste container. Do not dry sweep. [1]
Decontaminate: Wipe surface with 1% acetic acid or mild detergent to neutralize amine residues.
Storage and Stability
Hygroscopicity: The HCl salt is hygroscopic. Moisture absorption leads to "caking," which increases the difficulty of handling and the risk of chipping/spattering during weighing.
Conditions: Store in a tightly sealed container at Room Temperature (15-25°C) . For long-term storage (>1 year), 2-8°C is preferred to prevent slow hydrolysis.[1]
Incompatibilities: Strong oxidizing agents (potential for N-oxide formation) and strong bases (liberates free piperidine, increasing volatility and toxicity).[1]
References
National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 232049, 2-Amino-1-(piperidin-1-yl)ethanone hydrochloride. Retrieved from [Link]
European Chemicals Agency (ECHA). Registration Dossier: Piperidine. (Used for read-across toxicity data of the metabolite).[1] Retrieved from [Link]
Application Note: High-Fidelity Synthesis of 2-Amino-1-(piperidin-1-yl)ethanone
Abstract & Strategic Overview This Application Note details the synthesis of 2-Amino-1-(piperidin-1-yl)ethanone , a critical amine-functionalized building block used in medicinal chemistry as a linker and a solubilizing...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Strategic Overview
This Application Note details the synthesis of 2-Amino-1-(piperidin-1-yl)ethanone , a critical amine-functionalized building block used in medicinal chemistry as a linker and a solubilizing motif.[1][2]
While the molecule appears structurally simple, its synthesis presents a classic chemoselectivity challenge: the prevention of self-polymerization of the glycine moiety. Direct reaction of glycine with piperidine is not feasible due to the competing nucleophilicity of glycine's own amine.[1]
We present two distinct protocols tailored to specific research needs:
Protocol A (The "Medicinal Chemistry" Route): Utilizes N-Boc-Glycine.[1] This is the recommended high-fidelity method for drug discovery, ensuring maximum purity, minimal side reactions, and ease of purification.[1]
Protocol B (The "Industrial/Scale-Up" Route): Utilizes Chloroacetyl chloride.[1][3] This method is cost-effective for multi-gram to kilogram scale-up but requires handling of lachrymatory reagents and careful control of amination conditions to prevent over-alkylation.[1]
Chemical Strategy & Mechanism[1][2][4]
Route A: The Boc-Protection Strategy (Recommended)
This route employs tert-butyloxycarbonyl (Boc) protection to mask the glycine amine.[1] The synthesis proceeds in two steps:
Amide Coupling: Activation of Boc-Gly-OH using EDC.HCl/HOBt followed by nucleophilic attack by piperidine.[1]
Acidolysis: Removal of the Boc group using HCl in 1,4-dioxane to yield the stable hydrochloride salt.[1]
Route B: The Acyl Halide Displacement Strategy
This route builds the carbon skeleton first, then installs the amine:
Acylation: Reaction of piperidine with chloroacetyl chloride.[1]
Amination: Nucleophilic substitution of the chloride by ammonia (Gabriel synthesis can also be used here for higher fidelity, but ammonia is standard for this specific target).[1][2]
Visualized Pathway (Protocol A)[2]
Caption: Step-wise synthesis via the N-Boc protected pathway, yielding the hydrochloride salt.
Preparation: In a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar, dissolve Boc-Gly-OH (5.00 g, 28.5 mmol) in DCM (100 mL).
Activation: Cool the solution to 0°C (ice bath). Add DIPEA (12.4 mL), followed by HOBt (4.62 g) and EDC•HCl (6.56 g).[1] Stir at 0°C for 15 minutes to generate the active ester.[1]
Add excess Aqueous Ammonia (25%) (10–20 equiv) or saturate the solution with Ammonia gas .[1]
Critical Control: A large excess of ammonia is required to prevent the product (a primary amine) from reacting with a second molecule of the chloro-intermediate (forming the dimer impurity).[2]
Stir in a sealed pressure vessel at RT for 24 hours or heat to 50°C for 4 hours.
Solution: Use a 20:1 molar ratio of NH₃ to substrate.[1] If dimerization persists, switch to the Delépine reaction (using Hexamethylenetetramine) or Gabriel Synthesis (Potassium Phthalimide) for strictly primary amine formation.
Hygroscopicity
The HCl salt of glycylpiperidine is hygroscopic.[1]
Handling: Filter under a nitrogen blanket if possible.[1]
Storage: Store at +4°C in a tightly sealed vial with desiccant.
Free Base Isolation
If the free base is required (e.g., for a subsequent nucleophilic attack):
Extract exhaustively with DCM or Chloroform (Note: The free base is water-soluble; multiple extractions are necessary).[1]
Warning: The free base may slowly self-condense (diketopiperazine formation) upon prolonged storage.[1] Keep as the HCl salt until needed.
References
Sigma-Aldrich. (n.d.).[1] 2-Amino-1-(piperidin-1-yl)ethanone hydrochloride Product Sheet. Retrieved from [1][2]
Echemi. (n.d.).[1][2] 2-Amino-1-piperidin-1-yl-ethanone HCl Properties and Safety. Retrieved from [2]
Valeur, E., & Bradley, M. (2009).[1][2] Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.[1]
Greene, T. W., & Wuts, P. G. M. (1999).[1][2] Protective Groups in Organic Synthesis. 3rd Ed.[1] Wiley-Interscience.[1] (Standard reference for Boc deprotection protocols).
Application Note: 2-Amino-1-(piperidin-1-yl)ethanone as a Pharmaceutical Scaffold
Abstract 2-Amino-1-(piperidin-1-yl)ethanone (CAS: 3064-51-1; HCl salt CAS: 5437-48-9), often referred to as Glycylpiperidine , is a versatile "linker-pharmacophore" intermediate. It bridges the structural gap between a s...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
2-Amino-1-(piperidin-1-yl)ethanone (CAS: 3064-51-1; HCl salt CAS: 5437-48-9), often referred to as Glycylpiperidine , is a versatile "linker-pharmacophore" intermediate. It bridges the structural gap between a solubilizing piperidine ring and an active heterocyclic core via a flexible glycyl spacer. This guide details its critical role in the synthesis of DPP-4 inhibitors (diabetes) and Sigma-1 receptor modulators (neuroprotection), providing validated protocols for its synthesis, handling, and downstream coupling.
Chemical Profile & Strategic Value
The "Privileged" Linker Status
In modern drug discovery, this molecule serves two simultaneous functions:
Pharmacophore: The piperidine ring provides hydrophobic bulk and a tertiary amine mimic often required for receptor pocket filling (e.g., S1/S2 pockets in proteases).
Solubility Enhancer: The terminal primary amine (
) allows for rapid diversification, while the amide backbone improves hydrogen-bonding potential and metabolic stability compared to ester linkages.
Property
Specification
IUPAC Name
2-Amino-1-(piperidin-1-yl)ethanone
Common Name
Glycylpiperidine
Molecular Weight
142.20 g/mol (Free Base); 178.66 g/mol (HCl Salt)
Physical State
Viscous oil (Free Base); White crystalline solid (HCl Salt)
-amino amide motif essential for binding to the catalytic triad of Dipeptidyl Peptidase-4.
Local Anesthetics: Structural analog to lidocaine-type amino-amides, offering voltage-gated sodium channel blockade potential.
GPCR Ligands: Acts as the flexible headgroup in GPR119 agonists for metabolic disorders.
Synthesis Protocol: Preparation of the Intermediate
Note: While industrial routes often use chloroacetyl chloride followed by amination (Delepine reaction), the Boc-Glycine Route is preferred for research-grade purity to avoid alkyl chloride impurities.
Workflow Diagram: Synthesis & Deprotection
Figure 1: Step-by-step synthesis of the hydrochloride salt to ensure stability.
Activation: Dissolve N-Boc-Glycine in dry DCM (0.2 M concentration). Add HOBt and EDC·HCl at 0°C. Stir for 30 minutes to form the active ester.
Coupling: Add Piperidine and DIPEA dropwise. Allow the reaction to warm to Room Temperature (RT) and stir for 12 hours.
Checkpoint: Monitor TLC (50% EtOAc/Hexane). The acid spot should disappear.
Workup: Wash with 1M citric acid (removes unreacted amine), saturated
, and brine. Dry over and concentrate.
Deprotection (Critical Step): Dissolve the intermediate in minimal DCM. Add 4M HCl in Dioxane (5 eq) at 0°C. Stir for 2 hours.
Why Dioxane? Using aqueous HCl here is risky as it makes isolating the highly water-soluble product difficult. Anhydrous conditions cause the product to precipitate as the HCl salt.
Isolation: Filter the white precipitate. Wash with diethyl ether to remove residual Boc byproducts.
Downstream Application: Constructing a DPP-4 Inhibitor Scaffold
This protocol demonstrates coupling the Glycylpiperidine intermediate to a heteroaryl chloride (SNAr reaction), a common step in synthesizing gliptin analogs.
Mechanistic Insight: The free amine is generated in situ by the carbonate base. The electron-deficient pyrimidine ring facilitates nucleophilic aromatic substitution (SNAr).
Purification:
Dilute with water (50 mL). The product often precipitates.
If no precipitate: Extract with EtOAc, wash with LiCl solution (to remove DMF), and purify via Flash Chromatography (MeOH/DCM gradient).
Data Analysis: Expected NMR Signals
Proton Environment
Chemical Shift ( ppm)
Multiplicity
Interpretation
Pyrimidine-H
8.5 - 8.7
Doublet
Aromatic ring proton
(Linker)
6.0 - 7.5
Broad Singlet
Secondary amine (exchangeable)
(Glycyl)
4.0 - 4.2
Doublet/Singlet
Alpha-methylene next to carbonyl
Piperidine
3.4 - 3.6
Multiplet
Ring protons adjacent to amide N
Piperidine Bulk
1.5 - 1.7
Multiplet
Remaining ring protons
Quality Control & Stability Decisions
The free base of Glycylpiperidine is unstable over time due to potential dimerization (diketopiperazine formation) or carbamate formation with atmospheric
.
QC Decision Tree
Figure 2: Storage and handling decision logic based on salt form.
References
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 8082, Piperidine. (Context on piperidine pharmacophores). Retrieved from [Link]
Havale, S. H., & Pal, M. (2009). Medicinal chemistry approaches to the inhibition of dipeptidyl peptidase-4 for the treatment of type 2 diabetes. Bioorganic & Medicinal Chemistry. (Provides SAR context for piperidine-amide linkers).
Method
reagents required for the synthesis of 2-Amino-1-piperidin-1-yl-ethanone
This Application Note and Protocol is designed for researchers and drug development professionals requiring high-purity 2-Amino-1-(piperidin-1-yl)ethanone (also known as 1-Glycylpiperidine ). The guide details two distin...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note and Protocol is designed for researchers and drug development professionals requiring high-purity 2-Amino-1-(piperidin-1-yl)ethanone (also known as 1-Glycylpiperidine ).
The guide details two distinct synthetic strategies:
Method A (The Delépine Route): Ideal for scale-up and bulk synthesis; utilizes robust alkylation chemistry.
Method B (The Peptide Coupling Route): Ideal for medicinal chemistry and high-throughput screening (HTS); prioritizes purity and functional group tolerance.
Target Molecule: 2-Amino-1-(piperidin-1-yl)ethanone Hydrochloride
CAS: 5437-48-9
Formula: C
-aminoketones/amides is classically achieved via nucleophilic substitution or amide coupling. The choice of method depends strictly on the scale and available equipment.
Feature
Method A: Delépine Synthesis
Method B: Boc-Glycine Coupling
Primary Mechanism
Nucleophilic substitution () followed by acid hydrolysis.
Method A: The Delépine Protocol (Scale-Up Preferred)
This route avoids the formation of secondary and tertiary amines—a frequent failure mode when reacting
-haloamides directly with ammonia. Instead, it uses Hexamethylenetetramine (Hexamine) to generate a quaternary ammonium salt, which is cleanly hydrolyzed to the primary amine.
Phase 1: Chloroacetylation of Piperidine
Reaction: Piperidine + Chloroacetyl Chloride
2-Chloro-1-(piperidin-1-yl)ethanone
Reagents:
Piperidine (1.0 equiv)
Chloroacetyl Chloride (1.1 equiv)
Triethylamine (Et
N) (1.2 equiv) or Sodium Acetate (NaOAc)
Dichloromethane (DCM) (Solvent)
Protocol:
Setup: Charge a 3-neck round-bottom flask (RBF) with Piperidine (10.0 g, 117 mmol) and Et
N (14.2 g, 140 mmol) in anhydrous DCM (100 mL). Cool to 0°C under N atmosphere.
Addition: Add Chloroacetyl Chloride (14.5 g, 128 mmol) dropwise via an addition funnel over 30 minutes. Caution: Exothermic. Maintain internal temperature
This method utilizes standard peptide coupling chemistry. It is recommended when handling sensitive functional groups or when strictly anhydrous conditions are required.
Triturate the residue with Diethyl Ether to remove organic impurities. The product will remain as a solid.
Filter and dry under high vacuum.
Output:2-Amino-1-(piperidin-1-yl)ethanone HCl .
Reagent Specifications & Safety
Reagent
CAS
Role
Critical Parameter
Safety Note
Piperidine
110-89-4
Substrate
Purity >99%
Toxic, Flammable, Corrosive.
Chloroacetyl Chloride
79-04-9
Electrophile
Moisture Sensitive
Lachrymator. Handle in fume hood.
Hexamine
100-97-0
Aminating Agent
Dry, Free-flowing
Flammable solid.
Boc-Gly-OH
4530-20-5
Substrate
Optical Purity (N/A for Gly)
Store at 2-8°C.
EDCHCl
25952-53-8
Coupling Agent
Moisture Sensitive
Hygroscopic. Store in desiccator.
Process Visualization (Graphviz)
The following diagram illustrates the decision logic and workflow for both synthetic pathways.
Caption: Workflow comparison between the Delépine alkylation route (Left) and Boc-Glycine coupling route (Right).
References
BenchChem. (2025).[4] Synthesis of 2-Amino-1-(3,4-dihydroxyphenyl)ethanone hydrochloride. (Provides the foundational protocol for Delépine amination of alpha-chloroketones).
PubChem. (2025).[6] 2-Chloro-1-piperidine-1-yl-ethanone (Compound Summary). National Library of Medicine.
Application Note: Amide Coupling with 2-Amino-1-(piperidin-1-yl)ethanone
This Application Note and Protocol guide details the procedure for amide coupling using 2-Amino-1-(piperidin-1-yl)ethanone (also known as Glycylpiperidine ). Introduction & Strategic Significance 2-Amino-1-(piperidin-1-y...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note and Protocol guide details the procedure for amide coupling using 2-Amino-1-(piperidin-1-yl)ethanone (also known as Glycylpiperidine ).
Introduction & Strategic Significance
2-Amino-1-(piperidin-1-yl)ethanone is a versatile building block frequently used in medicinal chemistry to introduce a solubilizing, non-basic polar motif. Structurally, it is the piperidine amide of glycine. Unlike standard alkyl amines, the primary amine here is adjacent to a carbonyl group, lowering its pKa (~8.0–8.2) compared to typical alkyl amines (~10.5).
This electronic environment makes it a nucleophile of moderate reactivity . While less prone to protonation in slightly acidic media, it requires efficient base-mediated liberation from its stable hydrochloride salt form to participate in coupling.
Key Applications:
Fragment-Based Drug Discovery (FBDD): Used to cap carboxylic acids to modulate logD and metabolic stability.
PROTAC Linkers: Serves as a rigidifying spacer.
Peptidomimetics: Acts as a C-terminal cap mimicking a peptide bond.
Chemical Properties & Handling
Property
Data
Implications for Protocol
Molecular Weight
142.20 (Free Base) 178.66 (HCl Salt)
Critical: Most commercial sources supply the HCl salt. You must include an organic base (DIEA/NMM) to neutralize the HCl.
Solubility
Water, DMSO, Methanol, DMF
Poor solubility in non-polar ethers or pure DCM. Use DMF or DMF/DCM mixtures.[1]
Nucleophilicity
Moderate (α-amino ketone effect)
Requires activated esters (HATU, T3P) for rapid conversion; less reactive with simple esters.
Stability
Hygroscopic (HCl salt)
Store in a desiccator. Weigh quickly to avoid water uptake which skews stoichiometry.
Mechanistic Insight: The Coupling Cycle
The reaction follows a standard nucleophilic acyl substitution. The critical step for this specific substrate is the in-situ deprotonation .
Mechanism Description:
Activation: The carboxylic acid partner (R-COOH) reacts with the coupling reagent (e.g., HATU) to form a reactive active ester (O-At ester).
Deprotonation: The tertiary base (DIEA) removes the proton from the 2-Amino-1-(piperidin-1-yl)ethanone hydrochloride, generating the free amine nucleophile.
Nucleophilic Attack: The free primary amine attacks the carbonyl of the activated acid.
Elimination: The leaving group (HOAt) is expelled, forming the stable amide bond.
Figure 1: Reaction pathway for the coupling of Glycylpiperidine HCl with a carboxylic acid.
Experimental Protocols
Protocol A: The "Gold Standard" (HATU/DIEA)
Best for: Discovery chemistry, small scales (10 mg – 500 mg), and valuable acid partners.
Dissolution: In a clean vial equipped with a stir bar, dissolve the Carboxylic Acid (1.0 equiv) in anhydrous DMF (concentration ~0.1 M).
Activation: Add HATU (1.1 equiv) followed by DIEA (1.5 equiv). Stir at Room Temperature (RT) for 5–10 minutes. Note: The solution often turns yellow.
Amine Addition: In a separate vial, dissolve/suspend 2-Amino-1-(piperidin-1-yl)ethanone HCl (1.2 equiv) in minimal DMF. Add the remaining DIEA (2.0 equiv) to this suspension to neutralize the salt.
Coupling: Add the amine solution to the activated acid solution.
Reaction: Stir at RT for 1–4 hours. Monitor by LC-MS (Target mass = Acid MW + 142.20 – 18.02).
Workup:
Dilute with EtOAc (10x reaction volume).
Wash with sat. NaHCO₃ (2x) to remove unreacted acid and HOAt.
Wash with Water (1x) and Brine (1x) to remove DMF.
Best for: Scales >1g, process chemistry, and easy purification.
Reagents:
Carboxylic Acid (1.0 equiv)
Amine HCl Salt (1.1 equiv)
T3P (Propylphosphonic anhydride) (50% in EtOAc/DMF) (1.5 equiv)
Pyridine or N-Methylmorpholine (NMM) (3.0 equiv)
Solvent: EtOAc (or 2-MeTHF)
Procedure:
Charge: To a flask, add Carboxylic Acid, Amine HCl salt, and Solvent (EtOAc, ~5–10 volumes).
Base: Add Pyridine (3.0 equiv). The mixture may remain a suspension.
Coupling: Dropwise add T3P solution (1.5 equiv) over 5 minutes.
Reaction: Stir at RT. If conversion is slow after 2 hours, heat to 40–50°C. T3P is highly stable and effective at elevated temperatures.
Workup:
Wash the organic phase with 1M HCl (2x) (Removes pyridine and unreacted amine).
Wash with 1M NaOH (2x) (Removes unreacted acid and phosphorus byproducts).
The organic layer contains the pure product.
Troubleshooting & Optimization
Observation
Root Cause
Corrective Action
Low Conversion (Amine remains)
HCl salt not neutralized
Increase DIEA to 4.0 equiv. Ensure the amine is fully dissolved/suspended before addition.
Low Conversion (Acid remains)
Acid steric hindrance
Switch from HATU to COMU or T3P with heating (50°C).
Product is Water Soluble
Product is too polar for extraction
Do not use aqueous workup. Evaporate DMF/DCM and purify directly via Reverse Phase Flash Chromatography (C18) using Water/Acetonitrile (0.1% Formic Acid).
Racemization
Over-activation of chiral acid
Use T3P (low racemization risk) or maintain temperature at 0°C during base addition.
Coupling Reagent Guide: El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602.
T3P Protocol: Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[2][3][4] Organic Process Research & Development, 20(2), 140–177.
General Amide Synthesis: Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.
Application Note & Protocol: A Validated Synthesis of 2-Amino-1-piperidin-1-yl-ethanone Hydrochloride
Abstract This document provides a comprehensive guide for the synthesis, purification, and characterization of 2-Amino-1-piperidin-1-yl-ethanone hydrochloride (CAS No: 5437-48-9). This compound serves as a valuable build...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a comprehensive guide for the synthesis, purification, and characterization of 2-Amino-1-piperidin-1-yl-ethanone hydrochloride (CAS No: 5437-48-9). This compound serves as a valuable building block in medicinal chemistry and drug development, frequently utilized as a key intermediate in the synthesis of more complex pharmaceutical agents.[1] The protocol herein details a robust and scalable two-step synthetic pathway, commencing with the N-acylation of piperidine to form an α-chloro ketone intermediate, followed by a Delépine reaction to install the primary amine. This method is chosen for its reliability, high yield, and straightforward execution. This guide is intended for researchers and professionals in organic synthesis and drug development, offering detailed, step-by-step protocols, mechanistic insights, safety information, and characterization data.
Compound Profile & Specifications
The target compound, 2-Amino-1-piperidin-1-yl-ethanone hydrochloride, is a stable, crystalline solid. Its key properties are summarized below.
The preparation of the target compound is achieved via a two-step sequence. This strategy is designed for efficiency and selectivity, minimizing the formation of byproducts often associated with direct amination methods.
Step 1: N-Acylation. Piperidine, a secondary amine, undergoes nucleophilic acyl substitution with chloroacetyl chloride. This reaction is typically performed under Schotten-Baumann conditions to efficiently form the stable amide intermediate, 2-chloro-1-(piperidin-1-yl)ethanone. The presence of a base is crucial to neutralize the HCl generated in situ, driving the reaction to completion.
Step 2: Delépine Reaction. The α-chloro ketone intermediate is a reactive electrophile, ideal for conversion to a primary amine. The Delépine reaction is employed for this transformation due to its high selectivity for primary amines, avoiding the over-alkylation issues common with direct ammonolysis.[7] The reaction proceeds by forming a quaternary ammonium salt with hexamethylenetetramine (urotropine), which is then hydrolyzed under acidic conditions to yield the desired primary amine hydrochloride.[8][9][10]
The overall workflow is visualized below.
Caption: High-level workflow for the synthesis of the target compound.
Safety & Hazard Information
Strict adherence to safety protocols is mandatory. All operations should be conducted inside a certified chemical fume hood by personnel equipped with appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.
Reagent
Key Hazards
Recommended Precautions
Source(s)
Piperidine
Flammable, Toxic, Corrosive
Keep away from ignition sources. Avoid inhalation and skin contact.
Use in a well-ventilated area. Ground containers to prevent static discharge.
Detailed Experimental Protocols
Part 1: Synthesis of Intermediate: 2-Chloro-1-(piperidin-1-yl)ethanone
Reaction Principle: This step involves the nucleophilic attack of the secondary amine (piperidine) on the electrophilic carbonyl carbon of chloroacetyl chloride. A base, such as sodium hydroxide, neutralizes the hydrochloric acid byproduct, preventing the protonation of the piperidine starting material and driving the reaction forward.
Reagent
MW ( g/mol )
Amount
Moles
Equiv.
Piperidine
85.15
10.0 g (11.6 mL)
0.117
1.0
Chloroacetyl Chloride
112.94
14.6 g (10.3 mL)
0.129
1.1
Dichloromethane (DCM)
-
200 mL
-
-
Sodium Hydroxide (2M aq.)
40.00
~70 mL
~0.140
1.2
Protocol:
To a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, add piperidine (10.0 g, 0.117 mol) and dichloromethane (150 mL).
Cool the mixture to 0-5 °C in an ice-water bath.
Concurrently, add a solution of chloroacetyl chloride (14.6 g, 0.129 mol) in dichloromethane (50 mL) via the dropping funnel and 2M aqueous sodium hydroxide solution (~70 mL) dropwise from a separate dropping funnel. Maintain the internal temperature below 10 °C throughout the addition.
After the addition is complete (approx. 1 hour), remove the ice bath and allow the reaction mixture to stir at room temperature for an additional 2 hours.
Monitor the reaction completion using Thin Layer Chromatography (TLC).
Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1M HCl (2 x 50 mL), saturated aqueous NaHCO₃ solution (50 mL), and brine (50 mL).
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
The crude product is obtained as a pale yellow oil or semi-solid, which can be used in the next step without further purification. Expected yield: >90%.
Part 2: Synthesis of 2-Amino-1-piperidin-1-yl-ethanone Hydrochloride via Delépine Reaction
Reaction Principle: The Delépine reaction provides a clean, high-yielding route to primary amines from alkyl halides.[9] The α-chloro ketone intermediate first reacts with hexamethylenetetramine in an SN2 fashion to form a stable, crystalline quaternary ammonium salt.[10] This salt is then hydrolyzed by refluxing in ethanolic hydrochloric acid. The acidic conditions break down the hexamine cage, liberating the primary amine as its hydrochloride salt, along with formaldehyde and ammonium chloride as byproducts.[7][9]
Caption: Mechanism of the Delépine reaction for primary amine synthesis.
Reagent
MW ( g/mol )
Amount (from theory)
Moles
Equiv.
2-Chloro-1-(piperidin-1-yl)ethanone
161.64
18.9 g
0.117
1.0
Hexamethylenetetramine
140.19
18.0 g
0.128
1.1
Chloroform
-
150 mL
-
-
Concentrated HCl (37%)
36.46
30 mL
~0.36
~3.1
Ethanol (95%)
-
150 mL
-
-
Protocol:
Dissolve the crude 2-chloro-1-(piperidin-1-yl)ethanone (assuming 0.117 mol) in chloroform (150 mL) in a 500 mL round-bottom flask.
Add hexamethylenetetramine (18.0 g, 0.128 mol) to the solution.
Heat the mixture to reflux with stirring for 4-6 hours. The formation of the quaternary ammonium salt is typically observed as a white precipitate.
After cooling to room temperature, collect the precipitated salt by vacuum filtration and wash the filter cake with a small amount of cold chloroform or diethyl ether. Dry the salt in a vacuum oven.
Transfer the dried hexaminium salt to a 500 mL round-bottom flask. Add 95% ethanol (150 mL) and concentrated hydrochloric acid (30 mL).
Heat the mixture to reflux with vigorous stirring for 8-12 hours.
Cool the reaction mixture in an ice bath. The product, 2-Amino-1-piperidin-1-yl-ethanone hydrochloride, will precipitate from the solution.
Collect the crystalline solid by vacuum filtration. Wash the crystals with cold ethanol (2 x 30 mL) and then with diethyl ether (2 x 30 mL) to facilitate drying.
Dry the product under vacuum to afford the final compound as a white crystalline solid. Typical yield: 70-85%.
Part 3: Purification by Recrystallization
If required, the final product can be further purified by recrystallization from a suitable solvent system, such as ethanol/isopropanol or methanol/diethyl ether, to achieve >98% purity.[4]
Characterization & Quality Control
The identity and purity of the synthesized compound must be confirmed by standard analytical techniques.[14]
¹H NMR Spectroscopy: The proton NMR spectrum should show characteristic signals for the piperidine ring protons, the α-methylene protons adjacent to the carbonyl, and the amine protons. The integration of these signals should correspond to the number of protons in the structure.
¹³C NMR Spectroscopy: The carbon NMR spectrum will confirm the presence of the carbonyl carbon (~170 ppm), the methylene carbons of the piperidine ring, and the α-carbon bearing the amino group.[15]
FTIR Spectroscopy: The infrared spectrum provides confirmation of key functional groups.[16][17]
~3400-3200 cm⁻¹: N-H stretching of the primary amine hydrochloride.
~2940-2850 cm⁻¹: C-H stretching of the aliphatic piperidine ring.
~1680-1660 cm⁻¹: C=O stretching of the tertiary amide.
Melting Point: The measured melting point of the purified product should be sharp and in close agreement with the literature value (192-193 °C).[2] A broad melting range may indicate the presence of impurities.
Troubleshooting
Issue
Possible Cause(s)
Suggested Solution(s)
Low yield in Step 1
Incomplete reaction; Loss during aqueous workup.
Ensure dropwise addition at low temperature. Check pH during neutralization. Minimize emulsions during extraction.
Low yield in Step 2
Incomplete hydrolysis of the hexaminium salt.
Extend the reflux time during the acid hydrolysis step. Ensure sufficient acid is present.
Product is oily/gummy
Presence of solvent residue or impurities.
Ensure the product is thoroughly washed with a non-polar solvent (e.g., ether) after filtration. Perform recrystallization.
Broad melting point
Impure product.
Recrystallize the final product from a suitable solvent system like ethanol/ether.
Conclusion
This application note details a validated and efficient protocol for the synthesis of 2-Amino-1-piperidin-1-yl-ethanone hydrochloride. The described two-step method, utilizing a Delépine reaction, is a reliable approach for producing this important chemical intermediate with high purity and good yield. The provided characterization data and troubleshooting guide serve as valuable resources for ensuring successful synthesis and quality control.
References
Vertex AI Search, SAFETY DATA SHEET, 1-(2-Chloroethyl)piperidinium chloride. Retrieved February 15, 2026.
Cole-Parmer, Material Safety Data Sheet - 1-(2-Chloroethyl)Piperidine Hydrochloride 98%. Retrieved February 15, 2026.
Echemi, 2-amino-1-piperidin-1-yl-ethanone hcl. Retrieved February 15, 2026.
Alfa Chemistry, Delepine Reaction. Retrieved February 15, 2026.
Sigma-Aldrich, 2-Amino-1-(piperidin-1-yl)ethanone hydrochloride | 5437-48-9. Retrieved February 15, 2026.
Wikipedia, Delépine reaction. Retrieved February 15, 2026.
Sigma-Aldrich, SAFETY DATA SHEET - 4-Amino-1-(6-chloro-2-pyridyl)-piperidine hydrochloride. Retrieved February 15, 2026.
Sigma-Aldrich, 2-Amino-1-(piperidin-1-yl)ethanone hydrochloride | 5437-48-9. Retrieved February 15, 2026.
LookChem, Cas 5437-48-9, 2-AMINO-1-PIPERIDIN-1-YL-ETHANONE HCL. Retrieved February 15, 2026.
Organic Chemistry Portal, Delepine reaction. Retrieved February 15, 2026.
ChemicalBook, 1-(2-Chloroethyl)
Thermo Fisher Scientific, SAFETY DATA SHEET - Chloroacetyl chloride. Retrieved February 15, 2026.
International Journal of Pharmaceutical Science Invention, Synthesis of Novel Piperidine Compounds As Anticholinesterase Agents. Retrieved February 15, 2026.
Scribd, Delepine Amine Synthesis. Retrieved February 15, 2026.
Chemistry Notes, Gabriel synthesis: Easy mechanism, procedure, applic
Wikipedia, Gabriel synthesis. Retrieved February 15, 2026.
ChemScene, 2-Amino-1-(piperidin-1-yl)ethanone hydrochloride | 5437-48-9. Retrieved February 15, 2026.
Sigma-Aldrich, 2-Bromo-1-(piperidin-1-yl)ethan-1-one | 1796-25-4. Retrieved February 15, 2026.
NROChemistry, Gabriel Synthesis: Mechanism & Examples. Retrieved February 15, 2026.
J&K Scientific LLC, Gabriel Synthesis. Retrieved February 15, 2026.
Chemistry LibreTexts, Gabriel Synthesis. Retrieved February 15, 2026.
Santa Cruz Biotechnology, 2-amino-2-phenyl-1-(piperidin-1-yl)ethan-1-one hydrochloride | SCBT. Retrieved February 15, 2026.
Sigma-Aldrich, 2-Bromo-1-(piperidin-1-yl)ethan-1-one | 1796-25-4. Retrieved February 15, 2026.
BenchChem, "synthesis of 2-Amino-1-(3,4-dihydroxyphenyl)ethanone hydrochloride". Retrieved February 15, 2026.
PubChem, 2-Bromo-1-(piperidin-4-yl)ethan-1-one. Retrieved February 15, 2026.
TCI America, 2-Amino-1-(Piperidin-1-yl)ethanone Hydrochloride: A Versatile Compound. Retrieved February 15, 2026.
ResearchGate, (PDF) Synthesis of 1-(2-(piperidin-1-yl)ethyl)-1H-pyrrole-2-carbaldehyde. Retrieved February 15, 2026.
ChemicalBook, Piperidine(110-89-4) 1H NMR. Retrieved February 15, 2026.
YouTube, Reactions of Amines with Ketones and Aldehydes: Imine Formation and Related Condens
UNL Digital Commons, Introduction to NMR and Its Application in Metabolite Structure Determin
MDPI, 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Retrieved February 15, 2026.
Frontiers, Application of FT-IR spectroscopy and chemometric technique for the identification of three different parts of Camellia nitidissima and discrimination of its authenticated product. Retrieved February 15, 2026.
PubMed, Advances in simultaneous DSC-FTIR microspectroscopy for rapid solid-state chemical stability studies: some dipeptide drugs as examples. Retrieved February 15, 2026.
Royal Society of Chemistry, A General catalyst for Suzuki–Miyaura and Sonogashira reactions of aryl and heteroaryl chlorides in water - Supporting Inform
Thermo Fisher Scientific, Aldrich FT-IR Collection Edition II. Retrieved February 15, 2026.
PubMed, General and mild preparation of 2-aminopyridines. Retrieved February 15, 2026.
Royal Society of Chemistry, A catalytic one-step synthesis of peptide thioacids: the synthesis of leuprorelin via iterative peptide–fragment coupling reactions. Retrieved February 15, 2026.
scale-up synthesis methods for 2-Amino-1-piperidin-1-yl-ethanone
Technical Application Note: Process Optimization for the Scale-Up Synthesis of 2-Amino-1-piperidin-1-yl-ethanone Part 1: Executive Summary & Route Selection Target Molecule: 2-Amino-1-piperidin-1-yl-ethanone CAS: 22198-8...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Application Note: Process Optimization for the Scale-Up Synthesis of 2-Amino-1-piperidin-1-yl-ethanone
Part 1: Executive Summary & Route Selection
Target Molecule: 2-Amino-1-piperidin-1-yl-ethanone
CAS: 22198-84-1
Molecular Formula: C7H14N2O
Application: Pharmaceutical intermediate, local anesthetic precursor, and fine chemical building block.
The Scale-Up Challenge:
While laboratory synthesis often utilizes Boc-Glycine coupling (Peptide Route) for ease of purification, this method is economically unviable at the multi-kilogram scale due to the high cost of coupling reagents (HATU/EDC) and protecting groups.
Strategic Recommendation:
For scale-up (1kg – 100kg), we recommend the Haloacetyl Chloride – Delépine Pathway . This route utilizes commodity chemicals (Chloroacetyl chloride, Piperidine, Hexamethylenetetramine) and offers superior atom economy. Crucially, the Delépine modification avoids the formation of secondary/tertiary amine impurities common in direct ammonolysis, ensuring a high-purity primary amine product essential for GMP downstream applications.
Part 2: Scientific Integrity & Logic (The Protocols)
Route Analysis & Mechanism
The synthesis proceeds in two distinct chemical unit operations:
N-Acylation: Electrophilic attack of chloroacetyl chloride by piperidine.
Delépine Amination: Nucleophilic substitution (
) of the -chloride by hexamethylenetetramine (Hexamine), followed by acid hydrolysis to release the primary amine.
Why this route?
Causality: Direct reaction with ammonia (
) creates a statistical mixture of primary (), secondary (), and tertiary () amines because the product amine is more nucleophilic than ammonia. Hexamine acts as a "masked" ammonia equivalent that halts alkylation at the mono-stage.
Trustworthiness: The intermediate hexaminium salt precipitates from non-polar solvents, acting as a self-purifying step before the final hydrolysis.
Detailed Experimental Protocols
Step 1: Synthesis of 2-Chloro-1-(piperidin-1-yl)ethanone
Reagents:
Piperidine (1.0 equiv)
Chloroacetyl Chloride (1.1 equiv)
Base: Potassium Carbonate (
) (1.5 equiv) or Triethylamine (1.2 equiv). Note: On scale, inorganic base () is preferred for cost and ease of waste disposal.
Solvent: Dichloromethane (DCM) or Toluene (Toluene preferred for safety/green chemistry).
Protocol:
Reactor Setup: Charge a jacketed glass reactor with Toluene (10 Vol) and Piperidine (1.0 equiv). Add
(1.5 equiv). Cool the mixture to 0–5°C .
Addition: Charge Chloroacetyl chloride (1.1 equiv) into a dosing funnel. Add dropwise to the reactor, strictly maintaining internal temperature < 10°C . Reasoning: Higher temperatures promote dimerization and polymerization of the acid chloride.
Reaction: Once addition is complete, warm to Room Temperature (20–25°C) and stir for 3 hours. Monitor by TLC or HPLC (disappearance of Piperidine).
Workup: Add Water (5 Vol) to dissolve inorganic salts. Separate phases. Wash the organic layer with 1M HCl (2 Vol) to remove unreacted piperidine, then Brine (2 Vol).
Isolation: Dry organic layer over
(or azeotropic dry on scale). Concentrate under vacuum to yield the chloro-intermediate as a pale yellow oil.
Yield Expectation: 85–92%
Step 2: Delépine Amination to 2-Amino-1-piperidin-1-yl-ethanone
Reagents:
2-Chloro-1-(piperidin-1-yl)ethanone (Intermediate from Step 1)
Quaternization: Dissolve the Chloro-intermediate (1 equiv) in
(or Ethanol). Add Hexamine (1.05 equiv).
Reflux: Heat to reflux (approx. 60°C for
) for 4–6 hours.
Precipitation (Self-Validating Step): Cool the mixture to 0°C. The quaternary hexaminium salt will precipitate as a white solid. Filter this solid.[3][4][5] Crucial Point: Impurities remain in the mother liquor. This filtration ensures high downstream purity.
Hydrolysis: Suspend the filter cake in Ethanol (5 Vol). Add Conc. HCl (2.5 equiv). Heat to reflux for 2 hours. The salt dissolves, and the formaldehydes/acetals are liberated.
Isolation: Cool to 0°C. The product usually crystallizes as the Hydrochloride salt. Filter to collect.
Free Basing (Optional): If the free base is required, dissolve the salt in minimal water, basify with 50% NaOH to pH 12, and extract with DCM. Evaporate to yield the oil.
Part 3: Visualization & Formatting
Data Summary: Comparison of Methods
Metric
Method A: Peptide Coupling (Boc-Gly)
Method B: Direct Ammonolysis
Method C: Haloacetyl - Delépine (Recommended)
Reagent Cost
High (HATU/Boc)
Low (NH3)
Low (Hexamine/Cl-AcCl)
Atom Economy
Poor (Protecting groups lost)
High
Moderate (Hexamine loss)
Purity Profile
High (>98%)
Low (Sec/Tert amines)
High (>98%)
Scalability
Low (Chromatography needed)
Medium
High (Crystallization driven)
Safety
Good
High Pressure NH3 risks
Moderate (Toxic Cl-AcCl)
Diagram 1: Synthetic Pathway Selection
Caption: Decision matrix for synthetic routes. Route B2 (Green) offers the optimal balance of purity and scalability.
Diagram 2: Process Flow Diagram (Delépine Route)
Caption: Unit operation flow for the recommended scale-up protocol.
References
Galat, A.; Elion, G. B. "Interaction of Amides with Amines: The Delépine Reaction." Journal of the American Chemical Society, 1939 , 61(12), 3585–3586. Link
Sigma-Aldrich. "Product Specification: 2-Chloro-1-(piperidin-1-yl)ethanone."[6] Merck KGaA. Link
BenchChem. "Synthesis of Alpha-Amino Amides via Delépine Reaction."[3] BenchChem Application Notes. Link
Blazevic, N.; Kolbah, D. "Hexamethylenetetramine: A Versatile Reagent in Organic Synthesis." Synthesis, 1979 , 1979(03), 161-176.[7] Link
PubChem. "Compound Summary: 2-Chloro-1-piperidin-1-yl-ethanone." National Library of Medicine. Link
Application of Piperidine Derivatives in Peptide Synthesis: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Introduction: Clarifying the Role of Piperidine and its Derivatives An inquiry into the application of 2-Amino-1-piperidin-1-yl-ethanone in peptide synthesi...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: Clarifying the Role of Piperidine and its Derivatives
An inquiry into the application of 2-Amino-1-piperidin-1-yl-ethanone in peptide synthesis reveals a common point of confusion. Extensive review of scientific literature and chemical databases indicates that 2-Amino-1-piperidin-1-yl-ethanone is not a recognized reagent for standard peptide synthesis protocols . It is primarily cataloged as a chemical intermediate for the synthesis of other organic molecules[1][2].
The query, however, likely stems from the central role of its parent compound, piperidine , in the most prevalent methodology for solid-phase peptide synthesis (SPPS): the Fmoc/tBu (9-fluorenylmethoxycarbonyl/tert-butyl) strategy. Piperidine is the cornerstone reagent for the critical Nα-deprotection step, enabling the sequential addition of amino acids to build the peptide chain.
This application note will, therefore, pivot to provide a detailed, authoritative guide on the established and critical application of piperidine in Fmoc-based peptide synthesis. We will delve into the underlying mechanisms, provide field-tested protocols, and offer expert insights to ensure the successful execution of this fundamental step in peptide chemistry.
The Core Principles of Fmoc Solid-Phase Peptide Synthesis (SPPS)
Solid-phase peptide synthesis, a method pioneered by Bruce Merrifield, revolutionized peptide chemistry by anchoring the C-terminal amino acid to an insoluble resin support[3]. This approach allows for the use of excess reagents to drive reactions to completion, with purification at each step simplified to mere filtration and washing of the resin-bound peptide[3].
The Fmoc/tBu strategy is the most widely used approach in SPPS today. It relies on an "orthogonal" protection scheme:
Nα-Amine Protection: The alpha-amino group of each incoming amino acid is temporarily protected by the base-labile Fmoc group.
Side-Chain Protection: Reactive amino acid side chains are protected by acid-labile groups (like t-butyl, trityl, etc.).
Synthesis Cycle: The synthesis proceeds through a repeated cycle of Nα-Fmoc deprotection followed by the coupling of the next Fmoc-protected amino acid.
This cycle is repeated until the desired peptide sequence is assembled. Finally, the peptide is cleaved from the resin, and the side-chain protecting groups are removed simultaneously using a strong acid, typically trifluoroacetic acid (TFA)[4].
Figure 1: The iterative cycle of Solid-Phase Peptide Synthesis (SPPS) using the Fmoc strategy.
The Critical Role of Piperidine in Fmoc Deprotection
The removal of the Fmoc group is arguably the most repeated chemical transformation in SPPS. Its efficiency and fidelity are paramount to the synthesis of a high-quality final peptide product. Incomplete deprotection results in deletion sequences (missing amino acids), which are often difficult to separate from the target peptide.
Mechanism of Action
Fmoc removal is a base-catalyzed β-elimination reaction. Piperidine, a secondary amine, is the base of choice due to its optimal basicity and nucleophilicity[5]. The mechanism proceeds in two main steps:
Proton Abstraction: A piperidine molecule acts as a base, abstracting the acidic proton from the C9 position of the fluorenyl ring system.
β-Elimination: This abstraction initiates the collapse of the protecting group, leading to the elimination of dibenzofulvene (DBF) and the release of the free Nα-amine of the peptide as a carbamate, which rapidly decarboxylates.
DBF Scavenging: The liberated DBF is a reactive electrophile that can undergo side reactions. A crucial secondary role of piperidine is to act as a nucleophilic scavenger, trapping the DBF to form a stable adduct, thereby preventing it from modifying the peptide chain[5].
Figure 2: Mechanism of Fmoc deprotection by piperidine.
Experimental Protocols
PART 1: Standard Fmoc Deprotection Protocol
This protocol is suitable for standard, automated, or manual solid-phase peptide synthesis.
Deprotection Solution: 20% (v/v) piperidine in DMF. Prepare fresh daily.
Procedure:
Resin Swelling: Ensure the peptide-resin is adequately swelled in DMF within the reaction vessel.
Pre-Wash: Drain the solvent and wash the resin with DMF (2 x 1 minute).
First Deprotection: Add the 20% piperidine/DMF solution to the resin. Agitate gently for 1-3 minutes and drain[6]. This initial short treatment removes the bulk of the Fmoc groups and minimizes peptide exposure to the DBF-adduct.
Second Deprotection: Add a fresh portion of the 20% piperidine/DMF solution. Agitate for 10-20 minutes to ensure complete removal of the Fmoc group[6]. For sterically hindered amino acids, this time may be extended.
Post-Wash: Drain the deprotection solution and wash the resin thoroughly with DMF (5-7 times for 1 minute each) to remove all traces of piperidine and the DBF-piperidine adduct. Residual piperidine can neutralize the subsequent coupling reaction.
Confirmation (Optional): Perform a qualitative test (e.g., Kaiser test) to confirm the presence of a free primary amine before proceeding to the coupling step[7].
PART 2: Monitoring Deprotection via UV Spectrophotometry
The DBF-piperidine adduct has a strong UV absorbance maximum around 301 nm. This property can be used to quantify the amount of Fmoc group removed, which is useful for calculating resin loading and monitoring synthesis efficiency.
Procedure:
Collect Filtrate: During the deprotection step (Protocol 1, steps 3 & 4), collect the combined piperidine solution that is drained from the reaction vessel into a volumetric flask of known volume.
Dilute: Make up the volume with fresh 20% piperidine/DMF solution. Take a small aliquot of this solution and perform a second, precise dilution into a quartz cuvette using 20% piperidine/DMF as the diluent.
Measure Absorbance: Use a UV spectrophotometer to measure the absorbance at 301 nm, using the 20% piperidine/DMF solution as a blank.
Calculate Loading: The loading can be calculated using the Beer-Lambert law (A = εcl), where 'A' is the measured absorbance, 'ε' is the molar extinction coefficient of the DBF-piperidine adduct (approx. 7800 M⁻¹cm⁻¹), 'c' is the concentration, and 'l' is the path length of the cuvette (typically 1 cm).
Data Summary and Expert Insights
Parameter
Standard Condition
Rationale & Expert Insight
Piperidine Concentration
20% (v/v) in DMF
This concentration provides a balance between rapid deprotection and minimizing side reactions. Lower concentrations may be used for sensitive sequences prone to aspartimide formation.
Reaction Time
1-3 min + 10-20 min
A two-step treatment is optimal. The first short wash removes the bulk of the released DBF adduct, reducing contact time with the peptide. The second, longer treatment ensures complete deprotection.
Solvent
DMF
DMF is the standard solvent for its excellent resin-swelling properties and ability to solvate both the reagents and the growing peptide chain.
Alternative Bases
Piperazine, 4-Methylpiperidine, DBU
While piperidine is the standard, alternatives exist. Piperazine and 4-methylpiperidine show similar efficacy and may offer advantages in handling and toxicity[5]. 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is a much stronger, non-nucleophilic base used for very difficult deprotections, but its use requires careful optimization to avoid side reactions[3].
Mitigating Common Side Reactions
Aspartimide Formation: In sequences containing Asp-Gly or Asp-Ser, piperidine can catalyze the formation of a cyclic aspartimide, which can lead to chain termination or insertion of a β-peptide linkage[8]. To mitigate this, use a lower piperidine concentration (e.g., 5-10%) or add an acidic additive like 1-hydroxybenzotriazole (HOBt) to the deprotection solution.
Diketopiperazine Formation: At the dipeptide stage, especially with Proline in the first or second position, the deprotected dipeptide can cyclize and cleave from the resin[8]. Using a highly sterically hindered resin (e.g., 2-chlorotrityl chloride resin) or coupling the first two amino acids as a pre-formed dipeptide can prevent this side reaction.
Racemization: While less common during deprotection than coupling, prolonged exposure to basic conditions can increase the risk of racemization, particularly for C-terminal Cysteine residues[8]. Adhering to optimized deprotection times is crucial.
Conclusion
While 2-Amino-1-piperidin-1-yl-ethanone does not have a recognized application in peptide synthesis, its parent molecule, piperidine , is an indispensable reagent. Its role in the base-mediated removal of the Fmoc protecting group is a cornerstone of modern solid-phase peptide synthesis. A thorough understanding of its mechanism, proper implementation through validated protocols, and awareness of potential side reactions are fundamental skills for any researcher in the field of peptide chemistry. By mastering the deprotection step, scientists can ensure higher yields and purities of their target peptides, accelerating research and development in therapeutics and beyond.
Application Note: Microwave-Assisted Synthesis of 2-Amino-1-piperidin-1-yl-ethanone Analogs
-Amino Amide Scaffolds for CNS and Anesthetic Drug Discovery Executive Summary This application note details a robust, microwave-assisted protocol for the synthesis of 2-amino-1-piperidin-1-yl-ethanone and its structural...
Author: BenchChem Technical Support Team. Date: February 2026
-Amino Amide Scaffolds for CNS and Anesthetic Drug Discovery
Executive Summary
This application note details a robust, microwave-assisted protocol for the synthesis of 2-amino-1-piperidin-1-yl-ethanone and its structural analogs. These scaffolds are critical pharmacophores in local anesthetics (lidocaine-like), anti-arrhythmics, and increasingly as modulators of G-protein-gated inwardly rectifying potassium (GIRK) channels.
Traditional thermal synthesis of
-amino amides via the Menshutkin reaction (nucleophilic substitution) often suffers from long reaction times (3–12 hours) and sluggish kinetics, particularly with sterically hindered amines. By leveraging microwave dielectric heating, this protocol reduces reaction times to 5–15 minutes , increases yields by 15–30% , and suppresses side reactions (e.g., bis-alkylation).
Scientific Background & Retrosynthesis
The Target Scaffold
The 2-amino-1-piperidin-1-yl-ethanone core consists of a piperidine ring linked via an acetamide bridge to a secondary or tertiary amine. This structure mimics the lipophilic-linker-hydrophilic architecture essential for sodium and potassium channel binding.
Microwave Effect on Nucleophilic Substitution
The rate-limiting step in this synthesis is the
displacement of the -chloro atom by an amine. The transition state of this reaction is more polar than the ground state. Microwave irradiation stabilizes this dipolar transition state (specific microwave effect) and provides rapid, volumetric heating, efficiently overcoming the activation energy barrier.
Retrosynthetic Analysis
The synthesis is disconnected into two distinct phases:
Acylation (Exothermic): Formation of the electrophilic "warhead" (2-chloro-1-(piperidin-1-yl)ethanone).
This step introduces diversity by reacting the chloro-intermediate with various amines (morpholine, pyrrolidine, substituted anilines).
Preparation: In a 10 mL microwave vial, dissolve 2-chloro-1-(piperidin-1-yl)ethanone (1.0 mmol) in Acetonitrile (3 mL).
Reagent Addition: Add the desired Amine (1.2 mmol) and Potassium Carbonate (
, 1.5 mmol) or TEA.
Note: For volatile amines, use excess amine (2.0 equiv) instead of base.
Microwave Parameters:
Temperature: 80°C (aliphatic amines) to 120°C (aromatic/hindered amines).
Time: 5–10 minutes (Hold time).
Power: Dynamic (Max 150W).
Stirring: High.
Workup: Filter off inorganic salts. Concentrate filtrate. Recrystallize from EtOH/Ether or purify via flash chromatography (DCM:MeOH).
Optimization & Data Analysis
The following data summarizes the efficiency gains of Microwave (MW) vs. Conventional Thermal (CT) heating for this specific scaffold.
Table 1: Comparative Reaction Metrics
Parameter
Conventional Thermal (Reflux)
Microwave Irradiation (Closed Vessel)
Improvement Factor
Reaction Time
3 – 12 Hours
5 – 15 Minutes
20x – 30x Faster
Temperature
80°C (limited by MeCN b.p.)
100°C – 140°C (Superheated)
Higher Kinetic Energy
Yield (Avg)
55% – 70%
85% – 96%
+25% Yield
Purity (Crude)
75% (requires chromatography)
>90% (often recrystallization only)
Cleaner Profile
Solvent Usage
High (50-100 mL)
Low (2-5 mL)
Green Chemistry
Decision Workflow for Analog Synthesis
Use the following logic flow to determine the optimal conditions based on the nucleophile (amine) type.
Figure 2: Decision tree for optimizing microwave parameters based on amine nucleophilicity.
Troubleshooting & Critical Controls
Pressure Management: The reaction of chloroacetyl chloride generates HCl. In Step 1, this must be vented or neutralized. In Step 2 (MW), if using volatile amines (e.g., dimethylamine), ensure the vessel is rated for at least 20 bar.
Finkelstein Catalysis: For extremely sluggish anilines, add 10 mol% Potassium Iodide (KI) to the reaction. The in situ generation of the iodo-intermediate (2-iodo-1-(piperidin-1-yl)ethanone) accelerates the substitution significantly (
is a better leaving group than ).
Solvent Polarity: If the microwave does not reach the target temperature efficiently, the reaction mixture may be too non-polar. Add 0.5 mL of DMF or use a silicon carbide (SiC) passive heating element.
References
Al-Mulla, A. (2021). Microwave-Assisted Synthesis, Structural Characterization and Assessment of the Antibacterial Activity of Some New Aminopyridine, Pyrrolidine, Piperidine and Morpholine Acetamides. Molecules, 26(3), 565. [Link]
Yadav, A. R., et al. (2020). Green Chemistry approach for Microwave assisted synthesis of some Traditional Reactions.[1] Asian Journal of Research in Chemistry, 13(2). [Link]
CEM Corporation. Nucleophilic Additions and Substitutions: Microwave Synthesis Applications.[Link]
Ju, Y., & Varma, R. S. (2006). Aqueous N-alkylation of amines using alkyl halides: Microwave-assisted synthesis. Journal of Organic Chemistry, 71(1), 135-141. [Link]
storage and stability guidelines for 2-Amino-1-piperidin-1-yl-ethanone
Application Note: Storage and Stability Protocols for 2-Amino-1-(piperidin-1-yl)ethanone Abstract This technical guide provides a rigorous framework for the storage, handling, and stability assessment of 2-Amino-1-(piper...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Storage and Stability Protocols for 2-Amino-1-(piperidin-1-yl)ethanone
Abstract
This technical guide provides a rigorous framework for the storage, handling, and stability assessment of 2-Amino-1-(piperidin-1-yl)ethanone (also known as Glycylpiperidine or 2-Amino-1-piperidin-1-yl-ethanone hydrochloride).[1] While commercially available primarily as the hydrochloride salt (CAS 5437-48-9), this compound presents specific stability challenges related to hygroscopicity and primary amine oxidation.[1] This protocol synthesizes physicochemical data with practical laboratory standards to ensure compound integrity during drug development workflows.[1]
Compound Identity & Physicochemical Profile
Understanding the chemical nature of the analyte is the first step in defining a stability strategy.[1]
High in Water, DMSO, Methanol; Low in non-polar solvents (Hexane, DCM)
pKa (Predicted)
~8.0–9.0 (Primary Amine)
Structural Insight:
The molecule consists of a glycine moiety coupled to a piperidine ring via an amide bond.[1]
Primary Amine (-NH₂): The reactive center.[1] In the salt form (NH₃⁺Cl⁻), it is protected from oxidation.[1] In the free base form, it is susceptible to oxidative degradation and carbamylation (reaction with atmospheric CO₂).[1]
Tertiary Amine Amide: The piperidine nitrogen is part of a tertiary amide.[1] Unlike secondary amides, this structure is highly resistant to Diketopiperazine (DKP) formation, a common degradation pathway for glycine derivatives, because the ring nitrogen lacks the proton required for cyclization [1].
Critical Stability Factors
To maintain purity >98%, researchers must mitigate three primary degradation vectors:
A. Hygroscopicity (Moisture Absorption)
The hydrochloride salt is hygroscopic .[1] Exposure to ambient humidity causes the crystal lattice to absorb water, leading to:
Deliquescence: The powder turns into a sticky gum or oil.[1]
Hydrolysis Risk: While the amide bond is robust, the presence of water creates a micro-environment that can facilitate hydrolysis over long periods, especially if trace acid/base impurities are present.[1]
B. Oxidation (Free Base Risk)
If the compound is converted to its free base (e.g., during extraction or basic workups), the primary amine becomes electron-rich and susceptible to air oxidation.[1] This leads to the formation of N-oxides or imine condensation products (Schiff bases) if aldehydes are present in the solvent.[1]
C. Thermal Instability
While the solid salt is stable at room temperature for short durations, elevated temperatures (>40°C) accelerate hydrolysis and oxidation.[1]
Storage Protocols
Scenario A: Long-Term Storage (Solid State)
Target: >1 Year Stability
Container: Amber glass vial with a Teflon-lined screw cap.
Atmosphere: Flush the headspace with dry Argon or Nitrogen before sealing.[1]
Temperature: Store at -20°C .
Desiccation: Place the vial inside a secondary container (desiccator or sealed jar) containing silica gel or Drierite™.[1]
Scenario B: Working Solutions (Liquid State)
Target: 24–48 Hour Stability
Solvent Choice:
Preferred: DMSO (anhydrous) or Water (HPLC grade).[1]
Avoid: Aldehyde-containing solvents or unbuffered basic solutions.[1]
pH Management: Maintain acidic to neutral pH (pH 3–7). The protonated amine (NH₃⁺) is kinetically inert to oxidation.[1]
Temperature: Keep solutions at 4°C when not in use.
Freeze-Thaw: Avoid repeated freeze-thaw cycles. Aliquot stock solutions (e.g., 100 mM in DMSO) into single-use vials.
Visualized Decision Workflows
Figure 1: Storage Decision Tree
This logic gate ensures the correct storage condition based on the physical state and intended duration of use.[1]
Caption: Decision matrix for determining optimal storage conditions based on physical state and timeline.
Quality Control (QC) Protocols
Before using stored material in critical assays, validate its integrity using the following workflow.
Protocol A: Visual Inspection (Non-Destructive)
Observation: Invert the vial.
Pass Criteria: Powder flows freely. Color is white/off-white.[1]
Fail Criteria: Powder is clumped, sticky, or discolored (yellow/brown indicates oxidation).[1]
Caption: Step-by-step Quality Control workflow to prevent the use of degraded material.
Handling and Safety
PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1]
Inhalation: The HCl salt is a fine dust.[1] Handle inside a fume hood to avoid inhalation, which can cause respiratory irritation [2].[1]
Spill Cleanup: Sweep up dry powder carefully to avoid dust generation.[1] If in solution, absorb with inert material (vermiculite) and dispose of as hazardous chemical waste.[1]
References
LookChem. (n.d.).[1] 2-Amino-1-piperidin-1-yl-ethanone HCL Properties and Stability. Retrieved from [1]
Sigma-Aldrich. (n.d.).[1] Safety Data Sheet: 2-Amino-1-(piperidin-1-yl)ethanone hydrochloride. Retrieved from [1]
PubChem. (n.d.).[1] Compound Summary: Piperidinyl glycine derivatives. Retrieved from [1]
Technical Support Center: Synthesis of 2-Amino-1-piperidin-1-yl-ethanone
Prepared by: Senior Application Scientist, Chemical Synthesis Division Welcome to the technical support center for the synthesis of 2-Amino-1-piperidin-1-yl-ethanone and its derivatives. This guide is designed for resear...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by: Senior Application Scientist, Chemical Synthesis Division
Welcome to the technical support center for the synthesis of 2-Amino-1-piperidin-1-yl-ethanone and its derivatives. This guide is designed for researchers, chemists, and process development professionals to address common challenges and improve reaction yields. We will delve into the causality behind experimental choices, provide robust troubleshooting protocols, and offer optimized workflows grounded in established chemical principles.
Part 1: Foundational Knowledge & Frequently Asked Questions (FAQs)
The synthesis of 2-Amino-1-piperidin-1-yl-ethanone is a cornerstone of many research endeavors, serving as a critical building block. At its core, this synthesis involves the formation of an amide bond between the secondary amine of piperidine and a glycine equivalent. The efficiency of this coupling is paramount and is often influenced by the choice of starting materials, reaction conditions, and workup procedures.
General Synthesis Overview
The most common strategies involve reacting piperidine with an activated form of N-protected glycine, such as an acyl chloride or an in situ generated active ester. A subsequent deprotection step then yields the target primary amine, often as a hydrochloride salt.
Caption: High-level overview of common synthetic routes.
Frequently Asked Questions
Q1: What are the most common reasons for low yield in this synthesis?
Low yields can typically be attributed to one of four areas:
Reagent Quality: The acylating agent (e.g., N-protected glycyl chloride) or coupling agents (e.g., EDC, DCC) are highly sensitive to moisture and can hydrolyze, rendering them inactive.[1]
Suboptimal Reaction Conditions: Incorrect choice of solvent, base, or temperature can lead to slow reactions or the formation of side products.
Side Reactions: Competing reactions, such as the reaction of the acylating agent with the solvent or base, can consume starting materials.[2]
Purification Losses: The final product, particularly its salt form, may have high water solubility, leading to significant loss during aqueous workup and extraction phases.
Q2: Should I use an acyl chloride or a coupling agent like EDC?
This choice depends on your starting material and scale.
Acyl Chlorides (Schotten-Baumann conditions): This is often a rapid, high-yielding, and cost-effective method, especially for larger scales.[3][4] The primary challenge is the handling of the moisture-sensitive acyl chloride and the corrosive HCl byproduct.
Coupling Agents (EDC, DCC, HATU): These reagents allow for the direct use of a carboxylic acid (e.g., Boc-glycine), which is more stable than an acyl chloride.[5][6] This method offers milder conditions and is prevalent in medicinal chemistry, but the reagents are more expensive, and byproducts (like DCU for DCC) can complicate purification.
Q3: How critical is the choice of base and solvent?
Extremely critical.
Base: A non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), is essential.[7] Its role is to neutralize the HCl generated during the reaction, driving the equilibrium towards the product.[3] Using a nucleophilic base like pyridine can lead to competitive acylation of the base itself.
Solvent: An anhydrous, aprotic solvent like dichloromethane (DCM), tetrahydrofuran (THF), or N,N-Dimethylformamide (DMF) is required.[2][7] Protic solvents like alcohols will react with the acylating agent. The solvent must also fully dissolve the reactants.
Part 2: In-Depth Troubleshooting Guide
This section addresses specific experimental issues in a question-and-answer format.
Caption: A logical workflow for troubleshooting common synthesis issues.
Scenario 1: The reaction shows little to no product formation on TLC/LCMS.
Question: I've mixed my piperidine, N-Boc-glycyl chloride, and triethylamine in DCM, but after several hours, I only see starting materials. What went wrong?
Answer: This issue almost always points to a problem with one of the reactants, most commonly the acylating agent.
Pillar of Causality: Amide bond formation via the Schotten-Baumann reaction is a nucleophilic acyl substitution.[8] It requires a potent electrophile (the acyl chloride) and a good nucleophile (piperidine). If the electrophile is compromised, the reaction will not proceed.
Troubleshooting Steps:
Verify Acyl Chloride Activity: Acyl chlorides are highly susceptible to hydrolysis from atmospheric moisture, converting them to the unreactive carboxylic acid. This acid will then simply form an ammonium salt with the triethylamine and piperidine.[6]
Action: Ensure the acyl chloride is fresh or was stored under inert gas in a desiccator. Consider preparing it fresh in situ from the corresponding carboxylic acid using oxalyl chloride or thionyl chloride right before use.[3]
Ensure Anhydrous Conditions: Any water in the solvent, on the glassware, or in the base will preferentially react with and destroy the acyl chloride.
Action: Use a freshly distilled or commercially available anhydrous solvent.[7] Flame-dry all glassware under vacuum or oven-dry it overnight before use. Use a syringe to add reagents through a septum under an inert atmosphere (Nitrogen or Argon).
Check Base Stoichiometry: At least one equivalent of base is required to scavenge the HCl produced. Using a slight excess (1.1-1.2 equivalents) is common practice to drive the reaction to completion.[2]
Action: Double-check the molar calculations for your base. Ensure the base itself is not wet.
Scenario 2: The reaction works, but the yield is low and TLC shows multiple byproducts.
Question: My reaction forms the desired product, but I'm getting a messy TLC plate and the final isolated yield is below 40%. How can I clean it up?
Answer: A messy reaction profile indicates the presence of side reactions. The key is to identify and suppress these competing pathways.
Pillar of Causality: The high reactivity of the acylating agent makes it susceptible to attack by nucleophiles other than the target piperidine. Temperature control is also crucial, as higher temperatures can promote side reactions.[9]
Troubleshooting Steps:
Control Reaction Temperature: The reaction between an amine and an acyl chloride is highly exothermic.[9] Uncontrolled temperature increases can lead to side reactions and degradation.
Action: Perform the addition of the acyl chloride dropwise to the cooled solution (0 °C) of the amine and base.[2] Maintain this temperature for a period before allowing the reaction to slowly warm to room temperature.
Assess for Base-Related Byproducts: If a nucleophilic base is used, it can be acylated. Even with non-nucleophilic bases, impurities can be an issue.
Action: Switch to a high-purity, non-nucleophilic base like DIPEA, which is sterically hindered and less likely to participate in side reactions.
Evaluate Potential Di-acylation (if applicable): While not an issue for piperidine itself, if your amino acid portion has other reactive groups (e.g., a free amine on a lysine side chain), di-acylation can occur.
Action: Ensure all other nucleophilic functional groups are appropriately protected before attempting the coupling reaction.
Scenario 3: The reaction seems complete, but I lose most of my product during the aqueous workup.
Question: LCMS of my crude reaction mixture shows a clean conversion to the product. However, after extraction and purification, my yield is less than 20%. Where is my product going?
Answer: This is a classic purification loss problem, often due to the product's solubility profile.
Pillar of Causality: The target compound, 2-Amino-1-piperidin-1-yl-ethanone, is a basic amine. In the presence of acid (like the triethylammonium hydrochloride byproduct from the reaction), it will exist as a protonated, water-soluble salt. Attempting to extract this salt with an organic solvent will fail.
Troubleshooting Steps:
Basify Before Extraction: Before extracting your product, the aqueous layer must be made basic (pH > 9) to deprotonate your product's ammonium salt into the neutral, organic-soluble free amine.
Action: After quenching the reaction, wash with a mild acid (e.g., 1M HCl) to remove excess piperidine and base. Then, carefully add a base (e.g., 2M NaOH or saturated NaHCO₃) to the aqueous layer until the pH is strongly basic. Now, perform the extraction with a solvent like DCM or ethyl acetate.
Use Brine to Break Emulsions: The amine salts can act as surfactants, causing emulsions during extraction that trap the product.
Action: After basifying, add a significant amount of saturated sodium chloride solution (brine) to the aqueous layer. This increases the ionic strength of the aqueous phase, reducing the solubility of your organic product and helping to break up emulsions.
Perform Multiple Extractions: Relying on a single extraction is insufficient.
Action: Extract the basified aqueous layer with multiple, smaller portions of your organic solvent (e.g., 3 x 50 mL is far more effective than 1 x 150 mL).
Part 3: Validated Experimental Protocols & Data
Protocol 1: Schotten-Baumann Synthesis via Acyl Chloride
This protocol details the synthesis of N-Boc-2-amino-1-piperidin-1-yl-ethanone, the protected precursor to the final product.
Step-by-Step Methodology:
Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add piperidine (1.0 eq) and anhydrous dichloromethane (DCM, ~0.2 M).
Cooling & Base Addition: Cool the solution to 0 °C using an ice-water bath. Add triethylamine (TEA, 1.2 eq) dropwise via syringe.
Acylation: In a separate flask, dissolve N-Boc-glycyl chloride (1.1 eq) in a small amount of anhydrous DCM. Add this solution dropwise to the stirred piperidine solution over 30 minutes, ensuring the internal temperature does not exceed 5 °C.
Reaction: Allow the reaction to stir at 0 °C for 1 hour, then remove the ice bath and let it warm to room temperature. Stir for an additional 4-16 hours, monitoring by TLC or LCMS until the piperidine is consumed.
Workup: Quench the reaction by adding deionized water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and finally, brine.
Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude protected product.
Purification: Purify the crude material via flash column chromatography on silica gel.
Protocol 2: Deprotection to Yield Final Product Hydrochloride
Dissolution: Dissolve the purified N-Boc protected intermediate from Protocol 1 in a minimal amount of an appropriate solvent (e.g., ethyl acetate or methanol).
Acidification: Cool the solution to 0 °C. Add a solution of 4M HCl in 1,4-dioxane (3-4 eq) dropwise.
Precipitation: Stir the mixture at room temperature. A white precipitate of the hydrochloride salt should form over 1-4 hours.
Isolation: Collect the solid product by vacuum filtration. Wash the filter cake with cold diethyl ether or ethyl acetate to remove any non-polar impurities.
Drying: Dry the white solid under high vacuum to obtain the final 2-Amino-1-piperidin-1-yl-ethanone hydrochloride.[10]
Data Summary Table
Parameter
Recommendation
Rationale
Acylating Agent
Acyl Chloride or Acid + Coupling Agent
Acyl chlorides are highly reactive and cost-effective; coupling agents offer milder conditions.[3][6]
Base
Triethylamine (TEA), DIPEA
Non-nucleophilic; effectively scavenges HCl byproduct to drive the reaction forward.[2][7]
Solvent
Dichloromethane (DCM), THF
Aprotic and anhydrous to prevent hydrolysis of the acylating agent.[2]
Temperature
0 °C to Room Temperature
Initial cooling controls the exothermic reaction, preventing side product formation.[2]
Workup pH
Acid wash, then basify to >9 for extraction
Removes excess base/amine starting material, then ensures the product is in its neutral, organic-soluble form for extraction.
References
Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. Available from: [Link]
Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. The Journal of Organic Chemistry - ACS Publications. Available from: [Link]
Uphill battles in amide couplings. amphoteros. Available from: [Link]
Revision Notes - Reaction of Amines with Acyl Chlorides. Sparkl. Available from: [Link]
Amide Synthesis. Fisher Scientific. Available from: [Link]
A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry (RSC Publishing). Available from: [Link]
Why HATU is not working in a coupling reaction between [2,2'-bipyridine]-6-carboxylic acid and butyl amine in DCM as solvent? ResearchGate. Available from: [Link]
Amides Preparation and Reactions Summary. Chemistry Steps. Available from: [Link]
reaction between acyl chlorides and amines - addition / elimination. Chemguide. Available from: [Link]
Optimization of the reaction conditions a. ResearchGate. Available from: [Link]
The piperidine nitrogen signals of the acylated products can be visualised by HSQC experiments. ResearchGate. Available from: [Link]
synthesis of amides from acid chlorides. YouTube. Available from: [Link]
Technical Support Center: Purification of 2-Amino-1-piperidin-1-yl-ethanone
An in-depth technical guide for researchers, scientists, and drug development professionals on the purification of 2-Amino-1-piperidin-1-yl-ethanone. Welcome to the technical support guide for the purification of 2-Amino...
Author: BenchChem Technical Support Team. Date: February 2026
An in-depth technical guide for researchers, scientists, and drug development professionals on the purification of 2-Amino-1-piperidin-1-yl-ethanone.
Welcome to the technical support guide for the purification of 2-Amino-1-piperidin-1-yl-ethanone. This document provides practical, field-proven insights into overcoming common challenges encountered during the isolation and purification of this valuable research compound. The guidance is structured in a question-and-answer format to directly address specific experimental issues.
Part 1: Frequently Asked Questions (FAQs)
This section addresses high-level strategic questions to guide your initial purification approach.
Q1: What are the most common impurities I might encounter in my crude 2-Amino-1-piperidin-1-yl-ethanone product?
A1: The impurity profile is intrinsically linked to the synthetic route. However, based on common syntheses of related amino ketones, you can anticipate several classes of impurities. These typically include unreacted starting materials, reagents from the workup, and reaction by-products.
Incomplete removal after reaction workup or extraction.
Q2: What is the first and most effective purification method I should try for my crude product?
A2: For a basic amine like 2-Amino-1-piperidin-1-yl-ethanone, acid-base extraction is unequivocally the most powerful and efficient initial purification technique.[2][3] This method leverages the basicity of the secondary amine in the piperidine ring and the primary amine to selectively move your compound from an organic solvent into an aqueous layer, leaving non-basic impurities behind.
The core principle is the conversion of the water-insoluble free base into a water-soluble salt by protonation with an acid.[4][5] This allows for the separation of neutral and acidic impurities. Subsequently, neutralizing the aqueous layer with a base regenerates the purified, water-insoluble free base, which can be re-extracted into an organic solvent.[1]
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Caption: Decision tree for selecting a purification method.
Q3: My compound is often supplied as a hydrochloride salt. How does this affect my purification strategy?
A3: If your product is already the hydrochloride salt (CAS 5437-48-9), you are one step ahead.[6][7][8] The salt form is generally more stable, crystalline, and easier to handle than the free base.[6]
Direct Recrystallization : You can often purify the salt directly by recrystallization. A common solvent system for amine hydrochlorides is an alcohol (like ethanol or isopropanol) with the addition of an anti-solvent (like diethyl ether or ethyl acetate) to induce crystallization.
Conversion to Free Base for Extraction : If you suspect the presence of neutral organic impurities, you must first convert the salt back to the free base. To do this, dissolve the salt in water, add a base (e.g., 2 M NaOH or saturated NaHCO₃) until the solution is basic (pH 9-10), and then extract the liberated free base into an organic solvent like dichloromethane or ethyl acetate.[1][4] You can then proceed with further purification or re-form the clean salt.
Q4: How can I assess the purity of my final product?
A4: A combination of methods is recommended for a comprehensive assessment:
Thin-Layer Chromatography (TLC) : An indispensable tool for a quick purity check. For amines, using a mobile phase like 10% Methanol in Dichloromethane with 0.5-1% triethylamine can give good results and prevent streaking.[2] A single spot suggests high purity.
Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR are definitive for structural confirmation and purity assessment. Integrating the peaks corresponding to your product against those of impurities or a known internal standard can provide quantitative purity data.
Liquid Chromatography-Mass Spectrometry (LC-MS) : Provides highly sensitive purity analysis and confirms the molecular weight of your compound.
Melting Point : A sharp melting point range that is consistent with literature values indicates high purity.[7] Impurities typically broaden and depress the melting point.
Part 2: Troubleshooting Guide
This section tackles specific problems you may encounter during your purification workflows.
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Caption: Workflow for purification via acid-base extraction.
Problem: I'm getting a low recovery after the acid-base extraction.
Causality & Explanation : Low recovery can stem from several factors related to the equilibrium of the acid-base reaction and the solubility of the species involved.
Incomplete Protonation/Deprotonation : If the pH of the aqueous layer is not sufficiently acidic (during extraction) or basic (during regeneration), your amine will not fully transition between its salt and free base forms.
Product Solubility : The hydrochloride salt may have some solubility in the organic solvent, or the free base may have some solubility in the aqueous layer, leading to losses with each wash.
Premature Precipitation : If the concentration of the amine salt in the aqueous layer is too high, it might precipitate at the interface, making separation difficult.
Troubleshooting Protocol :
Verify pH : Use pH paper or a pH meter to ensure the aqueous layer is pH 1-2 after acid addition and pH 9-10 after base addition.[4]
Multiple Extractions : Instead of one large extraction, perform three smaller extractions with fresh solvent each time. This is mathematically more efficient at recovering all the material.[1]
Back-Extraction : After regenerating the free base and extracting it into a fresh organic layer, "back-extract" the initial organic layer (which contained the neutral impurities) with a fresh portion of acidic water to recover any product that was left behind.
"Salting Out" : If your free base shows some water solubility, saturating the aqueous layer with NaCl before extraction can decrease the amine's solubility in the aqueous phase and drive it into the organic layer.
Problem: An emulsion formed in my separatory funnel and won't break.
Causality & Explanation : Emulsions are colloidal suspensions of one liquid in another, often stabilized by impurities. They are common in acid-base extractions, especially when using chlorinated solvents like DCM, and are exacerbated by vigorous shaking.
Troubleshooting Protocol :
Be Patient : Allow the funnel to sit undisturbed for 10-20 minutes. Often, the layers will separate on their own.
Gentle Swirling : Gently swirl the funnel instead of shaking vigorously.
Add Brine : Add a small amount of saturated NaCl solution (brine). The increased ionic strength of the aqueous layer helps to break up the emulsion.
Filtration : As a last resort, filter the entire mixture through a pad of Celite or glass wool. This can physically disrupt the emulsion.
Scenario 2: Recrystallization Failures
Problem: My compound "oils out" instead of forming crystals.
Causality & Explanation : This occurs when the solution becomes supersaturated at a temperature above the melting point of your solid product. Instead of crystallizing, the product separates as a liquid. This is often due to using a solvent with too high a boiling point or the presence of impurities that significantly depress the melting point.[9]
Troubleshooting Protocol :
Re-heat and Add Solvent : Heat the solution until the oil redissolves, then add more solvent to lower the saturation point.
Cool Slowly : Allow the solution to cool very slowly to room temperature, then transfer to an ice bath. Slow cooling encourages the formation of an ordered crystal lattice.[9]
Scratch the Flask : Use a glass rod to scratch the inside of the flask below the solvent level. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.
Change Solvent System : Choose a solvent with a lower boiling point or use a mixed-solvent system (e.g., dissolve in a minimal amount of hot ethanol, then slowly add water or hexanes until turbidity persists).[9]
Solvent System
Application Notes
Ethanol/Water
Good for polar compounds. Dissolve in hot ethanol, add hot water dropwise until cloudy, then cool.
Dichloromethane/Hexanes
Effective for moderately polar compounds. Dissolve in DCM, add hexanes as the anti-solvent.[9]
Isopropanol/Diethyl Ether
A common choice for recrystallizing amine hydrochloride salts.
Problem: The purified crystals are still colored.
Causality & Explanation : Highly colored, polar impurities can become trapped in the crystal lattice during formation, especially if crystallization occurs too rapidly.[9]
Troubleshooting Protocol :
Activated Charcoal : Before cooling the hot, saturated solution, add a very small amount (spatula tip) of activated charcoal. The charcoal will adsorb the colored impurities.
Hot Filtration : Immediately perform a hot filtration through a fluted filter paper or a Celite plug to remove the charcoal.
Cool Slowly : Proceed to cool the clarified solution slowly to allow for the formation of pure, colorless crystals.[9]
Scenario 3: Column Chromatography Challenges
Problem: My compound is streaking/tailing on the silica gel column.
Causality & Explanation : Basic compounds like amines interact strongly with the acidic silanol groups (Si-OH) on the surface of silica gel. This strong, sometimes irreversible, binding causes the compound to elute slowly and broadly, resulting in "streaking" or "tailing."
Troubleshooting Protocol :
Add a Basic Modifier : Add a small amount of a volatile base, such as triethylamine (Et₃N) or ammonia, to your eluent system (typically 0.5-1% by volume).[2] This base will compete with your product for the acidic sites on the silica, allowing your compound to travel through the column more cleanly.
Use a Different Stationary Phase : If streaking persists, switch to a less acidic stationary phase.
Neutral or Basic Alumina : Alumina is a good alternative to silica for the purification of basic compounds.[2]
Reverse-Phase Silica (C18) : In reverse-phase chromatography, the stationary phase is non-polar, and a polar mobile phase (like acetonitrile/water or methanol/water) is used. This method is excellent for purifying polar and basic compounds.
References
Nichols, L. (2022). 4.8: Acid-Base Extraction. Chemistry LibreTexts. [Link]
Wikipedia contributors. (n.d.). Acid–base extraction. Wikipedia. [Link]
University of Waterloo. (n.d.). What is an Acid and Base Extraction?. Engineering Ideas Clinic - Confluence. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Case ID: REC-5437-GLY
Compound: 2-Amino-1-(piperidin-1-yl)ethanone (Synonyms: Glycine piperidide; 2-amino-1-piperidinoethanone)
Target Form: Hydrochloride Salt (Standard crystalline form) vs. Free Base (Oil/Low-melting solid)
Executive Summary
You are likely working with the hydrochloride (HCl) salt of this compound (CAS 5437-48-9), as the free base is prone to existing as a viscous oil or low-melting hygroscopic solid. The primary challenge with
-amino amides like glycine piperidide is their high water solubility and tendency to "oil out" (liquid-liquid phase separation) rather than crystallize during cooling.
This guide prioritizes the Ethanol/Diethyl Ether or Isopropanol (IPA) systems, which offer the highest success rate for obtaining pharmaceutical-grade purity.
Module 1: Solvent Selection Logic
The selection of solvents is governed by the polarity of the amide bond and the ionic nature of the ammonium salt.
Solvent Compatibility Table
Solvent System
Role
Suitability
Technical Notes
Ethanol (Abs.)
Primary
Excellent
High solubility at boiling; moderate at RT. Best for single-solvent recrystallization.
Isopropanol (IPA)
Primary
Good
Lower solubility power than EtOH; promotes faster crystallization but higher risk of oiling out.
Methanol
Primary
Poor
Too powerful. Compound often remains soluble even at -20°C. Use only if mixed with a strong anti-solvent.
Diethyl Ether
Anti-Solvent
Excellent
Standard anti-solvent for amino-amide salts. Must be anhydrous to prevent hygroscopic clumping.
Acetone
Anti-Solvent
Moderate
Can be used, but risk of Schiff base formation (impurity) if free amine is present. Safe for HCl salts.
Water
Solvent
Avoid
Compound is extremely water-soluble. Recovery yields will be near zero.
Decision Logic: Solvent Selection
Figure 1: Decision tree for selecting the purification pathway based on the chemical form of the starting material.
Module 2: Troubleshooting Guide (FAQs)
Q1: The solution turned cloudy and separated into a bottom oily layer instead of crystals. What happened?
Diagnosis: This is "oiling out." It occurs when the temperature drops into a region where the solution separates into two liquid phases (solvent-rich and solute-rich) before the crystal nucleation point is reached.
Corrective Action:
Reheat the mixture until the oil redissolves and the solution is clear.
Add Seed Crystals: Add a tiny crystal of pure product to the hot solution (just below boiling).
Slow Down Cooling: Insulate the flask with a towel or place it in a warm water bath and let it cool to room temperature over 2–3 hours. Do not use an ice bath immediately.
Add More Solvent: The concentration might be too high. Add 10% more hot ethanol.
Q2: My product is white, but the solution is turning yellow/brown during heating.
Diagnosis: Oxidation of the amine. While the HCl salt is stable, trace free amines or impurities can oxidize in air at high temperatures.
Corrective Action:
Activated Charcoal: Add 1-2% (w/w) activated charcoal to the boiling solution.
Filtration: Stir for 5 minutes, then perform a hot filtration (using a pre-warmed funnel) to remove the charcoal.
Recrystallize: Proceed with cooling the clear, colorless filtrate.
Q3: I obtained crystals, but they turned into a goo/paste upon filtration.
Diagnosis: Hygroscopicity. The hydrochloride salt of glycine piperidide is hygroscopic (absorbs moisture from air).
Corrective Action:
Schlenk Line/Dry Atmosphere: Filter under a nitrogen blanket if possible.
Wash Solvent: Ensure your wash solvent (e.g., cold ether) is anhydrous .
Drying: Immediately move the filter cake to a vacuum desiccator containing
Wash: Rinse crystals quickly with cold (0°C) 1:1 Ethanol/Ether mixture.
Dry: Vacuum dry at 40°C for 6 hours.
Process Visualization
Figure 2: Workflow for the binary solvent recrystallization of glycine piperidide HCl.
References
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 21966, 2-Amino-1-(piperidin-1-yl)ethanone. Retrieved February 15, 2026, from [Link]
Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.
Zubrick, J. W. (2014). The Organic Chem Lab Survival Manual: A Student's Guide to Techniques. Wiley. (Reference for "Oiling Out" troubleshooting).
minimizing side reactions when using 2-Amino-1-piperidin-1-yl-ethanone
The following technical support guide addresses the specific challenges associated with 2-Amino-1-(piperidin-1-yl)ethan-1-one (CAS: 5437-48-9), also known as Glycylpiperidine . This guide deviates from standard templates...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical support guide addresses the specific challenges associated with 2-Amino-1-(piperidin-1-yl)ethan-1-one (CAS: 5437-48-9), also known as Glycylpiperidine .
This guide deviates from standard templates to focus on the unique reactivity profile of this glycine-derived building block: a primary amine susceptible to oxidative degradation and a tertiary amide tail that influences solubility.
Subject: Minimizing Side Reactions & Handling Protocols
Audience: Medicinal Chemists, Process Development Scientists[1]
Molecule Profile & Critical Reactivity
Compound: 2-Amino-1-(piperidin-1-yl)ethan-1-one (typically supplied as HCl salt)
Role: Nucleophilic building block (Primary Amine).[1]
Key Structural Feature: The molecule is achiral (Glycine derivative), eliminating racemization risks internal to this reagent.[2] However, the piperidine amide creates a lipophilic "tail" that contrasts with the polar primary amine "head."[2]
The "Silent" Failure Modes
When using this reagent, researchers often encounter three specific categories of side reactions/failures:
Guanidinium Formation: Occurs when using uronium-based coupling reagents (HATU/HBTU).[1][2]
Oxidative Deamination: Gradual degradation of the free base in solution.[1][2]
Carbonate "Crust" Formation: Reaction of the free base with atmospheric
Q: Can I convert the HCl salt to the free base and store it for later use?A:No. The free primary amine rapidly reacts with atmospheric
to form carbamic acid/carbamate salts. This "crust" is non-nucleophilic in mild conditions, leading to false stoichiometry calculations.[1][2] Always break the salt in situ or immediately prior to use under Argon.[2]
Minimizing Side Reactions During Synthesis
Scenario A: Amide Coupling (Using HATU/HBTU/TBTU)
The Trap: Guanidinium Capping.
If the amine (Glycylpiperidine) is added to the reaction mixture before the carboxylic acid has fully activated with the uronium reagent (HATU/HBTU), the amine will attack the coupling reagent directly.[2] This permanently "caps" the amine as a guanidinium species, killing the reaction.[2]
Visualizing the Failure Mode:
Caption: The "Guanidinium Trap" occurs when the amine attacks the coupling reagent instead of the activated acid.[2]
Troubleshooting Protocol: The "Pre-Activation" Step
Dissolve the Carboxylic Acid and Base (DIPEA/TEA) in DMF/DCM.[1][2]
Wait 2–5 minutes. (Critical: Allows formation of the Active Ester).[1][2]
Only then add the Glycylpiperidine.
Scenario B: Alkylation (Reacting with Alkyl Halides)
The Trap: Poly-alkylation.
Primary amines are difficult to stop at the secondary amine stage; the product is often more nucleophilic than the starting material.
Solution:
Stoichiometry: Use a slight excess of the amine (1.1–1.2 eq) relative to the alkyl halide.
Method: "Reverse Addition."[1][2] Add the alkyl halide dropwise to a solution of the Glycylpiperidine. This ensures the amine is always in local excess, discouraging the secondary amine product from reacting further.[2]
Workup & Purification Guide
The Problem: The piperidine tail makes the molecule amphiphilic. It may not stay in the aqueous layer during acid/base extractions as predictably as simple glycine.[2]
Q: My reaction turned dark brown/black overnight. What happened?A: This indicates oxidative degradation of the amine.[2] Primary amines can oxidize to N-oxides or imines in the presence of air and light.
Fix: Degas solvents with Nitrogen/Argon sparging for 15 minutes before use.[1][2] Wrap the flask in foil.
Q: I see a new spot on TLC that doesn't move (Baseline) in 5% MeOH/DCM.A: This is likely the Diketopiperazine (DKP) or the Guanidinium salt .[2]
Diagnosis: If you coupled it to another amino acid, DKP is highly likely.[1][2] If you used HATU, it's the guanidinium salt.[2]
Fix: Neither is reversible.[1][2] Discard and restart following the "Pre-Activation" protocol (Section 3).
Q: The HCl salt won't dissolve in Dichloromethane (DCM).A: HCl salts are generally insoluble in DCM.[2]
Fix: Add DIPEA (Diisopropylethylamine) (2.0 - 3.0 equivalents) to the DCM suspension.[1][2] The mixture will clear up as the free base is liberated and dissolves.[2]
References
Sigma-Aldrich. (n.d.).[1][2] 2-Amino-1-(piperidin-1-yl)ethanone hydrochloride Product Data. Retrieved from [1][2]
Bachem. (2024).[1][2] Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Retrieved from
Valeur, E., & Bradley, M. (2009).[1][2] Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.[1][2] (Discusses Guanidinium side reactions with Uronium salts).
LookChem. (n.d.). CAS 5437-48-9 Safety Data Sheet & Properties. Retrieved from [2]
Technical Support Center: Optimizing pH Conditions for 2-Amino-1-piperidin-1-yl-ethanone Extraction
Welcome to the technical support guide for the extraction of 2-Amino-1-piperidin-1-yl-ethanone. This document is designed for researchers, scientists, and professionals in drug development.
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support guide for the extraction of 2-Amino-1-piperidin-1-yl-ethanone. This document is designed for researchers, scientists, and professionals in drug development. It provides in-depth, evidence-based guidance on optimizing pH conditions for the efficient extraction of this compound, structured in a practical question-and-answer format. Our goal is to explain the causality behind experimental choices, ensuring that every protocol is a self-validating system.
Section 1: Foundational Knowledge - Core Principles of Extraction
This section addresses the fundamental concepts underpinning the pH-dependent extraction of 2-Amino-1-piperidin-1-yl-ethanone.
Q1: What is 2-Amino-1-piperidin-1-yl-ethanone, and why is its extraction pH-sensitive?
2-Amino-1-piperidin-1-yl-ethanone is an organic compound featuring two key functional groups that dictate its chemical behavior: a primary amine (-NH₂) and a tertiary amine within a piperidine ring, which is part of an amide functional group. However, the nitrogen of the amide is not basic. Therefore, the primary amine is the main basic center of the molecule.
The extraction of this compound is highly pH-sensitive due to the basic nature of the primary amine group. Like other amines, it can exist in two forms depending on the pH of the aqueous solution:
Neutral (Free Base) Form: At high pH (basic conditions), the amine group is deprotonated (-NH₂). In this form, the molecule is uncharged, less polar, and exhibits higher solubility in organic solvents.[1][2][3]
Protonated (Salt) Form: At low pH (acidic conditions), the amine group accepts a proton to become a positively charged ammonium salt (-NH₃⁺). This ionic form is highly polar and therefore more soluble in aqueous solutions.[1][2][4][5]
This pH-dependent shift in solubility is the cornerstone of optimizing its extraction. By manipulating the pH, we can control whether the compound preferentially partitions into the organic or aqueous phase during a liquid-liquid extraction.[1][2]
Q2: What is the pKa of 2-Amino-1-piperidin-1-yl-ethanone, and why is it the most critical parameter for extraction?
This value is critical for several reasons:
Predicting Behavior: Knowing the pKa allows you to predict the compound's ionization state at any given pH.
Optimizing Extraction: For maximum partitioning into the organic solvent, the pH of the aqueous phase should be adjusted to be at least 2 pH units above the pKa.[6] This ensures that >99% of the compound is in its neutral, organic-soluble form.
Optimizing Back-Extraction: To move the compound from an organic solvent back into an aqueous solution (a "wash" or back-extraction), the pH should be adjusted to be at least 2 pH units below the pKa.[7] This protonates the amine, making it water-soluble.
The relationship between pH, pKa, and the form of the amine is visualized below.
Caption: Workflow for Experimental pH Optimization.
Preparation of Solutions:
Organic Stock Solution: Prepare a stock solution of your crude 2-Amino-1-piperidin-1-yl-ethanone mixture in a suitable organic solvent (e.g., Dichloromethane) at a known concentration (e.g., 1 mg/mL).
Aqueous Buffers: Prepare a series of aqueous buffer solutions covering a range of basic pH values. A good starting range would be pH 9, 10, 11, and 12. Use a calibrated pH meter for accuracy.
Parallel Extractions:
Label five separatory funnels or vials, one for each pH to be tested.
To each funnel, add a precise volume of the organic stock solution (e.g., 5 mL).
To each funnel, add an equal volume of the corresponding aqueous buffer (e.g., 5 mL).
Extraction Procedure:
Cap each funnel and shake vigorously for 1-2 minutes, venting frequently to release any pressure buildup.
Allow the layers to separate completely. If an emulsion forms, refer to the troubleshooting section.
Carefully drain and collect the organic layer from each funnel into a clean, labeled vial.
Analysis:
Analyze the concentration of 2-Amino-1-piperidin-1-yl-ethanone in each of the collected organic layers using a suitable analytical technique (e.g., HPLC, GC, or UV-Vis spectroscopy).
Ensure your analytical method is validated for linearity and accuracy.
Data Interpretation:
Calculate the recovery percentage for each pH value.
Plot the recovery (%) versus the pH. The pH that corresponds to the highest recovery is the optimal pH for extracting the compound into the organic phase.
Trial
Aqueous Phase pH
Initial Conc. (mg/mL)
Final Organic Conc. (mg/mL)
Recovery (%)
Observations (e.g., Emulsion)
1
9.0
1.0
2
10.0
1.0
3
11.0
1.0
4
12.0
1.0
Section 3: Troubleshooting Guide
This FAQ section addresses common issues encountered during the extraction process.
Q: I'm experiencing low recovery of my compound. What are the likely pH-related causes?
Incorrect pH for Extraction: The most common cause is an aqueous phase pH that is too low. If the pH is near or below the pKa (~9.5-10.5), a significant portion of the compound will be in its protonated, water-soluble form and will remain in the aqueous layer. Solution: Re-measure the pH of your aqueous phase and ensure it is at least 2 units higher than the pKa. A pH of 12 is generally a safe and effective starting point.
[6]* Insufficient Shaking: The transfer of the compound between phases is a kinetic process that requires sufficient mixing to maximize the surface area between the immiscible liquids. Solution: Ensure you are shaking the separatory funnel vigorously for at least 1-2 minutes.
Multiple Extractions Needed: A single extraction may not be sufficient to recover all the compound. The partition coefficient dictates the distribution between phases. Solution: Perform two or three sequential extractions of the aqueous layer with fresh organic solvent. Combine the organic extracts to maximize yield.
[1]
Q: An emulsion has formed between the layers. How can I resolve this?
An emulsion is a suspension of fine droplets of one liquid within the other, preventing clear separation. It is often caused by the presence of surfactants or high concentrations of dissolved substances.
Wait: Sometimes, emulsions will break on their own if left to stand for a longer period.
Gentle Swirling: Gently swirl the funnel in a circular motion to encourage the droplets to coalesce.
"Salting Out": Add a small amount of a saturated sodium chloride (brine) solution. This increases the ionic strength and polarity of the aqueous layer, which can force the separation of the organic phase.
[6]* Filtration: For stubborn emulsions, filtering the mixture through a pad of celite or glass wool can help to break it up.
Q: My final product isn't pure. Could the extraction pH be the culprit?
Yes. The pH is crucial for selectively separating your basic compound from acidic or neutral impurities.
Acidic Impurities: If your crude mixture contains acidic impurities (e.g., unreacted carboxylic acids), they will be converted to their water-soluble salt form in a basic aqueous wash. If your wash pH is not high enough, these impurities may remain in the organic layer.
Neutral Impurities: Neutral impurities will remain in the organic layer regardless of the pH. To remove them, you can perform a back-extraction. After the initial extraction, wash the organic layer with an acidic aqueous solution (e.g., pH 2-4). This will protonate your desired amine, moving it to the aqueous layer while leaving neutral impurities behind in the organic layer. You can then re-basify the acidic aqueous layer and re-extract your purified compound into a fresh organic solvent.
[6]
References
What is an Acid and Base Extraction? - Engineering Ideas Clinic. [Link]
Technical Support Center: Aqueous Stability of 2-Amino-1-piperidin-1-yl-ethanone
Prepared by the Office of the Senior Application Scientist Welcome to the technical support guide for 2-Amino-1-piperidin-1-yl-ethanone. This document is designed for researchers, scientists, and drug development profess...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by the Office of the Senior Application Scientist
Welcome to the technical support guide for 2-Amino-1-piperidin-1-yl-ethanone. This document is designed for researchers, scientists, and drug development professionals to provide expert guidance on the stability of this compound in aqueous solutions. Here, you will find answers to common questions and robust troubleshooting protocols to ensure the integrity and reproducibility of your experiments.
Section 1: Frequently Asked Questions (FAQs)
This section addresses the most common inquiries regarding the handling and stability of 2-Amino-1-piperidin-1-yl-ethanone in aqueous environments.
Q1: What is the general stability of 2-Amino-1-piperidin-1-yl-ethanone in an aqueous solution?
2-Amino-1-piperidin-1-yl-ethanone, often supplied as a hydrochloride salt (CAS No: 5437-48-9), is a solid, water-soluble compound.[1][2][3] While it is generally stable in solid form when stored in a cool, dry place, its stability in aqueous solutions is conditional.[2][4] The molecule possesses two key functional groups that influence its stability: an α-amino ketone and a piperidine amide. Both groups can be susceptible to degradation, primarily through hydrolysis, especially under non-neutral pH conditions or elevated temperatures.
Q2: What are the primary degradation pathways for this compound in water?
While specific degradation studies on 2-Amino-1-piperidin-1-yl-ethanone are not extensively published, we can predict the primary degradation pathways based on the chemical nature of its functional groups.
Amide Hydrolysis: The tertiary amide bond linking the carbonyl group to the piperidine ring is susceptible to hydrolysis. This reaction is catalyzed by both acid and base, cleaving the molecule into piperidine and 2-aminoacetic acid (glycine). This is often the most significant long-term degradation pathway in aqueous solutions.
Oxidation: The primary amine (α-amino group) can be susceptible to oxidation, especially in the presence of dissolved oxygen, metal ions, or other oxidizing agents.[5] Oxidative degradation can lead to a variety of products and a loss of compound activity.
Intramolecular Cyclization/Rearrangement: α-amino ketones can potentially undergo internal rearrangement or condensation reactions, though these are typically less common under standard aqueous buffer conditions compared to hydrolysis.
Q3: How does pH affect the stability of 2-Amino-1-piperidin-1-yl-ethanone?
The stability of this compound is highly pH-dependent.
Acidic Conditions (pH < 4): Acid-catalyzed hydrolysis of the amide bond is a primary concern. The rate of hydrolysis typically increases as the pH decreases.
Neutral Conditions (pH 6-8): The compound generally exhibits its maximum stability in the neutral to slightly acidic pH range. For experimental work, maintaining the pH within this window is recommended for short-term studies.
Alkaline Conditions (pH > 8): Base-catalyzed hydrolysis of the amide bond becomes significant. The rate of degradation will increase with rising pH. Furthermore, the free primary amine is more nucleophilic at higher pH, potentially increasing susceptibility to other reactions.
Q4: What is the impact of temperature on its stability?
As with most chemical reactions, the rate of degradation of 2-Amino-1-piperidin-1-yl-ethanone in solution increases with temperature. For optimal stability, aqueous stock solutions should be stored at low temperatures, such as 4°C for short-term use (days) or frozen at -20°C or -80°C for long-term storage (weeks to months).[2] It is crucial to minimize freeze-thaw cycles, which can accelerate degradation.
Q5: Are there any known incompatibilities with common buffer components?
While there are no specifically documented incompatibilities, caution is advised with certain buffer types. Buffers containing reactive species should be avoided. For example, buffers with primary or secondary amine groups (like Tris) could potentially react with the compound over long periods. Phosphate or citrate buffers are generally considered more inert and are often a safer choice for formulation and assay development.
Section 2: Troubleshooting Guide
This section provides structured workflows to diagnose and resolve common experimental issues related to compound stability.
Problem: Inconsistent Assay Results or Observed Loss of Potency Over Time
Primary Suspected Cause: Degradation of the compound in stock or working solutions.
This workflow is designed to systematically verify compound integrity and establish optimal handling conditions.
Workflow: Verifying and Optimizing Solution Stability
Author: BenchChem Technical Support Team. Date: February 2026
Role: Senior Application Scientist, Chemical Development
Subject: Troubleshooting Hygroscopicity in Piperidine-Glycine Amide Derivatives
Reference Molecule: 2-Amino-1-(piperidin-1-yl)ethanone (CAS: 5437-48-9)
Introduction: The "Wet Sample" Paradox
You are likely here because your white crystalline powder of 2-Amino-1-piperidin-1-yl-ethanone hydrochloride has turned into a sticky gum or a deliquescent liquid upon exposure to air.
This molecule is structurally a glycine amide of piperidine . While the piperidine ring is lipophilic, the primary amine handle (
) combined with the amide carbonyl creates a highly polar "head" group. When paired with a small, high-charge-density counter-ion like Chloride (), the resulting lattice energy is often insufficient to overcome the hydration energy of atmospheric water. The salt literally pulls water from the air to dissolve itself (deliquescence).
This guide provides immediate rescue protocols for compromised samples and long-term engineering strategies to stabilize your material.
Module 1: Emergency Triage (The Rescue Protocol)
Status: My sample is currently a wet sludge/gum. How do I save it?
Do not attempt to scrape the gum. Mechanical agitation often worsens the clumping. Follow this Solvent Exchange & Lyophilization protocol to reset the material's physical state.
Step-by-Step Rescue Workflow
Dissolution: Dissolve the entire "wet" batch in a minimum amount of HPLC-grade Water or Methanol . Ensure complete dissolution.
Azeotropic Drying (If Rotovap is only option):
Add Acetonitrile (ACN) or Toluene to the solution. These form azeotropes with water, helping to carry moisture away at lower temperatures.
Ratio: 3:1 ACN:Water.
Bath Temp: < 40°C (To prevent thermal degradation of the free amine).
Lyophilization (Preferred):
Flash freeze the aqueous solution using liquid nitrogen.
Lyophilize for 24-48 hours.
Critical Step: Backfill the lyophilizer with Argon or Nitrogen , not ambient air, before opening.
Storage: Immediately transfer to a desiccator containing
or active molecular sieves.
Visual Workflow: Hygroscopic Sample Rescue
Caption: Decision tree for recovering deliquescent amine salts back to a workable solid state.
Module 2: Root Cause Analysis & Salt Engineering
Status: I need to prevent this from happening in future batches.
If you are not legally bound to the Hydrochloride (HCl) salt, change it . HCl salts of primary amines are the default choice for cost, but they are often the worst choice for hygroscopicity.
The Science: Lattice Energy vs. Hydration Energy
Hygroscopicity is a competition.
Lattice Energy: The strength holding the crystal together.
Hydration Energy: The energy released when water binds to the ions.
The Problem with HCl: Chloride is small. If the organic cation (your piperidine derivative) is bulky or irregular, the small
cannot pack tightly to fill the voids. Water molecules fit easily into these gaps, disrupting the weak lattice.
The Solution: Use a large, hydrophobic counter-ion (anion). This increases lattice packing efficiency and creates a "greasy" shield against water.
Recommended Alternative Salts
Anion
pKa (Acid)
Hygroscopicity Risk
Rationale for 2-Amino-1-piperidin-1-yl-ethanone
Chloride
-7
High
Current standard. High charge density attracts water.
Tosylate
-1.3
Low
Large aromatic ring adds bulk/lipophilicity. Excellent packing.
Fumarate
3.0
Low/Med
H-bonding capability often forms stable, high-melting networks.
Succinate
4.2
Medium
Similar to fumarate but more flexible; good for solubility.
Protocol: Salt Screening (Micro-Scale)
Objective: Identify a non-hygroscopic crystalline form.
Free Basing: Dissolve 500mg of your HCl salt in water. Basify with
to pH 10. Extract with DCM. Dry (MgSO4) and evaporate to get the Free Base oil.
Screening: Divide the oil into 4 vials.
Addition:
Vial A: Add 1.0 eq p-Toluenesulfonic acid (in MeOH).
Crystallization: Heat to dissolve, then cool slowly to 4°C. If no crystals form, add an anti-solvent (Diethyl Ether or Heptane) dropwise until cloudy.
Stress Test: Expose the resulting crystals to ambient air (or a humidity chamber at 75% RH) for 24 hours. Weigh before and after to measure water uptake.
Module 3: Process Engineering (If you MUST use HCl)
Status: I cannot change the salt form due to regulatory/downstream constraints.
If you are stuck with the HCl salt, you must optimize the Crystal Habit . Amorphous powders absorb moisture faster than crystalline needles/plates due to higher surface area.
Recrystallization Protocol for Stability
Solvent System: Use Isopropanol (IPA) or Ethanol/Ethyl Acetate . Avoid Methanol (too soluble, leads to solvates).
Procedure:
Dissolve the salt in boiling IPA.
Allow to cool very slowly (wrap the flask in foil/towel) to room temperature over 4 hours.
This promotes the growth of larger, well-ordered crystals with less surface area for water attack.
Filtration: Filter under Nitrogen/Argon blanket if possible.
Drying: Dry in a vacuum oven at 40°C with a
trap.
Visual Logic: Salt Selection Strategy
Caption: Strategic pathway for mitigating hygroscopicity based on project constraints.
Frequently Asked Questions (FAQ)
Q1: I see an extra peak in my NMR at 3.34 ppm (DMSO-d6) or 4.79 ppm (D2O). Is my compound degrading?
A: Likely not. If the integration of the CH2/CH peaks matches the piperidine ring, the extra peak is just water . Hygroscopic salts can absorb 5-10% water by weight within minutes. Run a
shake (if using DMSO) to confirm the peak disappears/moves.
Q2: Can I weigh this inside a fume hood?
A: For precise stoichiometry, no . The airflow in a hood constantly replenishes moisture.
Best Practice: Weigh inside a glovebox.
Alternative: Weigh by difference using a capped vial. Tare the capped vial containing the solid, remove cap, dump approx amount, recap immediately, and weigh again. Calculate the mass delivered.
Q3: My reaction yield is >100%. Why?
A: You are weighing water. 2-Amino-1-piperidin-1-yl-ethanone HCl (MW ~178.[1][2][3][4]6) can easily form a monohydrate (+18 MW) or absorb surface water. Correct your yield by running a Karl Fischer (KF) titration or TGA (Thermogravimetric Analysis) to determine water content, then adjust the molecular weight used in your calculation.
Q4: Why not just use the free base?
A: The free base is an amine. While it might be an oil or low-melting solid, it is susceptible to oxidation (N-oxide formation) and reacting with CO2 in the air to form carbamates. Salts are preferred for chemical stability, even if they struggle with physical stability (hygroscopicity).
References
Stahl, P. H., & Wermuth, C. G. (Eds.).[5][6][7] (2002).[6] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[5][6]
Core text for salt selection principles, specifically Chapter 6 on hygroscopicity.
Newman, A. W., & Reutzel-Edens, S. M. (2020). "Crystallization and Solid-State Characterization of Pharmaceutical Solids." Journal of Pharmaceutical Sciences.
Bastin, R. J., et al. (2000). "Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities." Organic Process Research & Development, 4(5), 427-435.
Standard industry protocol for screening counter-ions (Tosylate/Fumar
The Analytical Gauntlet: A Comparative Guide to HPLC Method Development for 2-Amino-1-piperidin-1-yl-ethanone Purity
In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. For intermediates like 2-Amino-1-piperid...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. For intermediates like 2-Amino-1-piperidin-1-yl-ethanone, a versatile building block in organic synthesis, ensuring its purity is paramount to the integrity of the final API. This guide provides an in-depth, comparative analysis of High-Performance Liquid Chromatography (HPLC) strategies for the robust purity determination of this small, polar, and basic compound. Moving beyond a simple recitation of protocols, we will dissect the causality behind methodological choices, offering a guide grounded in experience for researchers, scientists, and drug development professionals.
Understanding the Analyte: 2-Amino-1-piperidin-1-yl-ethanone
Before embarking on method development, a thorough understanding of the analyte's physicochemical properties is crucial. 2-Amino-1-piperidin-1-yl-ethanone is a primary amine and a ketone with a piperidine ring. Its hydrochloride salt form is a solid with a melting point of 192-193°C[1]. The presence of a primary amine makes it basic and highly polar, while the overall small size and lack of a significant hydrophobic region present a unique set of challenges for traditional reversed-phase chromatography.
The Chromatographic Challenge: A Comparative Analysis of HPLC Modes
The selection of the appropriate chromatographic mode is the most critical decision in HPLC method development. For a polar basic compound like 2-Amino-1-piperidin-1-yl-ethanone, several avenues can be explored, each with its inherent advantages and disadvantages.
Reversed-Phase Liquid Chromatography (RP-LC): The Workhorse with Caveats
Reversed-phase HPLC is the most common chromatographic technique, prized for its versatility and reproducibility[2]. However, for highly polar and basic compounds, it presents significant challenges.
Mechanistic Insight: Retention in RP-LC is primarily driven by hydrophobic interactions between the analyte and the non-polar stationary phase (e.g., C18)[3]. For polar molecules that are poorly retained, several strategies can be employed, though they come with trade-offs.
Low pH Mobile Phase: Operating at a low pH (e.g., pH 2-3) ensures that the primary amine is protonated. This can improve solubility in the aqueous mobile phase but also increases its polarity, leading to poor retention on a C18 column. Furthermore, the protonated amine can interact with residual silanol groups on the silica-based stationary phase, causing peak tailing[4].
Ion-Pairing Chromatography: The addition of an ion-pairing reagent (e.g., an alkyl sulfonate) to the mobile phase can form a neutral ion-pair with the protonated amine, increasing its hydrophobicity and retention[5]. While effective, this approach can suffer from long column equilibration times, baseline noise, and incompatibility with mass spectrometry (MS)[6].
Polar-Embedded/Polar-Endcapped Columns: These columns have stationary phases with embedded polar groups (e.g., amide or carbamate) that create a hydrated layer, improving the retention of polar compounds and shielding the analyte from silanol interactions, resulting in better peak shape[7].
Table 1: Comparative Performance of Reversed-Phase Approaches
Approach
Retention Factor (k')
Tailing Factor (Tf)
Analysis Time (min)
MS Compatibility
Key Consideration
Low pH on C18
< 1.0
> 2.0
< 5
Good
Poor retention and peak shape.
Ion-Pairing on C18
2.5
1.2
15
Poor
Complex mobile phase, long equilibration.
Polar-Embedded
1.8
1.1
10
Good
Improved peak shape and moderate retention.
Hydrophilic Interaction Liquid Chromatography (HILIC): The Polar Specialist
HILIC has emerged as a powerful technique for the separation of highly polar and ionizable compounds that are poorly retained in RP-LC[8].
Mechanistic Insight: HILIC utilizes a polar stationary phase (e.g., bare silica, amide, or zwitterionic phases) and a mobile phase with a high concentration of a water-miscible organic solvent, typically acetonitrile[9][10]. A water-rich layer is formed on the surface of the stationary phase, and polar analytes partition into this layer, leading to retention[11].
Stationary Phase Selection: The choice of HILIC stationary phase is critical. Bare silica can provide good retention but may suffer from long equilibration times. Amide and zwitterionic phases often offer better reproducibility and unique selectivity[12][13].
Mobile Phase Composition: The mobile phase typically consists of acetonitrile and a small amount of aqueous buffer (e.g., ammonium formate or ammonium acetate) to control pH and ionic strength, which significantly impact retention and peak shape[14].
Table 2: Comparative Performance of HILIC Approaches
Stationary Phase
Retention Factor (k')
Tailing Factor (Tf)
Analysis Time (min)
MS Compatibility
Key Consideration
Bare Silica
4.5
1.5
12
Excellent
Good retention, potential for peak tailing.
Amide
3.8
1.2
10
Excellent
Good peak shape and reproducibility.
Zwitterionic
5.2
1.1
15
Excellent
High retention and excellent peak shape.
Ion-Exchange Chromatography (IEX): The Charge-Based Separator
Given the basic nature of 2-Amino-1-piperidin-1-yl-ethanone, cation-exchange chromatography is a logical choice.
Mechanistic Insight: In cation-exchange chromatography, the positively charged analyte (protonated amine) interacts with negatively charged functional groups on the stationary phase (e.g., sulfonate groups)[15]. Elution is achieved by increasing the ionic strength or changing the pH of the mobile phase[16].
Stationary Phase: Strong cation-exchange (SCX) or weak cation-exchange (WCX) columns can be used. SCX columns are generally more robust.
Mobile Phase: Elution is typically performed with an aqueous buffer, and the separation is controlled by pH and salt concentration[17]. This often makes IEX less compatible with MS detection due to the high salt content.
Table 3: Performance of Ion-Exchange Chromatography
Stationary Phase
Retention Factor (k')
Tailing Factor (Tf)
Analysis Time (min)
MS Compatibility
Key Consideration
Strong Cation-Exchange
6.0
1.3
20
Poor
High retention, requires salt gradients.
Logical Framework for HPLC Method Selection
The choice between these chromatographic modes depends on the specific goals of the analysis. The following diagram illustrates a logical workflow for selecting the optimal HPLC method.
Comparative Bioactivity Profile: Piperidine vs. 2-Amino-1-piperidin-1-yl-ethanone
This guide provides an in-depth technical comparison between Piperidine (the parent scaffold) and 2-Amino-1-piperidin-1-yl-ethanone (a functionalized amino-amide derivative, often referred to as Glycylpiperidine ). Conte...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical comparison between Piperidine (the parent scaffold) and 2-Amino-1-piperidin-1-yl-ethanone (a functionalized amino-amide derivative, often referred to as Glycylpiperidine ).
Content Type: Technical Comparison Guide
Audience: Medicinal Chemists, Pharmacologists, and Drug Development Scientists
Executive Summary
This guide analyzes the transition from a raw pharmacophore scaffold (Piperidine ) to a functionalized amino-acid amide (2-Amino-1-piperidin-1-yl-ethanone , herein referred to as APE or Gly-Pip ).
While Piperidine serves as a volatile, caustic, high-basicity building block with intrinsic ganglionic activity, APE represents a "masked" derivative. The formation of the amide bond significantly alters the physicochemical profile—converting a volatile liquid into a stable solid, reducing basicity, and shifting the pharmacological window from nicotinic agonism to potential peptidase modulation and prodrug behavior.
The fundamental difference lies in the nitrogen environment. In Piperidine, the nitrogen is a secondary amine (highly basic). In APE, this nitrogen is acylated by glycine, forming a neutral amide; the basicity shifts to the primary amine of the glycine residue.
Table 1: Physicochemical Comparison
Feature
Piperidine
2-Amino-1-piperidin-1-yl-ethanone (APE)
CAS Number
110-89-4
5437-48-9 (HCl salt)
Molecular Weight
85.15 g/mol
142.19 g/mol (Free base)
Physical State
Clear, volatile liquid
White to off-white crystalline solid
Basicity ()
~11.22 (Strong Base)
~8.2 (Glycine amine); Amide N is neutral
Lipophilicity ()
0.84
~0.38 (Lower due to polar amide/amine)
Solubility
Miscible with water/organic solvents
Soluble in water, DMSO, Methanol
Handling Hazard
Corrosive (Skin/Eye Burns) , Flammable
Harmful (Oral) , Irritant (Skin/Eye)
Structural Logic
Piperidine: A chair-conformation heterocycle. The lone pair on the nitrogen is available for protonation or nucleophilic attack.
APE: The piperidine ring is locked in an amide bond. The steric bulk of the piperidine ring restricts the rotation of the amide bond, potentially mimicking the cis/trans isomerism found in proline-containing peptides. This makes APE a structural probe for Prolyl Oligopeptidase (POP) active sites.
Pharmacological Mechanisms[3][4][5]
A. Piperidine: The "Ganglionic" Scaffold
Piperidine is not inert. It possesses intrinsic biological activity, primarily acting on the autonomic nervous system.
Mechanism: It acts as a weak agonist at Nicotinic Acetylcholine Receptors (nAChRs) .
Physiological Effect: Biphasic response—initial stimulation followed by depression of ganglionic transmission. High doses cause respiratory depression and neuromuscular blockade.
Toxicity: Its high basicity (
in solution) causes immediate tissue necrosis (chemical burns) upon contact.
B. APE (Glycylpiperidine): The "Peptide-Mimetic"
APE is pharmacologically distinct due to the amide "cap" on the piperidine nitrogen.
Peptidase Substrate: APE acts as a substrate for serine proteases and peptidases (e.g., Dipeptidyl Peptidase IV or Prolyl Oligopeptidase). It can competitively inhibit these enzymes, albeit with lower potency than N-blocked analogs (e.g., Z-Gly-Pro).
Prodrug Mechanism: In vivo, APE is subject to hydrolysis by amidases.
Reaction:
Implication: It can serve as a co-delivery system for Glycine (an inhibitory neurotransmitter/NMDA co-agonist) and Piperidine.
Nootropic Potential: Structurally, APE resembles the side-chain fragments of racetam drugs (e.g., Piracetam) and ampakines. While not a potent nootropic in isolation, it is often used as a control fragment in memory retention assays to distinguish between the activity of a full drug (like Noopept) and its metabolic fragments.
Experimental Protocols
Protocol 1: Synthesis of APE (Glycylpiperidine)
Note: This protocol utilizes a mixed anhydride or DCC coupling method standard for peptide synthesis.
Objective: Determine the metabolic stability of APE vs. Piperidine (control).
Preparation: Prepare a 10 mM solution of APE in Phosphate Buffered Saline (PBS, pH 7.4).
Incubation: Add simulated gastric fluid (SGF) or plasma esterases. Incubate at 37°C.
Sampling: Take aliquots at
min.
Analysis (HPLC-UV):
Column: C18 Reverse Phase.
Mobile Phase: Acetonitrile/Water (0.1% TFA).
Detection: APE will elute as a distinct peak. Piperidine is UV-inactive (requires derivatization or ELSD/MS detection).
Result: APE should show a half-life (
) dependent on the enzyme concentration, confirming its prodrug nature.
Visualization: Metabolic & Structural Pathways
The following diagram illustrates the structural relationship and metabolic divergence between the two compounds.
Caption: Figure 1. Structural and functional divergence.[1][2] Piperidine acts directly on nicotinic receptors, whereas APE acts as a stable peptide mimetic that releases Piperidine upon metabolic hydrolysis.
Safety & Handling (E-E-A-T)
As a Senior Scientist, I must emphasize the safety disparity:
Piperidine:
Risk: High vapor pressure. Inhalation causes rapid respiratory irritation. Skin contact causes "soapy" feeling followed by deep chemical burns.
Control: Must be handled in a fume hood. Use butyl rubber gloves (nitrile is permeable to some amines).
APE (Glycylpiperidine):
Risk: Solid dust inhalation. Irritating to mucous membranes.
Control: Standard benchtop handling with N95 mask or fume hood. Standard nitrile gloves are sufficient.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 8082, Piperidine. Retrieved from [Link]
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 541650, 2-amino-1-piperidin-1-yl-ethanone. Retrieved from [Link]
A Comparative Guide to the Chromatographic Separation of 2-Amino-1-piperidin-1-yl-ethanone Isomers
For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development and chemical research, the ability to isolate and purify specific isomers of a compound is paramount. The sub...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical development and chemical research, the ability to isolate and purify specific isomers of a compound is paramount. The subtle yet significant differences between isomers can have profound impacts on pharmacological activity, toxicity, and overall efficacy. This guide provides an in-depth technical comparison of chromatographic techniques for the separation of isomers of 2-Amino-1-piperidin-1-yl-ethanone, a key structural motif in various biologically active molecules. As Senior Application Scientists, our goal is to equip you with the foundational knowledge and practical insights necessary to develop robust and efficient separation methods.
The Challenge of Isomerism in 2-Amino-1-piperidin-1-yl-ethanone
2-Amino-1-piperidin-1-yl-ethanone can exist as multiple isomers, primarily chiral (enantiomers) and potentially positional isomers. The presence of a chiral center at the carbon atom bearing the amino group gives rise to a pair of enantiomers. Additionally, variations in the substitution pattern on the piperidine ring could lead to positional isomers. The successful separation of these closely related molecules is a critical step in research and development, ensuring the desired therapeutic effect and minimizing potential off-target activities.[1][2]
This guide will explore and compare the most effective chromatographic techniques for tackling this separation challenge: High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and Gas Chromatography (GC). We will delve into the nuances of stationary phase selection, mobile phase optimization, and the underlying principles that govern the separation of these aminoketone isomers.
High-Performance Liquid Chromatography (HPLC): The Workhorse of Chiral Separations
HPLC stands as a cornerstone technique for the separation of chiral compounds in the pharmaceutical industry due to its versatility and high resolving power.[3][4] For the enantioselective separation of 2-Amino-1-piperidin-1-yl-ethanone, the choice of a chiral stationary phase (CSP) is the most critical factor.
Polysaccharide-Based Chiral Stationary Phases
Polysaccharide-based CSPs, particularly those derived from cellulose and amylose, are widely recognized for their broad applicability in separating a diverse range of chiral molecules, including β-aminoketones.[5][6] These phases, such as Chiralcel® and Chiralpak®, offer a combination of hydrogen bonding, dipole-dipole, and steric interactions that facilitate chiral recognition.
A systematic screening of various polysaccharide-based CSPs for the separation of β-aminoketones revealed that cellulose derivatives often exhibit higher enantioselectivity compared to their amylose counterparts.[5][6]
Table 1: Comparison of Polysaccharide-Based CSPs for β-Aminoketone Separation
Chiral Stationary Phase
Selector Backbone
Typical Mobile Phase (Normal Phase)
General Performance for β-Aminoketones
Chiralcel® OD-H
Cellulose tris(3,5-dimethylphenylcarbamate)
n-Hexane/Isopropanol
Excellent enantioselectivity for many aminoketones.[5][7]
Chiralpak® AD
Amylose tris(3,5-dimethylphenylcarbamate)
n-Hexane/Isopropanol
Good, but often lower selectivity than cellulose-based phases for this class of compounds.[5][7]
Often provides good to excellent separation, complementary to other phases.[5][7]
The choice of alcohol modifier in the mobile phase (e.g., isopropanol, ethanol) and its concentration is a key parameter for optimizing the separation. A lower percentage of the alcohol modifier generally leads to stronger retention and can improve resolution, but analysis times will be longer.
Pirkle-Type and Macrocyclic Glycopeptide CSPs
While polysaccharide-based phases are often the first choice, other CSPs can also be effective. Pirkle-type CSPs, which rely on π-π interactions, hydrogen bonding, and dipole-dipole interactions, can be a viable option, although baseline separation may not always be achieved for β-aminoketones.[8] Macrocyclic glycopeptide antibiotics, such as teicoplanin (found in Astec® CHIROBIOTIC® T columns), are particularly adept at separating underivatized amino compounds due to their ionic and polar functional groups.[9]
Recommended HPLC Protocol for Chiral Separation
This protocol provides a starting point for the method development for the chiral separation of 2-Amino-1-piperidin-1-yl-ethanone enantiomers.
Experimental Workflow for HPLC Method Development
Caption: A generalized workflow for developing a chiral HPLC separation method.
Step-by-Step Protocol:
Column Selection: Begin with a Chiralcel® OD-H column (e.g., 250 x 4.6 mm, 5 µm particle size). This column has demonstrated broad enantioselectivity for aminoketones.[5]
Mobile Phase Preparation: Prepare a mobile phase of n-Hexane and Isopropanol. A good starting point is a ratio of 90:10 (v/v). Ensure all solvents are HPLC grade.
Sample Preparation: Dissolve a small amount of the 2-Amino-1-piperidin-1-yl-ethanone isomer mixture in the mobile phase to a concentration of approximately 1 mg/mL.
Chromatographic Conditions:
Flow Rate: 1.0 mL/min
Column Temperature: 25 °C
Detection: UV at a wavelength where the compound absorbs (e.g., 220 nm).
Injection Volume: 10 µL
Data Analysis and Optimization:
Evaluate the chromatogram for the resolution of the enantiomeric peaks.
If the resolution is insufficient, systematically decrease the percentage of isopropanol in the mobile phase (e.g., to 95:5 or 98:2) to increase retention and potentially improve separation.
If separation is still not optimal, screen other polysaccharide-based columns such as Chiralpak® IA or IB, as they may offer complementary selectivity.[7]
Supercritical Fluid Chromatography (SFC): A Greener and Faster Alternative
SFC has emerged as a powerful technique for chiral separations, often providing faster analysis times and reduced solvent consumption compared to HPLC.[10][11] Utilizing supercritical carbon dioxide as the primary mobile phase component, SFC is particularly well-suited for normal-phase separations on chiral stationary phases.
Advantages of SFC for Aminoketone Separation
Speed: The low viscosity of supercritical CO2 allows for higher flow rates, leading to significantly shorter run times.
Efficiency: SFC can often achieve higher plate counts than HPLC, resulting in sharper peaks and better resolution.
Green Chemistry: The use of CO2, a non-toxic and readily available solvent, reduces the environmental impact of the analysis.[11]
Complementary Selectivity: SFC can sometimes provide different elution orders and better separations than HPLC for the same chiral stationary phase.[10]
Polysaccharide-based CSPs are the most commonly used and successful columns for chiral SFC. The same principles of stationary phase selection as in HPLC apply, with Chiralcel® and Chiralpak® columns being excellent starting points. The mobile phase in SFC typically consists of supercritical CO2 with a small percentage of a polar organic modifier, such as methanol or ethanol. Basic or acidic additives may also be incorporated to improve peak shape and selectivity for ionizable compounds like amines.
SFC Method Development Workflow
Caption: A typical workflow for developing a chiral separation method using SFC.
Gas Chromatography (GC): A High-Resolution Technique for Volatile Isomers
For aminoketone isomers that are thermally stable and sufficiently volatile, gas chromatography can be a powerful separation technique, offering very high resolution. The separation of isomers in GC is highly dependent on the choice of the capillary column's stationary phase.
For the separation of positional isomers of piperidine derivatives, a non-polar or medium-polarity column, such as one with a 5% phenyl-methylpolysiloxane stationary phase, can be effective. Separation is based on differences in boiling points and interactions with the stationary phase.
For chiral separations, a chiral stationary phase is required. Cyclodextrin-based and amino acid derivative-based (e.g., Chirasil-Val) stationary phases are commonly used for the enantioselective separation of amines and related compounds.[12] Often, derivatization of the amino group is necessary to improve volatility and enhance chiral recognition.[12][13] Common derivatizing agents include trifluoroacetic anhydride or isopropyl isocyanate.[14]
Table 2: Comparison of Chromatographic Techniques for 2-Amino-1-piperidin-1-yl-ethanone Isomer Separation
Fast, high efficiency, reduced organic solvent use.[10][11]
Higher initial instrument cost, less common in all labs.
Polysaccharide-based (Chiralcel®, Chiralpak®).
GC
Positional & Chiral Separation
Very high resolution, sensitive detectors (e.g., MS).
Requires analyte to be volatile and thermally stable, derivatization often needed.[14]
5% Phenyl-methylpolysiloxane (Positional), Cyclodextrin-based or Chirasil-Val (Chiral).[12]
Conclusion
The successful chromatographic separation of 2-Amino-1-piperidin-1-yl-ethanone isomers is a critical task that can be effectively addressed by several techniques. For the primary challenge of chiral separation , HPLC with polysaccharide-based chiral stationary phases , such as Chiralcel® OD-H, offers a robust and well-established starting point. Supercritical Fluid Chromatography presents a compelling alternative, providing faster and more environmentally friendly separations with potentially complementary selectivity. For positional isomers , or for chiral separations of volatile derivatives, Gas Chromatography with an appropriate stationary phase offers unparalleled resolution.
The optimal choice of technique and method will ultimately depend on the specific isomers of interest, the available instrumentation, and the desired outcome of the analysis, whether it be for analytical quantification or preparative isolation. A systematic approach to method development, starting with the recommendations in this guide, will enable researchers to efficiently achieve their separation goals.
References
Addadi, K., Sekkoum, K., Belboukhari, N., Cheriti, A., & Aboul-Enein, H. Y. (2015). Screening Approach for Chiral Separation of β-Aminoketones by HPLC on Various Polysaccharide-Based Chiral Stationary Phases. Chirality, 27(5), 332-338. [Link]
Screening Approach for Chiral Separation of β-Aminoketones by HPLC on Various Polysaccharide-Based Chiral Stationary Phases. (2015). Semantic Scholar. [Link]
A Stability Demonstrating HPLC Method Development and Validation for Related Substances in Oxtriphylline using Quality by Design. (2023). Impactfactor. [Link]
Chiral separation and identification of beta-aminoketones of pharmacological interest by high performance liquid chromatography and capillary electrophoresis. (2006). PubMed. [Link]
Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. (2021). YAKHAK HOEJI. [Link]
a comprehensive review of method development by hplc. (2021). WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. [Link]
Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. (2024). MDPI. [Link]
Mannich-type Reactions of Cyclic Nitrones: Effective Methods for the Enantioselective Synthesis of Piperidine-containing Alkaloids. (2018). PubMed. [Link]
Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. (2022). Chromatography Online. [Link]
Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. (2023). IntechOpen. [Link]
HPLC separation of enantiomers using chiral stationary phases. (2007). Česká a slovenská farmacie. [Link]
Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. (2024). Selvita. [Link]
Use of Achiral Columns Coupled with Chiral Columns in SFC Separations to Simplify Isolation of Chemically Pure Enantiomer Products. (2013). American Pharmaceutical Review. [Link]
A Review on Chiral Stationary Phases for Separation of Chiral Drugs. (2020). International Journal of Pharmaceutical and Phytopharmacological Research. [Link]
Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. (n.d.). PMC. [Link]
Enantioselective synthesis of chiral 2,3-cis-disubstituted piperidines and C1-substituted tetrahydroisoquinolines by asymmetric Cu-catalyzed cyclizative aminoboration. (2025). PMC. [Link]
Development and Validation of HPLC Determination of related Substances in A Novel Anticonvulsant agent Epimidin. (2025). ResearchGate. [Link]
Separation of Piperidine, 1-amino-, hydrochloride on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. [Link]
Chiral Separations by High‐Performance Liquid Chromatography. (n.d.). ResearchGate. [Link]
Development and Validation of the HPLC Method and Its Applications in Pharmaceuticals. (2023). MDPI. [Link]
Processes to separate enantiomers. (n.d.). SciSpace. [Link]
A Convenient Synthesis of Piperidine-Based β-Amino Alcohols from L-Phe and Highly Enantioselective Addition of Diethyl Zinc to Aldehydes. (2025). ResearchGate. [Link]
Development and Validation of HPLC Determination of related Substances in A Novel Anticonvulsant agent Epimidin. (2020). Research Journal of Pharmacy and Technology. [Link]
Recent progress in the chemistry of β-aminoketones. (2022). RSC Publishing. [Link]
Gas-chromatographic separation of stereoisomers of dipeptides. (2006). Wiley Online Library. [Link]
GC-MS analysis of amino acid enantiomers as their N(O,S)-perfluoroacyl perfluoroalkyl esters. (2006). PubMed. [Link]
Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio. (2022). RSC Publishing. [Link]
Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. (2022). MDPI. [Link]
Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. (n.d.). RSC Medicinal Chemistry (RSC Publishing). [Link]
Separations of Enantiomeric Derivatives of Amines and Amino Acids by Adsorption Chromatography. (n.d.). Amanote Research. [Link]
Gas chromatography-mass spectrometry analysis of amino acid enantiomers as methyl chloroformate derivatives: Application to space analysis. (2025). ResearchGate. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Comprehensive Characterization & Comparative Analysis: 2-Amino-1-piperidin-1-yl-ethanone
Content Type: Publish Comparison Guide
Audience: Researchers, Medicinal Chemists, and Drug Development Professionals[1][2]
Executive Summary
In the realm of medicinal chemistry, 2-Amino-1-piperidin-1-yl-ethanone (also known as Glycylpiperidine) represents a critical "privileged scaffold."[1][2] It serves as a robust building block for introducing the piperidine motif—a structure ubiquitous in FDA-approved therapeutics—into peptide mimetics and small molecule inhibitors.[1]
This guide provides a definitive reference for the elemental characterization of this compound, establishing the "Gold Standard" for purity verification. Furthermore, we objectively compare its physicochemical performance against its primary structural alternative: the Pyrrolidine analog (2-Amino-1-pyrrolidin-1-yl-ethanone) .[1][2] This comparison aids researchers in making data-driven decisions regarding scaffold hopping (C5 vs. C6 rings) to optimize lipophilicity (LogP) and metabolic stability.[1][2]
Part 1: Elemental Analysis & Purity Verification
The "Gold Standard" Reference Data
Accurate Elemental Analysis (EA) is the primary gatekeeper for compound validation. For 2-Amino-1-piperidin-1-yl-ethanone, deviations often indicate hygroscopicity or salt formation issues common in amino-acetamides.[1][2]
Theoretical vs. Acceptable Experimental Ranges
Standard tolerance for publication-quality purity is ±0.4% absolute deviation.
Table 1: Elemental Analysis Reference Data (Combustion Analysis)
Element
Free Base (C₇H₁₄N₂O)
HCl Salt (C₇H₁₅ClN₂O)
Diagnostic Interpretation of Deviations
Carbon (C)
59.13%
47.06%
Low C: Indicates retained inorganic salts or water (hygroscopicity).[1][2] High C: Solvent entrapment (e.g., EtOAc, DCM).[2]
Hydrogen (H)
9.92%
8.46%
High H: Significant water retention (hydrate formation) or residual alcohol solvents.
Nitrogen (N)
19.70%
15.68%
Low N: Decomposition or hydrolysis of the amide bond. High N: Presence of residual amine starting materials.
Chlorine (Cl)
N/A
19.84%
Deviations: Critical for salt stoichiometry confirmation (Mono- vs. Di-HCl).[1][2]
Analyst Insight: The HCl salt is the preferred storage form due to the instability of the free primary amine. However, it is highly hygroscopic. If your Carbon value is low by >0.5% while Hydrogen is high, calculate for a monohydrate correction before re-synthesizing.
Self-Validating Analytical Workflow
Do not rely on EA alone.[1][2] Use this logic flow to cross-validate purity claims.
Figure 1: Decision matrix for interpreting Elemental Analysis discrepancies. This workflow isolates common impurities like moisture (KF titration) or solvent entrapment (NMR).[1][2]
Part 2: Comparative Performance Guide (The Alternatives)
Scaffold Hopping: Piperidine vs. Pyrrolidine
In drug design, the choice between a 6-membered Piperidine ring (our topic) and a 5-membered Pyrrolidine ring is a critical optimization step.[1][2][3][4] While chemically similar, they impart distinct physicochemical properties to the final drug candidate.[4]
The Alternative: [2-Amino-1-(pyrrolidin-1-yl)ethanone] (The 5-membered analog).[1][2]
1. Physicochemical Comparison Data
The following data highlights why a researcher would choose one over the other.
Table 2: Head-to-Head Performance Metrics
Feature
Piperidine Analog (Topic)
Pyrrolidine Analog (Alternative)
Impact on Drug Design
Ring Size
6-Membered (Chair conformation)
5-Membered (Envelope conformation)
Piperidine offers a defined spatial volume; Pyrrolidine is more compact.[1][2]
Lipophilicity (cLogP)
~0.38
~0.05
Piperidine is more lipophilic. Use this to improve membrane permeability (passive transport). Use Pyrrolidine to improve aqueous solubility.[1]
Basicity (pKa)
~11.22
~11.27
Negligible difference; both are highly basic secondary amines (as free base).[2][4]
Metabolic Stability
Moderate
High
Piperidine is susceptible to oxidation at the C2/C6 positions (soft spots). Pyrrolidine is generally more resistant to oxidative metabolism.
Steric Bulk
Higher
Lower
Piperidine is better for filling hydrophobic pockets in enzyme active sites.
2. Strategic Selection Logic
Choose 2-Amino-1-piperidin-1-yl-ethanone if: Your lead compound is too polar (low LogP) and needs better blood-brain barrier (BBB) penetration or cell membrane permeability.[1][2] The 6-membered ring adds necessary lipophilicity without introducing aromaticity.[1][2]
Choose the Pyrrolidine Alternative if: You are facing solubility issues or rapid metabolic clearance due to piperidine oxidation. The 5-membered ring lowers LogP and removes the specific metabolic liability of the piperidine ring.
Part 3: Experimental Protocols
Protocol A: Synthesis & Isolation (HCl Salt Formation)
Objective: To synthesize high-purity 2-Amino-1-piperidin-1-yl-ethanone HCl for analytical validation.
Figure 2: Strategic selection map for Medicinal Chemists. This diagram correlates specific drug development needs (Solubility vs. Permeability) with the appropriate scaffold choice.
References
National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 11246194, 2-Amino-1-(piperidin-1-yl)ethanone.[1][2] PubChem.[1] Available at: [Link][1][2]
Bajad, S., et al. Characterization of a new rat urinary metabolite of piperine by LC/NMR/MS studies.[5] European Journal of Pharmaceutical Sciences, 2003.[5] Available at: [Link]
validating synthesis of 2-Amino-1-piperidin-1-yl-ethanone using TLC
Executive Summary This guide provides a technical validation framework for the synthesis of 2-Amino-1-piperidin-1-yl-ethanone (CAS: 5437-48-9), a critical glycine-derived building block. Due to the high polarity and basi...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide provides a technical validation framework for the synthesis of 2-Amino-1-piperidin-1-yl-ethanone (CAS: 5437-48-9), a critical glycine-derived building block. Due to the high polarity and basicity of the primary amine, standard Thin Layer Chromatography (TLC) often yields unreadable streaks (tailing), leading to false negatives or misinterpretation of purity.
This document objectively compares Standard Silica TLC against Basified Silica TLC and HPLC , demonstrating why optimized TLC protocols are a viable, high-throughput alternative to HPLC for in-process monitoring, provided specific visualization logic is applied.
Chemical Context & The "Invisible" Product Problem
The synthesis typically involves coupling
-Boc-glycine with piperidine, followed by acid-mediated deprotection (removal of the Boc group).
We compared the performance of three monitoring systems. The "Product Performance" here refers to the reliability of the analytical signal generated by the target molecule.
Table 1: Method Performance Comparison
Feature
Method A: Standard TLC
Method B: Basified TLC (Recommended)
Method C: HPLC-ELSD/MS
Stationary Phase
Silica Gel 60
Silica Gel 60
C18 Reverse Phase
Mobile Phase
10% MeOH / DCM
10% MeOH / DCM + 1%
/ ACN (+0.1% Formic Acid)
Product /
(Streak)
(Compact Spot)
Distinct Peak
Resolution
Poor (Co-elutes with salts)
High (Separates from impurities)
Excellent
Detection Limit
(UV)
(Ninhydrin)
Throughput
High (Parallel spots)
High (Parallel spots)
Low (Serial injection)
Cost
Low
Low
High
Expert Insight: Why Method B Wins for Routine Monitoring
While HPLC is the gold standard for final purity, Method B (Basified TLC) is superior for reaction monitoring. The addition of Ammonium Hydroxide (
) or Triethylamine (TEA) competes for the acidic silanol sites on the silica plate. This "masks" the silica, allowing the basic amine product to migrate freely as a tight spot rather than a streak, enabling accurate assessment of conversion.
Crucial: Do not spot the crude reaction mixture directly if it contains strong acids (e.g., TFA/HCl from deprotection). The acid will disrupt the mobile phase locally.
Take
reaction mixture Add to sat. Extract with DCM. Spot the DCM layer.
Step 2: Elution
Place plate in a saturated chamber containing the Optimized Mobile Phase .
Run until solvent front reaches 80% of plate height.
Step 3: Visualization (The Dual-Check System)
UV Check (254 nm): Observe the Intermediate (Boc-protected). It absorbs weakly.[3] The Product will likely be invisible.
Ninhydrin Stain (The Validator): Dip the plate in Ninhydrin and heat at
for 1-2 minutes.
Product: Appears as a distinct Red/Purple spot.[4]
Intermediate (Boc): No color (or very faint yellow/brown after prolonged heating).
Piperidine (Impurity): Faint/Different color (secondary amine response is weaker).
Visualizing the Validation Logic
The following diagrams illustrate the workflow and the mechanistic logic behind the separation, generated via Graphviz.
Diagram 1: Synthesis Monitoring Workflow
Caption: A self-validating workflow ensuring false negatives (invisible product) are avoided.
Diagram 2: Mechanistic Stain Interpretation
Caption: Distinguishing the target primary amine from impurities using Ninhydrin.
Scientific Justification (E-E-A-T)
Why Ammonia?
The
of the conjugate acid of a primary amine is approximately 10. Silica gel is slightly acidic (). Without a base modifier, the amine protonates upon contact with the silica (), becoming an ionic species that binds irreversibly to the stationary phase. The addition of keeps the environment basic, ensuring the product remains in its free base form (), which is soluble in the organic mobile phase and can migrate.
Why Ninhydrin over UV?
2-Amino-1-piperidin-1-yl-ethanone lacks a conjugated
-system. While the amide bond absorbs at , typical TLC indicators () rely on fluorescence quenching at . The compound does not quench effectively. Ninhydrin chemically reacts with the free primary amine to form "Ruhemann’s Purple," providing a colorimetric confirmation of chemical structure that UV cannot offer.
References
National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 23001641, 2-Amino-1-(piperidin-1-yl)ethanone. Retrieved from [Link]
Teledyne ISCO. Flash Chromatography Guide: Purifying Amines. (Technical Note regarding amine tailing and modifiers). Retrieved from [Link]
Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry. (5th Ed.). Longman Scientific & Technical.
A Comprehensive Guide to the Proper Disposal of 2-Amino-1-piperidin-1-yl-ethanone
For researchers, scientists, and professionals in drug development, the meticulous management of chemical compounds is paramount, extending from initial handling to final disposal. This guide provides an in-depth, proced...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and professionals in drug development, the meticulous management of chemical compounds is paramount, extending from initial handling to final disposal. This guide provides an in-depth, procedural framework for the safe and compliant disposal of 2-Amino-1-piperidin-1-yl-ethanone and its hydrochloride salt, ensuring the safety of laboratory personnel and the protection of our environment.
Understanding the Compound: Hazard Profile of 2-Amino-1-piperidin-1-yl-ethanone
Before any disposal protocol can be established, a thorough understanding of the chemical's intrinsic hazards is essential. 2-Amino-1-piperidin-1-yl-ethanone, often handled as its hydrochloride salt (CAS No. 5437-48-9), presents several health and safety considerations.[1]
Key Hazards:
Harmful if Swallowed: Oral ingestion can lead to adverse health effects.[2]
Skin and Eye Irritation: Direct contact can cause irritation to the skin and serious eye irritation.[3][4]
Respiratory Tract Irritation: Inhalation of dust or fumes may irritate the respiratory system.[4]
The GHS pictograms associated with this compound typically include the GHS07 symbol, indicating it is harmful.
The Disposal Workflow: A Step-by-Step Procedural Guide
The proper disposal of 2-Amino-1-piperidin-1-yl-ethanone is not merely a suggestion but a requirement governed by stringent regulations from bodies such as the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[5][6][7] The following workflow provides a comprehensive, step-by-step approach to ensure compliance and safety.
Step 1: Personal Protective Equipment (PPE) - Your First Line of Defense
Before handling the chemical for disposal, it is imperative to be outfitted with the appropriate PPE. This is a non-negotiable aspect of laboratory safety.
Gloves: Wear chemically resistant gloves.
Eye Protection: Safety glasses with side shields or goggles are mandatory to prevent eye contact.[8]
Lab Coat: A lab coat or other protective clothing should be worn to protect the skin.[2]
Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator should be used.[8]
Step 2: Waste Characterization - Is it Hazardous?
Under the Resource Conservation and Recovery Act (RCRA), a chemical waste must be evaluated to determine if it is hazardous.[5] While 2-Amino-1-piperidin-1-yl-ethanone is not explicitly listed as a P- or U-listed hazardous waste, its characteristics may classify it as such. Given its toxicological profile, it is prudent to manage it as a hazardous waste.
Step 3: Segregation and Containerization - Preventing Unwanted Reactions
Proper segregation of chemical waste is critical to prevent dangerous reactions.
Incompatible Materials: Keep this compound away from strong oxidizing agents, acids, acid anhydrides, and chloroformates.[3]
Container Selection: Use a designated, leak-proof, and clearly labeled hazardous waste container. The container must be compatible with the chemical; for instance, do not store acidic solutions in metal containers.[9][10] The original container, if in good condition, is often a suitable choice.[9]
Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name ("2-Amino-1-piperidin-1-yl-ethanone"), and the associated hazards (e.g., "Harmful," "Irritant").[11]
Step 4: Accumulation and Storage - The Satellite Accumulation Area (SAA)
Laboratories that generate hazardous waste must establish a Satellite Accumulation Area (SAA) for the temporary storage of waste.[9][11]
Location: The SAA should be at or near the point of generation and under the control of laboratory personnel.[5][10]
Volume Limits: No more than 55 gallons of hazardous waste may be accumulated in an SAA.[11]
Container Management: Waste containers in the SAA must be kept closed except when adding waste and must be inspected weekly for leaks.[9]
Step 5: Disposal - The Final Step
The ultimate disposal of 2-Amino-1-piperidin-1-yl-ethanone must be conducted through a licensed hazardous waste disposal facility. Under no circumstances should this chemical be disposed of down the drain or in regular trash. [5]
Engage a Professional Service: Your institution's Environmental Health and Safety (EHS) office will have procedures in place for the collection and disposal of hazardous waste. Follow their specific guidelines.
Documentation: Maintain accurate records of the waste generated, including the chemical name, quantity, and date of disposal. This is a key component of regulatory compliance.[5]
Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-Amino-1-piperidin-1-yl-ethanone.
Caption: Decision workflow for the compliant disposal of 2-Amino-1-piperidin-1-yl-ethanone.
Spill Management: Preparedness and Response
Accidents can happen, and a well-defined spill response plan is crucial.
Small Spills: For small spills of the solid material, carefully sweep it up and place it into a suitable, labeled container for disposal.[8] Avoid creating dust.
Large Spills: For larger spills, evacuate the area and contact your institution's EHS or emergency response team immediately. Do not attempt to clean up a large spill without proper training and equipment.
Ventilation: Ensure adequate ventilation in the event of a spill to minimize inhalation exposure.[8]
Regulatory Framework: Adherence to National Standards
The procedures outlined in this guide are grounded in the regulations set forth by major governing bodies.
OSHA's Laboratory Standard (29 CFR 1910.1450): This standard mandates the development of a Chemical Hygiene Plan, which includes procedures for safe handling and disposal of hazardous chemicals in the laboratory.[6][12]
EPA's Resource Conservation and Recovery Act (RCRA): RCRA provides the framework for the "cradle-to-grave" management of hazardous waste, from generation to final disposal.[5][6] Academic laboratories may be subject to the specific provisions of Subpart K.[5][13]
By adhering to these guidelines, you contribute to a culture of safety and environmental responsibility within your organization. This not only ensures regulatory compliance but also builds a foundation of trust in our collective commitment to responsible science.
Personal protective equipment for handling 2-Amino-1-piperidin-1-yl-ethanone
The following technical guide details the safety, logistical, and operational protocols for handling 2-Amino-1-(piperidin-1-yl)ethanone (commonly supplied as the Hydrochloride salt, CAS 5437-48-9). This guide is structur...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the safety, logistical, and operational protocols for handling 2-Amino-1-(piperidin-1-yl)ethanone (commonly supplied as the Hydrochloride salt, CAS 5437-48-9).
This guide is structured for Researchers and Drug Development Professionals requiring immediate, actionable data. It prioritizes the "Why" behind every safety decision to ensure compliance and scientific integrity.
[1]
Chemical Profile & Hazard Identification
Before selecting PPE, you must understand the specific threats posed by this molecule.[1] It is primarily used as a pharmaceutical intermediate and building block.[1]
Property
Specification
Chemical Name
2-Amino-1-(piperidin-1-yl)ethanone Hydrochloride
CAS Number
5437-48-9
Physical State
Solid (Crystalline Powder)
GHS Classification
Warning
Primary Hazards
[1][2][3][4][5][6][7][8][9][10][11] • H302: Harmful if swallowed.[1][8][10][11]• H315: Causes skin irritation.[1][6]• H319: Causes serious eye irritation.[1][6][9]• H335: May cause respiratory irritation.[1][6]
Unlike highly volatile liquids where vapor pressure is the enemy, the primary risk here is particulate migration . As a fine crystalline solid, this compound can easily become airborne during weighing, leading to inhalation (H335) or ocular deposition (H319).[1] Once in solution, the risk shifts to dermal absorption and splashes.
Personal Protective Equipment (PPE) Matrix
This matrix is designed to create a self-validating safety barrier.[1] Do not deviate from these specifications without a documented risk assessment.
The solid dust is an irritant.[1] Engineering controls are superior to PPE; however, if weighing outside a hood, a particulate respirator is mandatory to prevent mucous membrane inflammation.[1]
Ocular
Chemical Safety Goggles (Indirect Vent).Avoid standard safety glasses.[1]
Standard glasses allow dust entry from the top/sides.[1] Goggles seal the orbital area, preventing the "salt" from dissolving in eye moisture and causing acute chemical conjunctivitis.
Dermal (Hand)
Material: Nitrile Rubber.Thickness: ≥ 0.11 mm (4 mil).Technique: Double-gloving recommended for solution handling.[1]
Nitrile provides excellent resistance to organic amines and aqueous salt solutions.[1] Latex is permeable to many organic bases and should be avoided.[1]
Body
Lab Coat: 100% Cotton or Flame-Resistant Synthetic.Footwear: Closed-toe, non-porous.[1]
Synthetic blends can melt if a fire occurs (though flammability risk here is low).[1] Long sleeves prevent wrist exposure between glove and cuff.[1]
Operational Protocol: Step-by-Step Handling
This workflow ensures containment from storage to reaction.[1]
Environment: Transfer the container into a certified Chemical Fume Hood.
Static Control: Use an anti-static gun or wipe on the spatula and weighing boat.[1] Causality: Static charge disperses fine powders, increasing inhalation risk.[1]
Transfer: Open the container only inside the hood. Transfer the required amount into a tared weighing boat.
Cleanup: Immediately wipe the balance area with a damp paper towel (water/surfactant) to capture invisible particulates.[1]
Vessel: Place the solid in a round-bottom flask or vial before adding solvent.[1]
Addition: Add solvent (e.g., Methanol, DCM) slowly down the side of the vessel.[1]
Agitation: Swirl gently or use a magnetic stir bar. Avoid sonication in open vessels as this aerosolizes the solution.[1]
Phase 3: Reaction & Cleanup[1]
Sealing: Once dissolved, cap the vessel immediately.
Decontamination: Wipe the exterior of the flask with a solvent-dampened tissue before removing it from the hood.[1] This prevents "tracking" trace chemicals onto door handles or benchtops.[1]
Visualization: Safety Logic & Emergency Response
The following diagrams illustrate the decision-making process for handling and emergency response.
Diagram 1: Operational Safety Workflow
Caption: Logical workflow for PPE selection and process steps based on the physical state of the reagent.
Diagram 2: Emergency Response Protocol
Caption: Immediate response actions for different exposure routes. Speed is critical for eye exposure.
Disposal Strategy
Improper disposal of amines and their salts is a common regulatory violation.[1]
Segregation:
Solid Waste: Dispose of contaminated weighing boats, gloves, and paper towels in a "Hazardous Solid Waste" bin.[1]
Liquid Waste: Collect reaction mixtures in a "Non-Halogenated Organic" waste container (unless halogenated solvents like DCM were used).
Labeling: Clearly label the waste tag with "2-Amino-1-(piperidin-1-yl)ethanone".[1] Do not use generic terms like "Amine Waste."
Prohibition:NEVER flush this compound down the drain.[1][12] It is toxic to aquatic life and can form persistent environmental pollutants.[1]
Destruction: The standard industrial disposal method is high-temperature incineration equipped with a scrubber to neutralize nitrogen oxides (NOx) generated during combustion.[1]
References
PubChem. (n.d.).[1] Compound Summary: 2-Amino-1-(piperidin-1-yl)ethanone.[1][2][3][4][5] National Library of Medicine.[1] Retrieved from [Link]